Diethyl 5-ethylpyridine-2,3-dicarboxylate

• CAS: 105151-39-1

Core Science & Biosynthesis

Diethyl 5-ethylpyridine-2,3-dicarboxylate structural analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key organic intermediate. The document details its synthesis, structural properties, and significant applications, with a focus on data presentation and experimental methodologies.

Core Properties

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a substituted pyridine derivative with significant utility in the synthesis of agrochemicals and pharmaceuticals.[1][2] Its physical and chemical properties are summarized below.

Property	Value	Source
Molecular Formula	C13H17NO4	[3][4]
Molecular Weight	251.28 g/mol	[2][4]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	320-325°C at 760 mmHg	[2]
Density	1.126 g/cm³ at 25°C	[2]
Flash Point	147.8°C	[2]
Solubility	Soluble in ethanol, methanol, and most organic solvents.	[2]

Synthesis Protocols

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate is most commonly achieved through a cyclization reaction. The following section details a prevalent and efficient synthesis method.

Synthesis via Claisen Condensation and Cyclization

A widely adopted method involves a two-step process starting with the Claisen condensation to form an intermediate, followed by a cyclization reaction.[1]

Experimental Workflow:

Figure 1: Synthesis workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Detailed Protocol:

Step 1: Synthesis of Diethyl 2-chloro-3-oxo-succinate (M1) [1]

• A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with sodium ethoxide (11.7 g, 0.170 mol) and toluene (65.0 mL).

• The mixture is stirred at room temperature for 45 minutes.

• Diethyl oxalate (17.7 g, 0.121 mol) is added over 1 hour, maintaining the temperature between 25-40 °C.

• After stirring for another 30 minutes, the mixture is cooled to 25 °C.

• Ethyl chloroacetate (12.4 g, 0.101 mol) is added over 2 hours, keeping the temperature at 32-35 °C for 3 hours.

• Ice-water (20 mL) and hydrochloric acid (30 %, 22.1 g, 0.181 mol) are added.

• The organic phase is separated, dried, filtered, and concentrated to yield Diethyl 2-chloro-3-oxo-succinate (M1) as a red liquid.

Step 2: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate [1]

• A four-necked flask is charged with ammonium acetate (19.3 g, 0.248 mol) and absolute ethanol (70 mL) and heated to 80 °C.

• A mixture of M1 (26.9 g, 0.099 mol) and 2-ethyl acrolein (10.1 g, 0.119 mol) is added.

• The reaction is maintained at 80 °C for 5 hours.

• The solvent is removed under reduced pressure.

• The residue is dissolved in toluene (60 mL) and washed with water (10 mL × 2) until neutral.

• The organic phase is dried, filtered, and concentrated to yield the final product.

Reaction Parameters and Yield:

Parameter	Value
Molar Ratio (M1:2-ethyl acrolein:Ammonium Acetate)	1:1.2:2.5
Reaction Temperature	80 °C
Reaction Time	5 hours
Solvent	Ethanol
Yield	96.8%

Structural Analysis

The structure of Diethyl 5-ethylpyridine-2,3-dicarboxylate has been confirmed by spectroscopic methods.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides characteristic signals confirming the molecular structure.

Chemical Shift (δ)	Multiplicity	Integration	Assignment
1.30	t, J = 7.5 Hz	3H	-CH₂CH₃ (ethyl group at position 5)
1.36-1.44	m	6H	-COOCH₂CH₃ (ester groups)
2.76	q, J = 7.5 Hz	2H	-CH₂ CH₃ (ethyl group at position 5)
4.33-4.52	m	4H	-COOCH₂ CH₃ (ester groups)
7.96	s	1H	Pyridine ring proton
8.60	s	1H	Pyridine ring proton
Solvent: CDCl₃, Frequency: 300 MHz[1]

Applications and Biological Significance

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial intermediate in the synthesis of various commercial products, particularly in the agrochemical industry.

Primary Application:

The most significant application of this compound is as a precursor for the synthesis of imidazolinone herbicides, such as imazethapyr.[1] The pyridine ring and the dicarboxylate functionalities are essential for the construction of the final herbicide molecule.

Logical Relationship for Imazethapyr Synthesis:

References

• 1. asianpubs.org [asianpubs.org]
• 2. agrochemx.com [agrochemx.com]
• 3. Diethyl 5-ethylpyridine-2,3-dicarboxylate | C13H17NO4 | CID 10857926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Diethyl 5-ethylpyridine-2,3-dicarboxylate: A Technical Guide for Researchers

An In-depth Review of the Chemical Properties, Reactivity, and Synthetic Utility of a Key Intermediate in Pharmaceutical and Agrochemical Development.

Abstract

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a substituted pyridine derivative of significant interest in organic synthesis. It serves as a crucial building block, particularly in the agrochemical industry as a primary precursor to the imidazolinone class of herbicides, including imazethapyr.[1][2][3] This technical guide provides a comprehensive overview of its chemical properties, reactivity, and detailed experimental protocols for its synthesis and subsequent utilization. The information is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis.

Chemical and Physical Properties

Diethyl 5-ethylpyridine-2,3-dicarboxylate is typically a colorless to pale yellow liquid at room temperature.[4] It is characterized by its solubility in common organic solvents and limited solubility in water. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Property	Value	Source(s)
Molecular Formula	C13H17NO4	[4]
Molecular Weight	251.28 g/mol	[4]
Appearance	Colorless to pale yellow liquid/oil	[4][5]
Boiling Point	320-325°C at 760 mmHg; 180-190°C at 5-7 Torr	[4][6]
Density	1.126 g/cm³ at 25°C	[4]
Flash Point	147.8°C	[4]
Solubility	Soluble in ethanol, methanol, acetone, dichloromethane, ethyl acetate; limited solubility in water.	[4][7]
pKa (Predicted)	-0.20 ± 0.10	[6][8]
Storage Temperature	2-8°C	[4][5]

Spectroscopic Data

Structural confirmation of Diethyl 5-ethylpyridine-2,3-dicarboxylate is typically achieved through nuclear magnetic resonance (NMR) spectroscopy. The ¹H NMR spectrum provides characteristic signals that correspond to the protons in the molecule.

¹H NMR (CDCl₃, 300 MHz) δ: [1][9]

• 8.60 (s, 1H): Proton on the pyridine ring (position 6).

• 7.96 (s, 1H): Proton on the pyridine ring (position 4).

• 4.33-4.52 (m, 4H): Methylene protons of the two ethyl ester groups (-OCH₂CH₃).

• 2.76 (q, J = 7.5 Hz, 2H): Methylene protons of the ethyl group at position 5 (-CH₂CH₃).

• 1.36-1.44 (m, 6H): Methyl protons of the two ethyl ester groups (-OCH₂CH₃).

• 1.30 (t, J = 7.5 Hz, 3H): Methyl protons of the ethyl group at position 5 (-CH₂CH₃).

Reactivity and Reaction Mechanisms

The reactivity of Diethyl 5-ethylpyridine-2,3-dicarboxylate is primarily dictated by the two diethyl ester functional groups and the pyridine ring.

Hydrolysis

The ester groups can be hydrolyzed under acidic or basic conditions to yield the corresponding 5-ethylpyridine-2,3-dicarboxylic acid. This reaction is a common transformation in the synthesis of derivatives where the carboxylic acid moieties are required. Base-catalyzed hydrolysis (saponification) is often employed, followed by acidification to precipitate the dicarboxylic acid.[10][11]

Amidation and Cyclization

A key reaction of this compound is its condensation with amines to form amides, which can then undergo cyclization. This reactivity is central to its use in the synthesis of imidazolinone herbicides. For instance, the reaction with 2-amino-2,3-dimethylbutyramide in the presence of a strong base like potassium tert-butylate leads to the formation of the imidazolinone ring system of imazethapyr.[9]

Synthesis Reaction Mechanism

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate often follows a modified Knoevenagel-Fries reaction mechanism.[9] In a common synthetic route, diethyl 2-chloro-3-oxo-succinate is reacted with 2-ethyl acrolein in the presence of a nitrogen source, such as ammonium acetate. The ammonium acetate provides the nitrogen atom for the pyridine ring.[1][9]

Experimental Protocols

Several methods for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate have been reported. Below are detailed protocols for two common synthetic routes.

Synthesis from Diethyl 2-chloro-3-oxo-succinate and 2-Ethyl Acrolein

This method utilizes ammonium acetate as the nitrogen source and is reported to have high yields.[1]

Materials:

• Diethyl 2-chloro-3-oxo-succinate (M1)

• 2-Ethyl acrolein

• Ammonium acetate

• Absolute ethanol

• Toluene

• Water

Procedure:

• A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with ammonium acetate (0.248 mol) and absolute ethanol (70 mL).

• The mixture is heated to 80°C.

• A mixture of diethyl 2-chloro-3-oxo-succinate (0.099 mol) and 2-ethyl acrolein (0.119 mol) is added to the heated solution.

• The reaction is maintained at 80°C for 5 hours.

• After the reaction is complete, the solvent is removed under reduced pressure.

• The residue is dissolved in toluene (60 mL) and washed with water (2 x 10 mL) until neutral.

• The organic phase is dried, filtered, and concentrated to yield Diethyl 5-ethylpyridine-2,3-dicarboxylate as a dark brown liquid. The reported yield for this method is up to 96.5%.[1]

Synthesis from Diethyl 1-amino-1,2-ethylenedicarboxylate and α-Ethylacrolein

This alternative route involves the reaction of an enamine with an α,β-unsaturated aldehyde.[12]

Materials:

• Diethyl 1-amino-1,2-ethylenedicarboxylate

• α-Ethylacrolein (2-ethyl acrolein)

• n-Butanol

• p-Toluenesulfonic acid

• Silica gel

• Chloroform

• Methanol

Procedure:

• Diethyl 1-amino-1,2-ethylenedicarboxylate (1.7 g) and α-ethylacrolein (0.84 g) are dissolved in n-butanol (10 mL).

• p-Toluenesulfonic acid (35 mg) is added to the solution.

• The mixture is refluxed for 15 hours.

• After cooling, the solvent is distilled off under reduced pressure.

• The residue is purified by silica gel column chromatography, eluting with a chloroform/methanol gradient (1:0 to 1:0.01), to give Diethyl 5-ethylpyridine-2,3-dicarboxylate. The reported yield is 84.6%.[12]

Applications in Drug Development and Agrochemicals

The primary application of Diethyl 5-ethylpyridine-2,3-dicarboxylate is as a key intermediate in the synthesis of agrochemicals, specifically imidazolinone herbicides.[1] It is a direct precursor to imazethapyr, a broad-spectrum herbicide used for the control of a variety of weeds.[3] The synthesis of imazethapyr involves the reaction of Diethyl 5-ethylpyridine-2,3-dicarboxylate with 2-amino-2,3-dimethylbutyramide.[9]

Beyond agrochemicals, its structural motif makes it a valuable building block for the synthesis of various heterocyclic compounds, with potential applications in pharmaceutical and materials science research.[4]

Safety and Handling

Diethyl 5-ethylpyridine-2,3-dicarboxylate should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4] Work should be conducted in a well-ventilated area or a fume hood.[4] Avoid contact with skin and eyes. In case of accidental exposure, rinse the affected area immediately with plenty of water and seek medical advice.[4]

Store the compound in tightly closed containers under an inert atmosphere, protected from moisture and direct sunlight.[4] The recommended storage temperature is 2-8°C.[4]

Visualized Experimental Workflow

As information regarding the direct involvement of Diethyl 5-ethylpyridine-2,3-dicarboxylate in biological signaling pathways is not available, a diagram of a key experimental workflow, its synthesis, is provided below.

Caption: Synthesis workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

The following diagram illustrates the logical relationship in the synthesis of Imazethapyr, a key application of the title compound.

Caption: Synthesis of Imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. agrochemx.com [agrochemx.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. dimethyl 5-ethylpyridine-2,3-dicarboxylate(105151-39-1)-Ality Group [alitygroup.com]
• 7. manufacture of 5 ethylpyridine 2 3 dicarboxylic acid diethyl ester [techemi.com]
• 8. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester | 105151-39-1 [amp.chemicalbook.com]
• 9. Diethyl 5-ethylpyridine-2,3-dicarboxylate (105151-39-1) for sale [vulcanchem.com]
• 10. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. prepchem.com [prepchem.com]

Spectroscopic Analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopic data for Diethyl 5-ethylpyridine-2,3-dicarboxylate. This key organic intermediate is utilized in the synthesis of various pharmaceutical and agrochemical compounds. A comprehensive understanding of its structure and spectral characteristics is crucial for quality control and reaction monitoring. This document presents the proton NMR data in a clear, tabular format, details the experimental protocol for data acquisition, and includes a visual representation of the molecule with assigned proton signals.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of Diethyl 5-ethylpyridine-2,3-dicarboxylate was recorded in deuterated chloroform (CDCl₃) on a 300 MHz spectrometer. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling constants (J) are given in Hertz (Hz).

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz	Integration
H-6	8.60	Singlet	-	1H
H-4	7.96	Singlet	-	1H
-OCH₂CH₃ (C2 & C3 esters)	4.33-4.52	Multiplet	-	4H
-CH₂CH₃ (C5 ethyl)	2.76	Quartet	7.5	2H
-OCH₂CH₃ (C2 & C3 esters)	1.36-1.44	Multiplet	-	6H
-CH₂CH₃ (C5 ethyl)	1.30	Triplet	7.5	3H

Experimental Protocol

The ¹H NMR spectrum was acquired using a Mercury 300 MHz spectrometer.[1] The sample of Diethyl 5-ethylpyridine-2,3-dicarboxylate was dissolved in deuterated chloroform (CDCl₃).[1] The spectrum was referenced to the residual solvent peak of CHCl₃ at 7.26 ppm. The data was processed to obtain the chemical shifts, multiplicities, coupling constants, and integration values presented above.

Molecular Structure and Signal Assignment

The chemical structure of Diethyl 5-ethylpyridine-2,3-dicarboxylate consists of a pyridine ring substituted with two diethyl carboxylate groups at positions 2 and 3, and an ethyl group at position 5. The following diagram illustrates the molecular structure and the assignment of the proton signals observed in the ¹H NMR spectrum.

References

• 1. asianpubs.org [asianpubs.org]

Technical Guide: Physical Properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a chemical intermediate with significant applications in the pharmaceutical and agrochemical industries.[1][2] It serves as a crucial building block in the synthesis of more complex molecules, including certain herbicides.[2] A thorough understanding of its physical properties is essential for its effective use in research and development, particularly for reaction design, process scale-up, and ensuring safety and quality control. This technical guide provides a comprehensive overview of the known physical properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate, general experimental protocols for their determination, and a visualization of its synthesis workflow.

Core Physical Properties

The physical characteristics of Diethyl 5-ethylpyridine-2,3-dicarboxylate are summarized in the table below. These properties are critical for handling, storage, and application in various synthetic procedures. The compound is typically a colorless to pale yellow liquid at room temperature.[1]

Property	Value
Molecular Formula	C₁₃H₁₇NO₄
Molecular Weight	251.28 g/mol
Appearance	Colorless to pale yellow liquid[1]
Boiling Point	320-325 °C at 760 mmHg[1]
Density	1.126 g/cm³ at 25 °C[1]
Flash Point	147.8 °C[1]
Solubility	Soluble in ethanol, methanol, and most organic solvents. Limited solubility in water.[1]
Melting Point	Not readily available in cited literature; the compound exists as a liquid at ambient temperatures.

Experimental Protocols for Property Determination

While specific experimental determinations for Diethyl 5-ethylpyridine-2,3-dicarboxylate are not extensively detailed in the available literature, the following are general and widely accepted methods for ascertaining the physical properties of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for its determination is distillation .

Protocol:

• A sample of the compound is placed in a distillation flask with boiling chips.

• A thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm of the flask.

• The flask is heated, and the temperature is recorded when the liquid is boiling and the vapor is condensing on the thermometer bulb, leading to a stable temperature reading.

• The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Density Measurement

Density is the mass per unit volume of a substance. For a liquid, it can be determined using a pycnometer or a graduated cylinder and balance .

Protocol (using graduated cylinder and balance):

• The mass of a clean, dry graduated cylinder is measured.

• A known volume of the liquid is added to the graduated cylinder.

• The mass of the graduated cylinder with the liquid is measured.

• The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

• The density is then calculated by dividing the mass of the liquid by its volume.

Solubility Assessment

Solubility is the ability of a substance to dissolve in a solvent. A qualitative assessment can be performed through visual inspection .

Protocol:

• A small, measured amount of the solute (Diethyl 5-ethylpyridine-2,3-dicarboxylate) is added to a test tube.

• A known volume of the solvent is added in increments.

• The mixture is agitated after each addition.

• The substance is considered soluble if a homogenous solution forms. Observations are made at a specific temperature, as solubility is temperature-dependent.

Synthesis Workflow

Diethyl 5-ethylpyridine-2,3-dicarboxylate is commonly synthesized via a multi-step reaction. A prevalent method involves the reaction of diethyl α-chlorooxaloacetate with 2-ethylacrolein using ammonium acetate as a nitrogen source in an ethanol medium.[3]

References

• 1. agrochemx.com [agrochemx.com]
• 2. asianpubs.org [asianpubs.org]
• 3. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]

An In-depth Technical Guide to Diethyl 5-ethylpyridine-2,3-dicarboxylate: Properties, Synthesis, and Solubility

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in the pharmaceutical and agrochemical industries. The document details its physicochemical properties, provides an analysis of its solubility in organic solvents, and outlines common synthetic procedures.

Physicochemical Properties

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a colorless to pale yellow liquid.[1] Key physical and chemical data are summarized in the table below.

Property	Value	Reference
CAS Number	105151-39-1	[2]
Molecular Formula	C13H17NO4	[1][3]
Molecular Weight	251.28 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid/oil	[1][2]
Boiling Point	320-325°C at 760 mmHg; 180-190°C at 5-7 Torr	[1]
Density	1.126 g/cm³ at 25°C	[1]
Flash Point	147.8°C	[1]
Storage	2-8°C, in a tightly closed container under an inert atmosphere, protected from moisture and direct sunlight.	[1][4]

Solubility Profile

Quantitative solubility data for Diethyl 5-ethylpyridine-2,3-dicarboxylate in a range of organic solvents is not extensively documented in publicly available literature. However, qualitative assessments consistently indicate good to excellent solubility in common organic solvents.

Qualitative Solubility Summary:

• Excellent Solubility: The compound exhibits high solubility in solvents such as ethanol, methanol, acetone, dichloromethane, and ethyl acetate.[1]

• Slight Solubility: Some sources indicate slight solubility in dimethyl sulfoxide (DMSO) and methanol.[4][5]

• Limited Solubility: It has limited solubility in water.[1]

For specific applications, it is recommended that compatibility and solubility testing be performed with the desired solvent system.[1]

Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Diethyl 5-ethylpyridine-2,3-dicarboxylate is primarily synthesized via a condensation and cyclization reaction. A common and efficient method involves the reaction of diethyl 2-chloro-3-oxo-succinate with 2-ethyl acrolein, using ammonium acetate as the nitrogen source in an ethanol medium.[6][7] This approach is favored for its high yield and more environmentally friendly profile compared to methods using other nitrogen sources.[6][7]

Experimental Workflow: Synthesis via Ammonium Acetate

The following diagram illustrates a typical laboratory-scale synthesis workflow.

Caption: Synthesis workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Detailed Experimental Protocol:

The following protocol is a representative example of the synthesis process.[6]

• Reaction Setup: A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with ammonium acetate (0.248 mol) and absolute ethanol (70 mL). The mixture is heated to 80°C.

• Addition of Reactants: A mixture of diethyl 2-chloro-3-oxo-succinate (0.099 mol) and 2-ethyl acrolein (0.119 mol) is prepared. This mixture is then added to the heated ethanol and ammonium acetate solution.

• Reaction: The reaction is maintained at 80°C for approximately 5 hours.

• Work-up:

  • The solvent is removed under reduced pressure.

  • The resulting residue is dissolved in toluene (60 mL).

  • The toluene solution is washed with water (2 x 10 mL) until it is neutral.

  • The organic phase is then dried, filtered, and concentrated.

• Product: The final product is a dark brown liquid, identified as Diethyl 5-ethylpyridine-2,3-dicarboxylate. This process can achieve yields of up to 96.8%.[6][8]

Applications in Drug Development and Agrochemicals

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial building block in organic synthesis. Its primary application is as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) and herbicides.[1]

Notably, it is a precursor for the synthesis of imidazolinone herbicides, such as Imazethapyr.[8][9] The synthesis involves the reaction of Diethyl 5-ethylpyridine-2,3-dicarboxylate with an appropriate aminobutyramide.[2]

Logical Relationship: Role as an Intermediate

The diagram below illustrates the position of Diethyl 5-ethylpyridine-2,3-dicarboxylate in the synthetic pathway of Imazethapyr.

Caption: Role as an intermediate in Imazethapyr synthesis.

References

• 1. agrochemx.com [agrochemx.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Diethyl 5-ethylpyridine-2,3-dicarboxylate | C13H17NO4 | CID 10857926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester | 105151-39-1 [amp.chemicalbook.com]
• 5. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester CAS#: 105151-39-1 [amp.chemicalbook.com]
• 6. asianpubs.org [asianpubs.org]
• 7. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 8. Diethyl 5-ethylpyridine-2,3-dicarboxylate (105151-39-1) for sale [vulcanchem.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]

The Knoevenagel Condensation as a Cornerstone for Pyridine Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyridine ring is a fundamental scaffold in a vast array of pharmaceuticals, agrochemicals, and functional materials. Consequently, the development of efficient and versatile methods for its synthesis is a cornerstone of modern organic chemistry. Among the various synthetic strategies, the Knoevenagel condensation has emerged as a powerful and reliable tool for the construction of the pyridine nucleus. This technical guide provides an in-depth exploration of the Knoevenagel condensation's application in pyridine synthesis, with a particular focus on its role in multicomponent reactions. While the term "Knoevenagel-Fries modification" is not a recognized standard in chemical literature, this guide will address potential interpretations of this terminology, including its likely reference to modifications of the Hantzsch pyridine synthesis for creating unsymmetrical products. This document will furnish researchers and drug development professionals with a comprehensive understanding of the underlying mechanisms, detailed experimental protocols, and a summary of quantitative data to facilitate the practical application of these synthetic methodologies.

Introduction to the Knoevenagel Condensation in Pyridine Synthesis

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a dehydration reaction, ultimately leading to the formation of a new carbon-carbon double bond.[1][2] This reaction is exceptionally valuable in organic synthesis due to its broad substrate scope and the high functionality of its products. In the context of pyridine synthesis, the Knoevenagel condensation is frequently a key step in domino and multicomponent reactions, where the initial condensation product undergoes further transformations to construct the heterocyclic ring.[3][4][5]

One of the most prominent examples is the Hantzsch pyridine synthesis, a multi-component reaction that typically involves an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[6][7][8] The initial step of the Hantzsch synthesis is often a Knoevenagel condensation between the aldehyde and one equivalent of the β-ketoester.[6]

The "Knoevenagel-Fries Modification": An Interpretive Analysis

The term "Knoevenagel-Fries modification" for pyridine synthesis does not correspond to a standard, well-documented named reaction in chemical literature. However, its mention in some contexts, particularly in relation to the Hantzsch synthesis, suggests it may refer to a specific adaptation for the synthesis of unsymmetrical pyridines.[7][9] The classical Hantzsch synthesis, using two identical β-dicarbonyl compounds, yields symmetrically substituted dihydropyridines. A "modification" could, therefore, involve a stepwise approach where a Knoevenagel condensation is performed first, and the resulting product is then reacted with a different active methylene compound and a nitrogen source to afford an unsymmetrical pyridine.

The Fries rearrangement, on the other hand, is a distinct reaction involving the rearrangement of a phenolic ester to a hydroxy aryl ketone, catalyzed by a Lewis acid.[10][11][12] There is no direct, established mechanistic link between the Fries rearrangement and the Knoevenagel-based synthesis of pyridines. It is plausible that the user's query refers to a multi-step synthesis where a Knoevenagel reaction is used to construct a pyridine ring, and a Fries rearrangement is employed on a separate part of the molecule in a preceding or subsequent step. Without further clarification, this guide will focus on the well-established Knoevenagel-driven pyridine syntheses and address the "unsymmetrical synthesis" aspect as the likely interpretation of the "Knoevenagel-Fries modification."

Reaction Mechanisms and Pathways

The synthesis of pyridines via the Knoevenagel condensation can proceed through several interconnected pathways, most notably within the framework of multicomponent reactions.

Hantzsch Pyridine Synthesis Pathway

The mechanism of the Hantzsch synthesis illustrates the integral role of the Knoevenagel condensation.

Figure 1: General mechanism of the Hantzsch pyridine synthesis.

Domino Knoevenagel-Michael-Cyclization Pathway

Many pyridine syntheses rely on a domino sequence initiated by a Knoevenagel condensation. This is a highly efficient approach as multiple bonds are formed in a single pot.[4][5]

Figure 2: Logical workflow of a domino Knoevenagel-based pyridine synthesis.

Quantitative Data from Cited Experiments

The following tables summarize quantitative data from various studies employing the Knoevenagel condensation for the synthesis of pyridines and related compounds.

Table 1: Synthesis of 1,4-Dihydropyridines via Hantzsch Reaction

Aldehyde	β-Ketoester	Nitrogen Source	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	Ethyl acetoacetate	Ammonium acetate	p-TSA	Aqueous micelles (SDS)	Ultrasound	-	96	[7]
4-Chlorobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	-	Ethanol	Reflux	5	85	[7]
4-Nitrobenzaldehyde	Methyl acetoacetate	Ammonium acetate	Iodine	Methanol	Reflux	3	92	[7]

Table 2: Knoevenagel Condensation for Pyridine Precursors

Aldehyde	Active Methylene Compound	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Methoxybenzaldehyde	Malonic acid	Piperidine	Pyridine	Reflux	1	59	[13]
Vanillin	Ethyl cyanoacetate	Piperidine	Pyridine	Reflux	1	-	[14]
p-Nitrobenzaldehyde	Tetronic acid & Dimedone	InCl₃	-	105	-	50	[15]

Experimental Protocols

General Procedure for Knoevenagel Condensation for Cinnamic Acid Derivatives[14]

• A solution of the aromatic aldehyde (25 mmol), the active methylene compound (25 mmol), and piperidine (2 drops) in pyridine (7.5 ml) is prepared in a round-bottom flask.

• The mixture is refluxed for 1 hour.

• After cooling, the solution is slowly added to a flask containing a solution of 1.5 N hydrochloric acid (100 ml) and ice (25 g).

• The mixture is stirred until a precipitate forms.

• The solid product is collected by filtration, washed with water, and recrystallized from ethanol.

Synthesis of 4-Methoxycinnamic Acid via Knoevenagel Condensation[13]

• In a 25 mL round-bottomed flask, 4-methoxybenzaldehyde (0.804 mL, 6.61 mmol) is mixed with malonic acid (1.75 g, 16.8 mmol) in pyridine.

• The mixture is stirred and heated.

• Upon completion of the reaction (monitored by TLC), the reaction mixture is worked up by acidification to precipitate the product.

• The crude product is purified by recrystallization.

One-Pot Synthesis of Unsymmetrical Fused 1,4-Dihydropyridine[15]

• A mixture of p-nitrobenzaldehyde (76 mg, 0.50 mmol), tetronic acid (100 mg, 1.0 mmol), and ammonium acetate (39 mg, 0.50 mmol) is prepared.

• The reaction is catalyzed by InCl₃ (10 mol%).

• The reaction is heated to 105 °C.

• The resulting 1,4-dihydropyridine product is isolated and purified, affording a 50% yield.

The Fries Rearrangement: A Separate but Powerful Tool

The Fries rearrangement is a Lewis acid-catalyzed transformation of a phenolic ester into a hydroxy aryl ketone.[10][11][12] The reaction typically proceeds via the formation of an acylium ion, which then undergoes electrophilic aromatic substitution on the aromatic ring.[12]

Figure 3: Simplified mechanism of the Fries Rearrangement.

While not directly part of a "Knoevenagel-Fries" reaction for pyridine synthesis, the hydroxy aryl ketone products of the Fries rearrangement could potentially serve as precursors for the synthesis of pyridines through other routes. For instance, the ketone functionality could be a handle for subsequent condensation reactions.

Conclusion

The Knoevenagel condensation is a versatile and indispensable reaction in the synthesis of pyridines, primarily through its role in multicomponent reactions like the Hantzsch synthesis. While a specific "Knoevenagel-Fries modification" is not well-defined in the literature, it likely refers to adaptations of the Hantzsch synthesis to produce unsymmetrical pyridines. This guide has provided a detailed overview of the mechanisms, quantitative data, and experimental protocols for Knoevenagel-based pyridine syntheses. For researchers and professionals in drug development, a thorough understanding of these methodologies is crucial for the design and synthesis of novel pyridine-containing molecules with potential therapeutic applications. The strategic application of domino reactions initiated by the Knoevenagel condensation offers a highly efficient and atom-economical approach to this vital class of heterocycles.

References

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Domino Knoevenagel condensation/intramolecular aldol cyclization route to diverse indolizines with densely functionalized pyridine units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Domino Knoevenagel condensation–Michael addition–cyclization for the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines via pyridinium ylides in water - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Domino Knoevenagel condensation–Michael addition–cyclization for the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines via pyridinium ylides in water - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. grokipedia.com [grokipedia.com]
• 7. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 8. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 9. Hantzsch pyridine synthesis - Wikiwand [wikiwand.com]
• 10. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 11. Fries Rearrangement | Thermo Fisher Scientific - UK [thermofisher.com]
• 12. byjus.com [byjus.com]
• 13. scribd.com [scribd.com]
• 14. chemrj.org [chemrj.org]
• 15. Intercepted-Knoevenagel condensation for the synthesis of unsymmetrical fused-tricyclic 4H-pyrans - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Diethyl 5-Ethylpyridine-2,3-dicarboxylate in the Synthesis of Imidazolinone Herbicides: A Technical Guide

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key chemical intermediate, primarily recognized for its crucial role in the synthesis of the imidazolinone class of herbicides.[1][2] These herbicides are known for their high efficiency, broad-spectrum activity, and low toxicity.[3] This technical guide provides an in-depth overview of the synthesis of diethyl 5-ethylpyridine-2,3-dicarboxylate and its subsequent conversion into prominent herbicides such as imazethapyr and imazamox. The content herein is intended for researchers, scientists, and professionals in the fields of agrochemical synthesis and drug development, offering detailed experimental protocols, quantitative data, and visual representations of the synthetic pathways.

Synthesis of Diethyl 5-Ethylpyridine-2,3-dicarboxylate

The synthesis of diethyl 5-ethylpyridine-2,3-dicarboxylate has been optimized to achieve high yields and purity, making it a viable precursor for industrial-scale herbicide production. An improved method utilizes ammonium acetate as a nitrogen source, which presents advantages in terms of cost, waste management, and environmental impact compared to previously used reagents like ammonium sulfamate.[1][4]

Optimized Experimental Protocol

A notable synthesis methodology involves the reaction of 2-chloro-3-oxo-succinic acid diethyl ester with 2-ethyl acrolein using ammonium acetate in ethanol.[1]

Materials:

• 2-chloro-3-oxo-succinic acid diethyl ester

• 2-ethyl acrolein

• Ammonium acetate

• Absolute ethanol

• Toluene

• Water

Procedure:

• A reaction vessel is charged with ammonium acetate and absolute ethanol.

• The mixture is heated to 80°C.

• A mixture of 2-chloro-3-oxo-succinic acid diethyl ester and 2-ethyl acrolein is added to the heated reaction vessel.

• The reaction is maintained at 80°C for 5 hours.

• After the reaction is complete, the solvent is removed under reduced pressure.

• The resulting residue is dissolved in toluene and washed with water until neutral.

• The organic phase is dried, filtered, and concentrated to yield diethyl 5-ethylpyridine-2,3-dicarboxylate.[1]

Quantitative Data for Synthesis of Diethyl 5-Ethylpyridine-2,3-dicarboxylate

Parameter	Value	Reference
Optimized Molar Ratio	2-chloro-3-oxo-succinic acid diethyl ester : 2-ethyl acrolein : ammonium acetate = 1 : 1.2 : 2.5	[1]
Reaction Temperature	80°C	[1]
Reaction Time	5 hours	[1]
Solvent	Ethanol	[1]
Yield	Up to 96.8%	[1]
Purity (by HPLC)	98%	[1]

Synthesis Pathway Diagram

Figure 1: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Role in Herbicide Synthesis: The Imidazolinone Family

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a pivotal precursor in the synthesis of imidazolinone herbicides, such as imazethapyr and imazamox.[3][5] These herbicides function by inhibiting acetohydroxyacid synthase (AHAS), an enzyme essential for the biosynthesis of branched-chain amino acids in plants.[6]

Synthesis of Imazethapyr

Imazethapyr is synthesized from diethyl 5-ethylpyridine-2,3-dicarboxylate through a cyclocondensation reaction with 2-amino-2,3-dimethylbutyramide.

The synthesis of imazethapyr from its precursor involves the following key steps, though specific conditions may vary.

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-amino-2,3-dimethylbutyramide

• Base (e.g., sodium methoxide, potassium tert-butoxide)

• Solvent (e.g., toluene, xylene)

• Acid for work-up (e.g., hydrochloric acid, sulfuric acid)

Procedure:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate and 2-amino-2,3-dimethylbutyramide are dissolved in an appropriate solvent such as toluene.

• A strong base, for instance, sodium methoxide or potassium tert-butoxide, is added to the reaction mixture.

• The mixture is heated to facilitate the cyclization reaction, forming the imidazolinone ring.

• Upon completion of the reaction, the resulting salt of imazethapyr is typically dissolved in water.

• The aqueous solution is then acidified to precipitate the final imazethapyr product.

• The product is isolated through filtration, washed, and dried.

Parameter	Value	Reference
Starting Material	Diethyl 5-ethylpyridine-2,3-dicarboxylate
Yield	Up to 85%
Purity	>99%

Synthesis of Imazamox

A structurally similar herbicide, imazamox, is synthesized from a related pyridine dicarboxylate precursor, 5-(methoxymethyl)-2,3-pyridinedicarboxylic acid dimethyl ester, through a similar cyclocondensation reaction.[5]

Materials:

• 5-(methoxymethyl)-2,3-pyridinedicarboxylic acid dimethyl ester

• (±)-2-amino-2,3-dimethylbutyramide

• Base (e.g., sodium or potassium tert-butoxide)

• Solvent (e.g., toluene, xylene)

• Acid for work-up (e.g., hydrochloric acid, sulfuric acid)

Procedure:

• 5-(methoxymethyl)-2,3-pyridinedicarboxylic acid dimethyl ester and (±)-2-amino-2,3-dimethylbutyramide are dissolved in a solvent like toluene or xylene.

• Moisture is removed from the solution, often by azeotropic distillation.

• The reaction is carried out under an inert gas atmosphere.

• A base such as sodium or potassium tert-butoxide is added, and the mixture is heated to form the imazamox salt.

• The resulting salt is dissolved in water, and the organic solvent is separated.

• The aqueous solution of the imazamox salt is then acidified to precipitate the final product, which is subsequently filtered, washed, and dried.

Parameter	Value	Reference
Starting Material	5-(methoxymethyl)-2,3-pyridinedicarboxylic acid dimethyl ester	[5]
Yield	83.6%	[5]

Herbicide Synthesis Pathway

Figure 2: General Synthesis Pathway for Imidazolinone Herbicides

Conclusion

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a fundamentally important building block in the synthesis of imidazolinone herbicides. The optimization of its synthesis has paved the way for more efficient and environmentally conscious production of these vital agrochemicals. The subsequent cyclocondensation reaction to form the active herbicide ingredients, imazethapyr and imazamox, is a well-established process, primarily detailed in patent literature. This guide provides a comprehensive overview of these synthetic pathways, offering valuable insights for researchers and professionals in the field. Further research into the reaction mechanisms and optimization of the final cyclization step could lead to even more efficient and sustainable methods for the production of this critical class of herbicides.

References

• 1. repository.rit.edu [repository.rit.edu]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. RU2707043C1 - Method of producing imazamox herbicide - Google Patents [patents.google.com]
• 6. Imidazolinone-tolerant crops: history, current status and future - PubMed [pubmed.ncbi.nlm.nih.gov]

Diethyl 5-ethylpyridine-2,3-dicarboxylate: A Comprehensive Technical Guide for Chemical Intermediates in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a versatile heterocyclic compound with significant applications as a chemical intermediate. While its role in the synthesis of imidazolinone herbicides is well-documented, its potential in the pharmaceutical industry as a scaffold for active pharmaceutical ingredients (APIs) is an area of growing interest. This technical guide provides an in-depth overview of the synthesis, chemical properties, and potential applications of Diethyl 5-ethylpyridine-2,3-dicarboxylate in drug development, with a focus on its utility as a precursor for pharmacologically active molecules. Detailed experimental protocols for its synthesis are provided, along with a discussion of relevant biological pathways that can be targeted by its derivatives.

Chemical Properties and Specifications

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a pyridine derivative characterized by an ethyl group at the 5-position and two ethyl ester groups at the 2- and 3-positions.[1] These functional groups provide multiple reaction sites for further synthetic modifications, making it a valuable building block for more complex molecules.[1]

Table 1: Physicochemical Properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₇NO₄	[2]
Molecular Weight	251.28 g/mol	[2]
Appearance	Colorless to pale yellow liquid/oil	[3]
Boiling Point	320-325 °C at 760 mmHg	[3]
Density	1.126 g/cm³ at 25 °C	[3]
Flash Point	147.8 °C	[3]
Solubility	Soluble in ethanol, methanol, and most organic solvents. Limited solubility in water.	[3]

Table 2: Spectroscopic Data of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Spectroscopy	Data	Reference(s)
¹H NMR (CDCl₃, 300 MHz)	δ: 1.30 (t, J = 7.5 Hz, 3H), 1.36-1.44 (m, 6H), 2.76 (q, J = 7.5 Hz, 2H), 4.33-4.52 (m, 4H), 7.96 (s, 1H), 8.60 (s, 1H)	[4]

Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Several synthetic routes for Diethyl 5-ethylpyridine-2,3-dicarboxylate have been reported, with variations in starting materials, catalysts, and reaction conditions. A common and efficient method involves the cyclization of 2-chloro-3-oxo-succinic acid diethyl ester with 2-ethyl acrolein in the presence of a nitrogen source.[4]

Optimized Synthesis using Ammonium Acetate

An improved method utilizes ammonium acetate as the nitrogen source, offering high yields and a more environmentally friendly process.[4]

Experimental Protocol:

• Step 1: Synthesis of 2-chloro-3-oxo-succinic acid diethyl ester (M1)

  • To a four-necked flask equipped with a mechanical stirrer and a thermometer, charge sodium ethoxide (11.7 g, 0.170 mol) and toluene (65.0 mL).

  • Stir the mixture at room temperature for 45 minutes.

  • Add diethyl oxalate (17.7 g, 0.121 mol) over 1 hour at 25-40 °C.

  • After another 30 minutes, cool the mixture to 25 °C and add ethyl chloroacetate (12.4 g, 0.101 mol) over 2 hours.

  • Maintain the temperature at 32-35 °C for 3 hours.

  • Add ice-water (20 mL) and hydrochloric acid (30%, 22.1 g, 0.181 mol).

  • The organic phase is dried, filtered, and concentrated to yield M1 as a red liquid.

• Step 2: Synthesis of Diethyl 5-ethyl-2,3-pyridinedicarboxylate

  • In a four-necked flask equipped with a mechanical stirrer and a thermometer, charge ammonium acetate (19.3 g, 0.248 mol) and absolute ethanol (70 mL) and heat to 80 °C.[4]

  • Add a mixture of M1 (26.9 g, 0.099 mol) and 2-ethyl acrolein (10.1 g, 0.119 mol).[4]

  • Maintain the reaction at 80 °C for 5 hours.[4]

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in toluene (60 mL) and wash with water (10 mL × 2) until neutral.[4]

  • The organic phase is dried, filtered, and concentrated to give Diethyl 5-ethyl-2,3-pyridinedicarboxylate as a dark brown liquid.[4]

Under these optimized conditions, a yield of up to 96.8% can be achieved.[4]

Table 3: Comparison of Synthesis Methods

Method	Nitrogen Source	Catalyst	Solvent	Yield	Purity	Reference(s)
Optimized Method	Ammonium Acetate	-	Ethanol	96.8%	98% (HPLC)	[4]
Alternative Method	Ammonium Sulfamate	-	Ethanol	75%	95% (GC)
Alternative Method	Diethyl 1-amino-1,2-ethylenedicarboxylate	p-toluenesulfonic acid	n-butanol	84.6%	92.2% (LC)	[5]

Experimental Workflow for Optimized Synthesis

Caption: Workflow for the optimized synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Applications in Drug Development

While Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key intermediate in the synthesis of imidazolinone herbicides, its structural features make it an attractive starting material for the development of novel therapeutic agents.[3][6] The pyridine-dicarboxylate scaffold is present in a variety of biologically active compounds.

Precursor to Nicotinamide and NAD+ Biosynthesis

The pyridine-2,3-dicarboxylate core is structurally related to quinolinic acid, a precursor in the de novo biosynthesis of nicotinamide adenine dinucleotide (NAD+). NAD+ is a crucial coenzyme in cellular metabolism and is involved in numerous biological processes, including DNA repair, signaling, and energy production.[1][7]

NAD+ Biosynthesis Pathway

Caption: Simplified de novo and salvage pathways of NAD+ biosynthesis.

Scaffold for PARP Inhibitors

Derivatives of pyridine-2,3-dicarboxylic acid, such as pyridine-2,3-dicarboxamides, are structurally similar to the nicotinamide core of NAD+. This makes them potent inhibitors of Poly(ADP-ribose) polymerase (PARP) enzymes.[8][9] PARP inhibitors are a class of targeted cancer therapies that exploit deficiencies in DNA repair mechanisms in cancer cells, leading to synthetic lethality.[10]

Mechanism of Action of PARP Inhibitors

Caption: Simplified signaling pathway of PARP inhibition leading to synthetic lethality.

Future Perspectives

The versatile chemical nature of Diethyl 5-ethylpyridine-2,3-dicarboxylate makes it a valuable intermediate for the synthesis of a wide range of heterocyclic compounds with potential therapeutic applications. Further exploration of its derivatization can lead to the discovery of novel drug candidates targeting various diseases. Its established synthesis protocols and commercial availability provide a solid foundation for its use in medicinal chemistry and drug discovery programs.

Conclusion

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key chemical intermediate with significant potential beyond its current applications in the agrochemical industry. Its role as a precursor to biologically active scaffolds, such as those found in PARP inhibitors, highlights its importance for researchers and professionals in drug development. This guide provides a comprehensive overview of its properties, synthesis, and potential applications, serving as a valuable resource for the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. Diethyl 5-ethylpyridine-2,3-dicarboxylate | C13H17NO4 | CID 10857926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agrochemx.com [agrochemx.com]
• 4. asianpubs.org [asianpubs.org]
• 5. prepchem.com [prepchem.com]
• 6. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 7. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. What are PARP inhibitors and how do they work? [synapse.patsnap.com]

Diethyl 5-ethylpyridine-2,3-dicarboxylate molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. This guide details its physicochemical properties, experimental protocols for its synthesis, and a representative synthetic workflow.

Core Compound Properties

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a pyridine derivative with two diethyl ester functional groups. Its chemical structure and properties make it a versatile building block in organic synthesis.

The following table summarizes the key quantitative data for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₇NO₄	[1][2][3]
Molecular Weight	251.28 g/mol	[1][2][3][4]
CAS Number	105151-39-1	[1]
Appearance	Colorless to pale yellow liquid/oil	[1][2]
Purity	≥98% (HPLC)	[2][3]
Boiling Point	320-325°C at 760 mmHg	[2]
Density	1.126 g/cm³ at 25°C	[2]
Flash Point	147.8°C	[2]
Solubility	Soluble in ethanol, methanol, and most organic solvents.	[2]

Experimental Protocols

Several methods for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate have been reported. Below are detailed protocols for some of the common synthetic routes.

This method utilizes ammonium acetate as a nitrogen source in an ethanol medium.[5]

• Materials:

  • Diethyl α-chlorooxaloacetate

  • 2-Ethylacrolein

  • Ammonium acetate

  • Absolute ethanol

  • Toluene

  • Water

• Procedure:

  • A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with ammonium acetate (molar ratio of 2.5 relative to diethyl α-chlorooxaloacetate) and absolute ethanol.

  • The mixture is heated to 80°C.

  • A mixture of diethyl α-chlorooxaloacetate (1 molar equivalent) and 2-ethylacrolein (1.2 molar equivalents) is then added.

  • The reaction is maintained at 80°C for 5 hours.

  • After the reaction is complete, the solvent is removed under reduced pressure.

  • The residue is dissolved in toluene and washed with water until neutral.

  • The organic phase is dried, filtered, and concentrated to yield Diethyl 5-ethylpyridine-2,3-dicarboxylate as a dark brown liquid.

  • This process has been reported to achieve a yield of up to 96.8%.[3]

This protocol involves a condensation reaction catalyzed by p-toluenesulfonic acid.[6]

• Materials:

  • Diethyl 1-amino-1,2-ethylenedicarboxylate

  • α-Ethylacrolein

  • n-Butanol

  • p-Toluenesulfonic acid

  • Silica gel

  • Chloroform/Methanol (eluent)

• Procedure:

  • Dissolve Diethyl 1-amino-1,2-ethylenedicarboxylate (1.7 g) and α-ethylacrolein (0.84 g) in n-butanol (10 ml).[6]

  • Add p-toluenesulfonic acid (35 mg) to the mixture.[6]

  • Reflux the mixture for 15 hours.[6]

  • After cooling, distill off the solvent.[6]

  • Purify the residue by silica gel column chromatography, eluting with a chloroform/methanol gradient to obtain the final product.[6]

  • This method has been reported to yield 84.6% of the product with a purity of 92.2%.[6]

This approach involves the direct or indirect esterification of the corresponding dicarboxylic acid.[7]

• Direct Esterification:

  • Materials:

    • 5-Ethyl-2,3-pyridinedicarboxylic acid

    • Ethanol

    • Concentrated sulfuric acid (catalyst)

    • Toluene (solvent)

  • Procedure: The synthesis is carried out via direct esterification with ethanol in the presence of concentrated sulfuric acid as a catalyst and toluene as a water-carrying solvent. This method is considered suitable for industrial production.[7]

• Indirect Esterification:

  • Materials:

    • 5-Ethyl-2,3-pyridinedicarboxylic acid

    • Thionyl chloride (sulfur dichloride)

    • Dimethylformamide (DMF)

    • Dichloroethane (solvent)

    • Ethanol

  • Procedure:

    • Treat 5-ethyl-2,3-pyridinedicarboxylic acid with thionyl chloride in dichloroethane with a catalytic amount of DMF and reflux.[7]

    • After the formation of the diacyl chloride, remove the solvent.[7]

    • Add ethanol and reflux to complete the esterification.[7]

    • Yields for both esterification methods are reported to be above 89%.[7]

Synthetic Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of Diethyl 5-ethylpyridine-2,3-dicarboxylate, based on the common synthetic strategies.

Caption: A generalized workflow for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Applications in Research and Development

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial intermediate in the production of various commercial chemicals.

• Agrochemicals: It is a key building block for the synthesis of imidazolinone herbicides, such as imazethapyr.[7]

• Pharmaceuticals: This compound is used as a reagent in the preparation of midazolinylpyridinecarboxylic acid.[3][4]

• Dyes and Specialty Chemicals: Its versatile structure allows for its incorporation into a range of dyes and other specialty organic molecules.

This technical guide provides essential information for researchers and professionals working with Diethyl 5-ethylpyridine-2,3-dicarboxylate. Adherence to appropriate safety protocols as outlined in the Safety Data Sheet (SDS) is crucial when handling this and any other chemical reagent.[1]

References

• 1. nbinno.com [nbinno.com]
• 2. agrochemx.com [agrochemx.com]
• 3. Diethyl 5-ethylpyridine-2,3-dicarboxylate (105151-39-1) for sale [vulcanchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]

An In-depth Technical Guide to the Safety and Handling of Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in pharmaceutical and agrochemical synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment and maintaining the integrity of the compound.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate is fundamental to its safe handling and storage. This non-exhaustive table summarizes key data points.

Property	Value	Reference
Chemical Name	Diethyl 5-ethylpyridine-2,3-dicarboxylate	[1]
CAS Number	105151-39-1	[2]
Molecular Formula	C13H17NO4	[1][3]
Molecular Weight	251.28 g/mol	[1][4]
Appearance	Colorless to pale yellow liquid/oil	[1][2][5]
Purity	≥98% (HPLC)	[1]
Boiling Point	320-325°C at 760 mmHg	[1]
Flash Point	147.8°C	[1]
Density	1.126 g/cm³ at 25°C	[1]
Solubility	Soluble in ethanol, methanol, and most organic solvents. Limited solubility in water.	[1][6]

Hazard Identification and Safety Precautions

While comprehensive toxicological data is not fully available, Diethyl 5-ethylpyridine-2,3-dicarboxylate is known to be an irritant.[5] Standard laboratory precautions should be observed at all times.

Potential Hazards:

• May cause skin and eye irritation.[5][7]

• May cause respiratory irritation.[5][8]

• Harmful if swallowed.[9]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety goggles or a face shield are mandatory.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[1][8]

• Skin and Body Protection: A lab coat or other protective clothing is required.[10]

• Respiratory Protection: Work should be conducted in a well-ventilated area or under a fume hood.[1] If dust or aerosols are generated, a dust respirator is recommended.[7]

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention if symptoms persist.[10]

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[8] If irritation occurs, seek medical advice.[7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8]

Handling and Storage

Proper handling and storage are essential to maintain the quality and safety of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Guideline	Recommendation	Reference
Handling	Handle in a well-ventilated place, such as a fume hood. Avoid contact with skin and eyes. Prevent the formation of dust and aerosols. Use non-sparking tools.	[1][10]
Storage	Store in tightly closed containers under an inert atmosphere. The recommended storage temperature is 2-8°C. Protect from moisture and direct sunlight.	[1]
Incompatible Materials	Acids, acid chlorides, acid anhydrides, and oxidizing agents.	[8]
Shelf Life	24 months when properly stored.	[1]

Experimental Protocols

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate is a multi-step process that requires careful control of reaction conditions. The following is a generalized protocol based on available literature.

Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate:

This process involves the reaction of Diethyl 1-amino-1,2-ethylenedicarboxylate with α-ethylacrolein in the presence of a catalyst.[11]

• Materials:

  • Diethyl 1-amino-1,2-ethylenedicarboxylate

  • α-ethylacrolein

  • n-butanol (solvent)

  • p-toluenesulfonic acid (catalyst)

  • Silica gel for column chromatography

  • Chloroform/methanol (eluent)

• Procedure:

  • Dissolve Diethyl 1-amino-1,2-ethylenedicarboxylate and α-ethylacrolein in n-butanol.

  • Add p-toluenesulfonic acid to the mixture.

  • Reflux the mixture for approximately 15 hours.

  • Monitor the reaction progress (e.g., by liquid chromatography).

  • Once the reaction is complete, distill off the solvent.

  • Purify the residue using silica gel column chromatography with a chloroform/methanol eluent system.

Diagrams and Visualizations

To further clarify the safety and handling procedures, the following diagrams have been created using Graphviz (DOT language).

Caption: General Handling Workflow

Caption: First Aid Protocol

Disposal Considerations

All waste materials, including empty containers, should be disposed of in accordance with local, state, and federal regulations. It is recommended to use a licensed professional waste disposal service.[8]

Disclaimer

This document is intended as a guide and does not purport to be all-inclusive. The information is based on the current state of knowledge and is applicable to the product with regard to appropriate safety precautions. It does not represent any guarantee of the properties of the product. Users should conduct their own investigations to determine the suitability of the information for their particular purposes.

References

• 1. agrochemx.com [agrochemx.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Diethyl 5-ethylpyridine-2,3-dicarboxylate | C13H17NO4 | CID 10857926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dimethyl 5-ethylpyridine-2,3-dicarboxylate(105151-39-1)-Ality Group [alitygroup.com]
• 5. nbinno.com [nbinno.com]
• 6. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester | 105151-39-1 [amp.chemicalbook.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. capotchem.com [capotchem.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. echemi.com [echemi.com]
• 11. prepchem.com [prepchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of the herbicide imazethapyr, starting from Diethyl 5-ethylpyridine-2,3-dicarboxylate. Imazethapyr, a member of the imidazolinone class of herbicides, functions by inhibiting acetohydroxyacid synthase (AHAS), a key enzyme in the biosynthetic pathway of branched-chain amino acids in plants.[1] The synthesis route described herein involves the condensation of Diethyl 5-ethylpyridine-2,3-dicarboxylate with 2-amino-2,3-dimethylbutyramide in the presence of a base catalyst. This method has been reported to achieve high yields and purity.[2][3]

Introduction

Imazethapyr is a selective, systemic herbicide with both contact and residual activity, widely used for the control of a broad spectrum of weeds in various crops.[1] The synthesis of imazethapyr can be achieved through several pathways. One economically viable and efficient method utilizes Diethyl 5-ethylpyridine-2,3-dicarboxylate as a key intermediate. This document outlines a detailed protocol for this specific synthesis, providing quantitative data and a visual representation of the experimental workflow.

Chemical Reaction Pathway

The synthesis of imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate proceeds via a base-catalyzed condensation reaction with 2-amino-2,3-dimethylbutyramide, leading to the formation of the imidazolinone ring.

Caption: Synthesis of Imazethapyr.

Quantitative Data Summary

The following table summarizes the typical yields and purity of imazethapyr synthesized from Diethyl 5-ethylpyridine-2,3-dicarboxylate as reported in the literature.

Starting Material	Catalyst	Yield (%)	Purity (%)	Reference
Diethyl 5-ethylpyridine-2,3-dicarboxylate	Sodium Methoxide	85	97	[2]
Diethyl 5-ethylpyridine-2,3-dicarboxylate	Not Specified	up to 85	>99	[3]

Experimental Protocol

This protocol is based on the method described in patent CN103524485A for the continuous synthesis of imazethapyr.[2]

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-amino-2,3-dimethylbutyramide

• Sodium methoxide

• Toluene

• Hydrochloric acid (for acidification)

• Water

Equipment:

• Continuous flow reactor

• Heating and temperature control system

• Pumps for reactant delivery

• Extraction apparatus

• Thin-film evaporator

• Standard laboratory glassware

Procedure:

• Reactant Preparation:

  • Prepare a solution of 2-amino-2,3-dimethylbutyramide and the catalyst (e.g., sodium methoxide) in a suitable solvent like toluene.

  • Prepare a separate feed of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

• Reaction:

  • Continuously pump the prepared reactant solutions into a continuous flow reactor. The weight ratio of Diethyl 5-ethylpyridine-2,3-dicarboxylate to 2-amino-2,3-dimethylbutyramide to sodium methoxide should be maintained at approximately 100:50:2.[2]

  • Maintain the reaction temperature at a controlled level (e.g., 55 °C, although the optimal temperature may vary).[2]

  • The residence time in the reactor should be sufficient for the reaction to proceed to completion (e.g., 12 hours).[2]

• Work-up and Purification:

  • The reaction mixture exiting the reactor is subjected to continuous extraction.

  • First, extract with water.

  • Then, perform an acidic extraction using an appropriate concentration of hydrochloric acid to a pH of 5.[2]

  • The organic layer (oil reservoir) is then fed into a thin-film evaporator to remove the solvent.[2]

  • The resulting product is crude imazethapyr.

• Final Product Isolation:

  • The crude product can be further purified by recrystallization from a suitable solvent to obtain imazethapyr of high purity.

Experimental Workflow

The following diagram illustrates the workflow for the synthesis of imazethapyr.

Caption: Experimental Workflow.

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Perform the reaction in a well-ventilated fume hood.

• Sodium methoxide is a strong base and is corrosive; handle with care.

• Toluene is a flammable and toxic solvent. Avoid inhalation and contact with skin.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The synthesis of imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate offers an efficient route to this important herbicide. The described protocol, based on a continuous flow process, can achieve high yields and purity.[2] Researchers should optimize reaction conditions such as temperature, residence time, and catalyst loading for their specific setup to maximize efficiency and product quality.

References

• 1. Imazethapyr (Ref: AC 252925) [sitem.herts.ac.uk]
• 2. CN103524485A - Method for continuously synthesizing imazethapyr - Google Patents [patents.google.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols for Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a pyridine dicarboxylate derivative that serves as a key intermediate in the synthesis of various organic compounds.[1][2] Its primary and most well-documented application is in the agrochemical industry as a precursor for the synthesis of the imidazolinone herbicide, imazethapyr.[1][3][4] Imazethapyr is a broad-spectrum herbicide used for the control of a wide range of weeds in various crops.[3] The structural features of Diethyl 5-ethylpyridine-2,3-dicarboxylate, including the pyridine core and two ester functional groups, make it a versatile building block for the synthesis of more complex heterocyclic compounds.[2][5] While some sources suggest potential for other biological activities, its role as a synthetic intermediate is the most established.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate is presented in the table below. This data is crucial for its handling, storage, and use in experimental procedures.

Property	Value	Reference
Molecular Formula	C₁₃H₁₇NO₄	[2]
Molecular Weight	251.28 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[2]
Purity	≥98% (HPLC)	[2]
Boiling Point	320-325 °C at 760 mmHg	[2]
Density	1.126 g/cm³	[2]
Solubility	Soluble in most organic solvents, including ethanol, methanol, acetone, dichloromethane, and ethyl acetate. Limited solubility in water.	[2]
Storage	Store in a cool, dry, and well-ventilated area in a tightly sealed container.	[6]

Experimental Protocols

The primary application of Diethyl 5-ethylpyridine-2,3-dicarboxylate is as a key intermediate in the synthesis of the herbicide imazethapyr. Below is a detailed protocol for this synthesis, based on established methodologies.

Protocol: Synthesis of Imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate

This protocol involves the cyclization of Diethyl 5-ethylpyridine-2,3-dicarboxylate with 2-amino-2,3-dimethylbutanamide.

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-amino-2,3-dimethylbutanamide

• Sodium ethoxide or other suitable base

• Toluene or other suitable solvent

• Hydrochloric acid (for acidification)

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, etc.)

• Purification apparatus (e.g., for crystallization or chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve Diethyl 5-ethylpyridine-2,3-dicarboxylate and 2-amino-2,3-dimethylbutanamide in toluene.

• Base Addition: To the stirred solution, add a solution of sodium ethoxide in ethanol.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by a suitable technique (e.g., TLC or HPLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Acidification: Acidify the reaction mixture with hydrochloric acid to precipitate the crude imazethapyr.

• Purification: Filter the precipitate and purify by recrystallization from a suitable solvent to obtain pure imazethapyr. The purity of the final product can be confirmed by techniques such as HPLC and NMR.[3]

Quantitative Data:

Parameter	Value	Reference
Yield of Imazethapyr	Up to 85%	[3]
Purity of Imazethapyr	>99%	[3]

Visualizations

Logical Relationship: Role as a Synthetic Intermediate

The following diagram illustrates the central role of Diethyl 5-ethylpyridine-2,3-dicarboxylate as a key intermediate in the synthesis of the herbicide imazethapyr.

Caption: Role of Diethyl 5-ethylpyridine-2,3-dicarboxylate in synthesis.

Experimental Workflow: Synthesis of Imazethapyr

This diagram outlines the key steps in the experimental workflow for the synthesis of imazethapyr starting from Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: Workflow for the synthesis of imazethapyr.

Safety Precautions

Diethyl 5-ethylpyridine-2,3-dicarboxylate should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.[6] Avoid inhalation of vapors and contact with skin and eyes. In case of contact, wash the affected area with plenty of water. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).[6]

Conclusion

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a valuable chemical intermediate, primarily utilized in the synthesis of the herbicide imazethapyr. The protocols and data presented here provide a comprehensive guide for its application in a research and development setting, particularly for professionals in the agrochemical and pharmaceutical industries. While its direct biological applications are not extensively documented, its utility as a synthetic building block is well-established.

References

• 1. asianpubs.org [asianpubs.org]
• 2. agrochemx.com [agrochemx.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 5. Diethyl 5-ethylpyridine-2,3-dicarboxylate (105151-39-1) for sale [vulcanchem.com]
• 6. capotchem.com [capotchem.com]

Application Notes and Protocols: Diethyl 5-ethylpyridine-2,3-dicarboxylate as a Precursor for Imidazolinone Herbicides

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of diethyl 5-ethylpyridine-2,3-dicarboxylate in the synthesis of imidazolinone herbicides, a critical class of agrochemicals. The imidazolinone herbicides function by inhibiting the acetohydroxyacid synthase (AHAS) enzyme, which is essential for the biosynthesis of branched-chain amino acids in plants.

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key intermediate in the synthesis of various imidazolinone herbicides, including imazethapyr and imazapyr. Its pyridine core, substituted with two carboxylate groups, provides a versatile scaffold for the construction of the imidazolinone ring system. This document outlines the synthesis of this precursor and its subsequent conversion into the herbicide imazethapyr, along with the mechanism of action of this class of herbicides.

Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

The synthesis of diethyl 5-ethylpyridine-2,3-dicarboxylate can be achieved through various methods. A common approach involves the reaction of diethyl α-chlorooxaloacetate with 2-ethylacrolein in the presence of a nitrogen source, such as ammonium acetate, in an ethanol medium.[1][2] This method is advantageous due to its high yield and the use of readily available starting materials.[2][3]

Experimental Protocol: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Materials:

• Diethyl α-chlorooxaloacetate

• 2-Ethylacrolein

• Ammonium acetate

• Ethanol

• Toluene

• Water

Equipment:

• Four-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 500 mL four-necked flask, add 60 g of ethanol and 19.4 g (0.25 mol) of ammonium acetate.

• Stir the mixture and heat to 75-80°C until the ammonium acetate is dissolved and the ethanol is refluxing steadily.

• Prepare a mixture of 27 g (0.1 mol) of diethyl α-chlorooxaloacetate (85.6% purity) and 12.1 g (0.14 mol) of 2-ethylacrolein (97% purity).

• Add the mixture dropwise to the refluxing ethanol solution over approximately 30 minutes, maintaining the reaction temperature at 75-80°C.

• After the addition is complete, continue to stir the reaction mixture at 75-80°C for 5-6 hours. Monitor the reaction progress by high-performance liquid chromatography (HPLC).

• Once the reaction is complete, cool the mixture and remove about 70% of the ethanol by distillation.

• Add toluene in an amount equal to the remaining ethanol and stir.

• Add a small amount of water until the solution becomes an emulsion, then filter to remove the solid salt.

• Wash the filtrate twice with a small amount of water.

• Concentrate the organic phase under reduced pressure to obtain diethyl 5-ethylpyridine-2,3-dicarboxylate as a brownish-yellow oily liquid.

Quantitative Data: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Parameter	Value	Reference
Yield	88.6%	[2]
Purity (GC analysis)	86.1%	[2]

Synthesis of Imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate

Imazethapyr is synthesized from diethyl 5-ethylpyridine-2,3-dicarboxylate and 2-amino-2,3-dimethylbutyramide through a cyclization reaction, typically catalyzed by a base such as sodium methoxide.[4][5]

Experimental Protocol: Continuous Synthesis of Imazethapyr

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-Amino-2,3-dimethylbutyramide

• Sodium methoxide

• Toluene

• Hydrochloric acid

• Water

Equipment:

• Continuous reaction device

• Volumetric pumps

• Continuous extractor

• Thin-film evaporator

Procedure:

• Prepare a solution of 2-amino-2,3-dimethylbutyramide and sodium methoxide in toluene. The weight ratio of 2-amino-2,3-dimethylbutyramide to sodium methoxide should be 50:2.

• Using volumetric pumps, continuously feed the toluene solution and diethyl 5-ethylpyridine-2,3-dicarboxylate into a continuous reaction device. The weight ratio of the toluene solution to diethyl 5-ethylpyridine-2,3-dicarboxylate should be 52:100.

• Maintain the reaction temperature at 55°C with a residence time of 12 hours.

• The reaction solution is then subjected to continuous extraction, first with water and then with an appropriate concentration of hydrochloric acid to adjust the aqueous phase pH to 5.

• The organic phase is then fed into a thin-film evaporator to distill off the solvent and obtain the imazethapyr crude product.

Quantitative Data: Synthesis of Imazethapyr

Parameter	Value	Reference
Synthesis Yield	85%	[4][5]
Product Content	97%	[4][5]

Mechanism of Action of Imidazolinone Herbicides

Imidazolinone herbicides act by inhibiting the enzyme acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[6][7] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[8] By blocking this pathway, the herbicides prevent the production of essential proteins, leading to the cessation of cell growth and eventual death of the plant.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of imazethapyr from diethyl 5-ethylpyridine-2,3-dicarboxylate.

// Nodes Start [label="Start Materials:\n- Diethyl 5-ethylpyridine-2,3-dicarboxylate\n- 2-Amino-2,3-dimethylbutyramide\n- Sodium Methoxide\n- Toluene", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Reaction [label="Cyclization Reaction\n(Continuous Reactor, 55°C, 12h)", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Continuous Extraction\n(Water, aq. HCl)", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Evaporation [label="Solvent Evaporation\n(Thin-film Evaporator)", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="Imazethapyr Crude Product", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Purification [label="Purification\n(e.g., Recrystallization)", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; FinalProduct [label="Pure Imazethapyr", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Reaction; Reaction -> Extraction; Extraction -> Evaporation; Evaporation -> Product; Product -> Purification; Purification -> FinalProduct; } .dot Caption: Experimental workflow for the synthesis of imazethapyr.

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 3. asianpubs.org [asianpubs.org]
• 4. CN103524485A - Method for continuously synthesizing imazethapyr - Google Patents [patents.google.com]
• 5. pnas.org [pnas.org]
• 6. Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 7. Imazapyr | C13H15N3O3 | CID 54738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]

Application Notes and Protocols for the Characterization of Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the analytical characterization of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in pharmaceutical and agrochemical synthesis. The following protocols for spectroscopic and chromatographic techniques are designed to ensure accurate identification, purity assessment, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation of Diethyl 5-ethylpyridine-2,3-dicarboxylate. Both ¹H and ¹³C NMR are essential for confirming the compound's identity.

¹H NMR Spectroscopy

Objective: To confirm the proton environment of the molecule.

Experimental Protocol:

• Instrument: 300 MHz NMR Spectrometer

• Sample Preparation: Dissolve approximately 10-20 mg of Diethyl 5-ethylpyridine-2,3-dicarboxylate in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Acquisition Parameters:

  • Pulse Program: Standard single pulse

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: -2 to 12 ppm

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual CHCl₃ signal at 7.26 ppm.

Data Presentation:

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
8.60	Singlet	-	1H	H-6 (Pyridine ring)
7.96	Singlet	-	1H	H-4 (Pyridine ring)
4.52 - 4.33	Multiplet	-	4H	-OCH₂CH₃ (Ester groups)
2.76	Quartet	7.5	2H	-CH₂CH₃ (Ethyl group at C-5)
1.44 - 1.36	Multiplet	-	6H	-OCH₂CH₃ (Ester groups)
1.30	Triplet	7.5	3H	-CH₂CH₃ (Ethyl group at C-5)

Caption: Workflow for GC-MS analysis.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of Diethyl 5-ethylpyridine-2,3-dicarboxylate and quantify any related impurities.

Experimental Protocol (Adapted from a similar compound):

• Instrument: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

• Gradient:

  • Start with a composition suitable to retain the analyte (e.g., 70% A, 30% B).

  • A gradient can be developed to elute impurities with different polarities. A linear gradient to 95% B over 20 minutes is a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Data Presentation:

Parameter	Result
Retention Time	To be determined experimentally
Purity (%)	Report as area percent
Impurity Profile	List retention times and area percentages of any impurities

HPLC Purity Analysis Workflow

Caption: Workflow for HPLC purity analysis.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule. A patent has confirmed the use of IR analysis for structural confirmation. [1] Experimental Protocol:

• Instrument: Fourier-Transform Infrared (FTIR) Spectrometer.

• Sample Preparation:

  • Neat Liquid: Place a drop of the oily sample between two NaCl or KBr plates.

  • KBr Pellet (if solid): Mix a small amount of sample with dry KBr powder and press into a thin pellet.

• Acquisition Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16

Data Presentation (Expected Characteristic Peaks):

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3050	C-H stretch	Aromatic (Pyridine)
~2980	C-H stretch	Aliphatic (Ethyl groups)
~1730	C=O stretch	Ester
~1580, ~1470	C=C, C=N stretch	Aromatic (Pyridine)
~1250	C-O stretch	Ester

Thermal Analysis

Objective: To evaluate the thermal stability of the compound.

Experimental Protocol (Thermogravimetric Analysis - TGA):

• Instrument: Thermogravimetric Analyzer.

• Sample Preparation: Place 5-10 mg of the sample in an alumina crucible.

• Acquisition Parameters:

  • Temperature Range: 30 °C to 600 °C.

  • Heating Rate: 10 °C/min.

  • Atmosphere: Nitrogen, with a flow rate of 50 mL/min.

Data Presentation:

Parameter	Result
Onset of Decomposition (°C)	To be determined experimentally
Major Weight Loss Steps	Report temperature ranges and percentage weight loss
Residue at 600 °C (%)	Report the final percentage of mass remaining

Thermal Analysis Logical Flow

Caption: Logical flow for TGA.

References

• 1. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]

Application Note: HPLC Analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate Purity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, including imidazolinone herbicides.[1] Its purity is critical to ensure the safety and efficacy of the final products. High-Performance Liquid Chromatography (HPLC) is a precise and reliable technique for determining the purity of Diethyl 5-ethylpyridine-2,3-dicarboxylate and quantifying any related substances.[2][3] This application note provides a detailed protocol for the analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate purity using a reverse-phase HPLC method with UV detection.

Chemical Structure:

• Compound: Diethyl 5-ethylpyridine-2,3-dicarboxylate

• CAS Number: 105151-39-1

• Molecular Formula: C₁₃H₁₇NO₄

• Molecular Weight: 251.28 g/mol [2]

Potential Impurities and Synthesis Pathway

Understanding the synthesis route is crucial for identifying potential impurities. Diethyl 5-ethylpyridine-2,3-dicarboxylate is often synthesized via the condensation of diethyl 2-(ethoxymethylene)-3-oxosuccinate with 1-aminobut-1-ene, or through a multi-step process involving the reaction of diethyl oxalate and ethyl chloroacetate followed by cyclization.[1] Potential impurities may include starting materials, intermediates, by-products, and degradation products.

Key Potential Impurities:

• 5-Ethylpyridine-2,3-dicarboxylic acid: The unreacted starting material from the esterification process.[4][5]

• Monoethyl 5-ethylpyridine-2,3-dicarboxylate: A partially esterified intermediate.[4]

• Diethyl 2-chloro-3-oxosuccinate: An intermediate from a common synthesis route.[1]

• 2-Ethyl acrolein: A reactant in the cyclization step.[1]

• Related pyridine derivatives: Isomers or by-products from the cyclization reaction.

The following diagram illustrates the logical relationship between the target compound and its potential process-related impurities.

Figure 1: Relationship between Diethyl 5-ethylpyridine-2,3-dicarboxylate and its potential impurities.

Experimental Protocol: HPLC Method

This section details the recommended HPLC method for the purity analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate. This method is based on common practices for analyzing pyridine derivatives.[4][6][7]

Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• HPLC grade Acetonitrile (MeCN).

• HPLC grade Water.

• Formic acid (or other suitable acidic modifier like phosphoric acid).[4][7]

• Diethyl 5-ethylpyridine-2,3-dicarboxylate reference standard.

Chromatographic Conditions

The following table summarizes the recommended chromatographic conditions.

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1 for a typical gradient profile.
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 250 nm[6]
Injection Vol.	10 µL
Run Time	Approximately 25 minutes

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

Sample and Standard Preparation

Standard Solution (1.0 mg/mL):

• Accurately weigh approximately 25 mg of Diethyl 5-ethylpyridine-2,3-dicarboxylate reference standard.

• Transfer to a 25 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

Sample Solution (1.0 mg/mL):

• Accurately weigh approximately 25 mg of the Diethyl 5-ethylpyridine-2,3-dicarboxylate sample.

• Transfer to a 25 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.[3]

• Filter the solution through a 0.45 µm syringe filter before injection if necessary.[8]

The following diagram illustrates the experimental workflow.

Figure 2: Experimental workflow for the HPLC analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Data Presentation and System Suitability

The purity of the sample is typically determined by area percent.

Calculation: % Purity = (Area of the main peak / Total area of all peaks) x 100

For accurate and reliable results, system suitability parameters should be evaluated before sample analysis.

Table 2: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates (N)	> 2000
Repeatability (%RSD)	≤ 2.0% (for 5 reps)

Troubleshooting Common HPLC Issues

Peak tailing can be a common issue when analyzing basic compounds like pyridines due to interactions with residual silanols on the column.[4][9]

The following diagram outlines a troubleshooting pathway for poor peak shape.

Figure 3: Troubleshooting pathway for poor HPLC peak shape.

Conclusion

The described reverse-phase HPLC method provides a robust and reliable approach for determining the purity of Diethyl 5-ethylpyridine-2,3-dicarboxylate. By carefully controlling the chromatographic conditions and performing system suitability checks, this method can be effectively implemented in research, development, and quality control laboratories to ensure the quality of this important chemical intermediate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. agrochemx.com [agrochemx.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. zodiaclifesciences.com [zodiaclifesciences.com]
• 7. Separation of Butyl pyridine-2-carboxylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]

Application Note: Gas Chromatography Method for the Analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1][2][3] Accurate and reliable analytical methods are crucial for monitoring its purity, quantifying it in reaction mixtures, and ensuring the quality of final products. Gas chromatography (GC) is a powerful technique for the analysis of volatile and semi-volatile compounds like Diethyl 5-ethylpyridine-2,3-dicarboxylate. This application note provides a detailed protocol for the determination of Diethyl 5-ethylpyridine-2,3-dicarboxylate using a gas chromatography-mass spectrometry (GC-MS) system. The physicochemical properties of the compound, including its molecular weight of 251.28 g/mol and boiling point of 320-325°C, are key considerations in the development of this method.[1][4]

Principle

This method utilizes a high-temperature capillary gas chromatograph equipped with a mass spectrometer detector. The sample is vaporized in the heated injector and separated on a non-polar capillary column. The separated components are then detected by the mass spectrometer, which provides both quantitative data and qualitative structural information for unambiguous identification.

Experimental Protocol

1. Instrumentation and Materials

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• GC Column: HP-5ms Ultra Inert (or equivalent non-polar capillary column), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium (99.999% purity).

• Solvents: Dichloromethane (DCM), HPLC grade or higher.

• Sample: Diethyl 5-ethylpyridine-2,3-dicarboxylate standard (≥98% purity).

2. GC-MS Operating Conditions

The following table summarizes the recommended GC-MS parameters for the analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate. These parameters are based on a method for a structurally similar compound, Diethyl 2,5-pyridinedicarboxylate, and have been adapted for the target analyte.[5]

Parameter	Value
GC Inlet
Injection Mode	Split (Split ratio 50:1)
Injection Volume	1 µL
Inlet Temperature	280°C
Oven Program
Initial Temperature	150°C, hold for 2 minutes
Ramp Rate	15°C/min to 300°C
Final Temperature	300°C, hold for 5 minutes
Column
Column Flow	1.2 mL/min (Constant Flow)
Mass Spectrometer
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Range	m/z 40-450
Scan Mode	Full Scan

3. Sample and Standard Preparation

• Standard Solution (1000 µg/mL): Accurately weigh 100 mg of Diethyl 5-ethylpyridine-2,3-dicarboxylate standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with dichloromethane.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with dichloromethane to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve a known amount of the sample in dichloromethane to achieve a final concentration within the calibration range. For example, dissolve 100 mg of the sample in 100 mL of dichloromethane and then dilute 1 mL of this solution to 10 mL.

Data Presentation

Table 1: Expected Retention Time and Mass Spectral Data

Compound	Retention Time (min)	Key Mass Fragments (m/z)
Diethyl 5-ethylpyridine-2,3-dicarboxylate	~12.5	251, 222, 206, 178, 150

Note: The retention time is an estimate and may vary depending on the specific instrument and column conditions. The key mass fragments are predicted based on the structure of the molecule.

Table 2: Method Performance Characteristics (Hypothetical Data)

Parameter	Result
Linearity (r²)	>0.999
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantitation (LOQ)	1.5 µg/mL
Repeatability (%RSD, n=6)	< 2%
Intermediate Precision (%RSD)	< 3%
Recovery (%)	98-102%

Experimental Workflow Diagram

References

• 1. agrochemx.com [agrochemx.com]
• 2. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester | 105151-39-1 [chemicalbook.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Diethyl 5-ethylpyridine-2,3-dicarboxylate | C13H17NO4 | CID 10857926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Column Chromatography Purification of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed application notes and experimental protocols for the purification of Diethyl 5-ethylpyridine-2,3-dicarboxylate by column chromatography. Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds, making its efficient purification a critical step in the manufacturing process.[1] The protocols described herein utilize silica gel chromatography with two different eluent systems, hexane-ethyl acetate and chloroform-methanol, to achieve high purity of the target compound.[2][3] This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is an important organic intermediate used in the production of dyes, medicines, and pesticides.[1] Synthesis of this compound often results in a crude product containing unreacted starting materials and byproducts. Column chromatography is a widely used and effective method for the purification of such organic compounds. This document outlines two established protocols for the column chromatographic purification of Diethyl 5-ethylpyridine-2,3-dicarboxylate, providing a comprehensive guide for achieving high purity suitable for subsequent synthetic steps.

Data Presentation

Table 1: Summary of Column Chromatography Conditions

Parameter	Method 1	Method 2
Stationary Phase	Silica Gel	Silica Gel
Mobile Phase	4:1 Hexane-Ethyl Acetate	Chloroform/Methanol (gradient)
Elution Mode	Isocratic	Gradient (1:0 to 1:0.01)
Purity Before	Not specified	Not specified
Purity After	95% (by GC)[3]	92.2% (by LC)[2]
Yield	75%[3]	84.6%[2]

Table 2: Reactant and Product Quantities for Synthesis preceding Purification

Compound	Method 1 Precursor	Quantity	Method 2 Precursor	Quantity
Ethacrolein	4.2 g (0.05 mol)[3]	α-ethylacrolein	0.84 g[2]
Diethyl 3-chloro-2-oxo-butanedioate	11.2 g (0.05 mol)[3]	Diethyl 1-amino-1,2-ethylenedicarboxylate	1.7 g[2]
Ammonium sulfamate	15.4 g (0.135 mol)[3]	p-toluenesulfonic acid	35 mg[2]
Product: Diethyl 5-ethylpyridine-2,3-dicarboxylate	10.8 g [3]	Product: Diethyl 5-ethylpyridine-2,3-dicarboxylate	1.93 g [2]

Experimental Protocols

Method 1: Purification using Hexane-Ethyl Acetate Eluent

This protocol is based on the purification of Diethyl 5-ethylpyridine-2,3-dicarboxylate synthesized from ethacrolein and diethyl 3-chloro-2-oxo-butanedioate.[3]

1. Materials and Equipment:

• Crude Diethyl 5-ethylpyridine-2,3-dicarboxylate
• Silica gel (for column chromatography)
• Hexane (analytical grade)
• Ethyl acetate (analytical grade)
• Glass chromatography column
• Collection tubes or flasks
• Rotary evaporator
• Thin Layer Chromatography (TLC) plates and chamber
• UV lamp for TLC visualization

2. Column Preparation:

• Prepare a slurry of silica gel in hexane.
• Pack the chromatography column with the silica gel slurry, ensuring no air bubbles are trapped.
• Allow the silica gel to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

3. Sample Loading:

• Dissolve the crude Diethyl 5-ethylpyridine-2,3-dicarboxylate in a minimal amount of the mobile phase (4:1 hexane-ethyl acetate) or a suitable solvent that will be adsorbed by the silica gel (e.g., dichloromethane).
• Carefully load the sample onto the top of the silica gel bed.

4. Elution:

• Begin eluting the column with a 4:1 mixture of hexane-ethyl acetate.[3]
• Maintain a constant flow rate.
• Collect fractions in separate tubes or flasks.

5. Fraction Analysis:

• Monitor the separation by Thin Layer Chromatography (TLC) using the same eluent system.
• Spot the collected fractions on a TLC plate and visualize under a UV lamp.
• Combine the fractions containing the pure product.

6. Product Recovery:

• Concentrate the combined pure fractions using a rotary evaporator to remove the solvent.
• The resulting oil is the purified Diethyl 5-ethylpyridine-2,3-dicarboxylate.[3] The purity should be assessed by a suitable analytical method such as Gas Chromatography (GC), which has shown to yield a purity of 95%.[3]

Method 2: Purification using Chloroform-Methanol Gradient Elution

This protocol is based on the purification of Diethyl 5-ethylpyridine-2,3-dicarboxylate synthesized from diethyl 1-amino-1,2-ethylenedicarboxylate and α-ethylacrolein.[2]

1. Materials and Equipment:

• Crude Diethyl 5-ethylpyridine-2,3-dicarboxylate
• Silica gel (for column chromatography)
• Chloroform (analytical grade)
• Methanol (analytical grade)
• Glass chromatography column
• Collection tubes or flasks
• Rotary evaporator
• Thin Layer Chromatography (TLC) plates and chamber
• UV lamp for TLC visualization

2. Column Preparation:

• Prepare and pack the chromatography column with a silica gel slurry in chloroform as described in Method 1.

3. Sample Loading:

• Dissolve the crude product in a minimal amount of chloroform and load it onto the column.

4. Elution:

• Begin elution with 100% chloroform.
• Gradually increase the polarity of the mobile phase by introducing methanol. The protocol specifies a gradient from 1:0 to 1:0.01 chloroform/methanol.[2]
• Collect fractions throughout the elution process.

5. Fraction Analysis:

• Analyze the collected fractions by TLC, using an appropriate chloroform/methanol mixture as the eluent.
• Combine the fractions containing the purified product.

6. Product Recovery:

• Remove the solvent from the combined fractions using a rotary evaporator.
• The final product is purified Diethyl 5-ethylpyridine-2,3-dicarboxylate. The purity can be confirmed by Liquid Chromatography (LC), which has demonstrated a purity of 92.2% with this method.[2]

Visualization

References

• 1. asianpubs.org [asianpubs.org]
• 2. prepchem.com [prepchem.com]
• 3. prepchem.com [prepchem.com]

Application Notes and Protocols: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key organic intermediate utilized in the synthesis of various compounds within the pharmaceutical and agrochemical industries, most notably in the production of imidazolinone herbicides.[1] This document provides detailed application notes and experimental protocols for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, summarizing various reaction conditions to achieve high yields. The protocols are intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Reaction Scheme

The primary synthetic route discussed involves the reaction of diethyl α-chlorooxaloacetate with 2-ethylacrolein in the presence of a nitrogen source, such as ammonium acetate or ammonium sulfamate, in an ethanol medium.[1][2]

Chemical Reaction:

Diethyl α-chlorooxaloacetate + 2-Ethylacrolein + Nitrogen Source → Diethyl 5-ethylpyridine-2,3-dicarboxylate

Comparative Reaction Conditions

The following table summarizes different experimental conditions for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, providing a comparative overview of reactants, solvents, catalysts, reaction times, temperatures, and reported yields.

Parameter	Method 1	Method 2	Method 3
Starting Material 1	Diethyl α-chlorooxaloacetate[1][2]	Diethyl 3-chloro-2-oxo-butanedioate[3][4]	Diethyl 1-amino-1,2-ethylenedicarboxylate[5]
Starting Material 2	2-Ethylacrolein[1][2]	Ethacrolein (2-ethylacrolein)[3][4]	α-Ethylacrolein[5]
Nitrogen Source/Catalyst	Ammonium acetate[1][2]	Ammonium sulfamate[3][4]	p-Toluenesulfonic acid[5]
Solvent	Ethanol[1][2]	Ethanol[3][4]	n-Butanol[5]
Molar Ratio (SM1:SM2:N-Source)	1 : 1.2 : 2.5[1]	1 : 1 : 2.7[3][4]	Not Applicable
Temperature	80°C[1]	Reflux[3][4]	Reflux[5]
Reaction Time	5 hours[1]	15 hours[3][4]	15 hours[5]
Yield	96.8%[1]	75%[3]	84.6%[5]

Experimental Protocols

Method 1: High-Yield Synthesis using Ammonium Acetate

This protocol is based on the work of C. Cheng et al., which reports a high yield of 96.8%.[1]

Materials:

• Diethyl α-chlorooxaloacetate (M1)

• 2-Ethylacrolein

• Ammonium acetate

• Absolute Ethanol

• Toluene

• Water

Equipment:

• Four-necked flask equipped with a mechanical stirrer and a thermometer

• Heating mantle

• Rotary evaporator

Procedure:

• To a four-necked flask, add ammonium acetate (0.248 mol) and absolute ethanol (70 mL).

• Heat the mixture to 80°C with stirring.

• Prepare a mixture of diethyl α-chlorooxaloacetate (0.099 mol) and 2-ethylacrolein (0.119 mol).

• Add the mixture of diethyl α-chlorooxaloacetate and 2-ethylacrolein to the reaction flask.

• Maintain the reaction temperature at 80°C for 5 hours.[1]

• After 5 hours, remove the ethanol under reduced pressure.

• Dissolve the residue in toluene (60 mL) and wash with water (2 x 10 mL) until neutral.

• Dry the organic phase, filter, and concentrate to obtain the crude product.

Method 2: Synthesis using Ammonium Sulfamate

This protocol yields the target compound at 75%.[3]

Materials:

• Diethyl 3-chloro-2-oxo-butanedioate

• Ethacrolein (2-ethylacrolein)

• Ammonium sulfamate

• Ethanol

• Water

• Ethyl acetate

• Silica gel for column chromatography

• Hexane-ethyl acetate (4:1)

Equipment:

• Reaction flask with a reflux condenser

• Heating mantle

• Stirrer

• Rotary evaporator

• Column chromatography setup

Procedure:

• In a reaction flask, combine ethacrolein (0.05 mol), diethyl 3-chloro-2-oxo-butanedioate (0.05 mol), and ammonium sulfamate (0.135 mol) in ethanol (37 mL).[3]

• Heat the stirred mixture at reflux for 15 hours.[3]

• Cool the mixture to room temperature and remove the solvent by distillation under reduced pressure.[3]

• Treat the residue with water and extract with ethyl acetate.[3]

• Separate the organic phase and concentrate it in vacuo.[3]

• Purify the residue by column chromatography on silica gel using a 4:1 hexane-ethyl acetate mixture as the eluent to yield the final product.[3]

Method 3: Alternative Synthesis using p-Toluenesulfonic Acid

This method provides an alternative route with an 84.6% yield.[5]

Materials:

• Diethyl 1-amino-1,2-ethylenedicarboxylate

• α-Ethylacrolein

• p-Toluenesulfonic acid

• n-Butanol

• Silica gel for column chromatography

• Chloroform/methanol (1:0 to 1:0.01)

Equipment:

• Reaction flask with a reflux condenser

• Heating mantle

• Stirrer

• Rotary evaporator

• Column chromatography setup

Procedure:

• Dissolve diethyl 1-amino-1,2-ethylenedicarboxylate (1.7 g) and α-ethylacrolein (0.84 g) in n-butanol (10 ml).[5]

• Add p-toluenesulfonic acid (35 mg) to the mixture.[5]

• Reflux the mixture for 15 hours.[5]

• After the reaction is complete, distill off the solvent.

• Subject the residue to silica gel column chromatography, eluting with a chloroform/methanol gradient (1:0 to 1:0.01) to obtain the purified product.[5]

Visualized Experimental Workflow

The following diagram illustrates the general experimental workflow for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: General workflow for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]

Application Notes and Protocols: Ammonium Acetate in the Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a significant intermediate in the pharmaceutical and agrochemical industries. A key focus is the utilization of ammonium acetate as a cost-effective and environmentally conscious nitrogen source.

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial building block for the synthesis of various commercial products, including imidazolinone herbicides. Traditional synthetic routes have often involved reagents that result in significant waste and environmental concerns. The use of ammonium acetate as a nitrogen source presents a more sustainable and efficient alternative. This document outlines a robust protocol for this synthesis, adapted from established methodologies, and provides the necessary data for replication and optimization.

Reaction Principle

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate using ammonium acetate is a variation of a multicomponent reaction, closely related to the Hantzsch and Bohlmann-Rahtz pyridine syntheses.[1][2] In this one-pot condensation reaction, an enamine is generated in situ from a β-keto ester and ammonium acetate. This enamine then reacts with an α,β-unsaturated aldehyde (2-ethylacrolein) and another dicarbonyl compound (diethyl 2-chloro-3-oxosuccinate) to form the pyridine ring through a series of Michael additions, cyclizations, and dehydration steps.[2][3] The use of ammonium acetate simplifies the process by avoiding the need to pre-form and isolate the enamine.[2]

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Materials and Equipment

• Reagents: Diethyl 2-chloro-3-oxosuccinate (M1), 2-ethylacrolein, Ammonium acetate, Absolute ethanol, Toluene, Water

• Equipment: Four-necked round-bottom flask, Mechanical stirrer, Thermometer, Reflux condenser, Heating mantle, Rotary evaporator, Separatory funnel

Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate[4]

• To a four-necked flask equipped with a mechanical stirrer and a thermometer, add ammonium acetate (19.3 g, 0.248 mol) and absolute ethanol (70 mL).

• Heat the mixture to 80 °C with stirring.

• Prepare a mixture of diethyl 2-chloro-3-oxosuccinate (M1) (26.9 g, 0.099 mol) and 2-ethylacrolein (10.1 g, 0.119 mol).

• Add the mixture of M1 and 2-ethylacrolein to the heated ammonium acetate solution.

• Maintain the reaction temperature at 80 °C for 5 hours.

• After the reaction is complete, remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in toluene (60 mL).

• Wash the toluene solution with water (2 x 10 mL) until the aqueous layer is neutral.

• Dry the organic phase, filter, and concentrate under reduced pressure to obtain the crude product.

The final product, Diethyl 5-ethylpyridine-2,3-dicarboxylate, is a dark brown liquid.[4]

Quantitative Data Summary

The following table summarizes the optimized reaction conditions and yield for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate using ammonium acetate as the nitrogen source.[4]

Parameter	Value
Reactants
Diethyl 2-chloro-3-oxosuccinate (M1)	0.099 mol
2-Ethylacrolein	0.119 mol
Ammonium Acetate	0.248 mol
Solvent	Absolute Ethanol
Reaction Temperature	80 °C
Reaction Time	5 hours
Yield	96.8%
Purity (HPLC)	98%

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: A schematic overview of the synthetic procedure.

Proposed Reaction Mechanism

This diagram outlines a plausible mechanistic pathway for the formation of the pyridine ring, highlighting the role of ammonium acetate.

Caption: A simplified reaction mechanism pathway.

Conclusion

The use of ammonium acetate as a nitrogen source in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate offers a high-yield, cost-effective, and more environmentally friendly alternative to traditional methods.[4] The protocol detailed in these notes has been shown to produce the target compound in high purity and yield. This methodology is well-suited for large-scale industrial production and provides a valuable tool for researchers and professionals in the fields of drug development and agrochemical synthesis.

References

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. asianpubs.org [asianpubs.org]

Application Notes and Protocols for the Large-Scale Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a key intermediate in the synthesis of a variety of fine chemicals, pharmaceuticals, and agrochemicals, most notably for the production of imidazolinone herbicides.[1][2] Its efficient and scalable synthesis is therefore of significant interest to the chemical and pharmaceutical industries. This document provides detailed protocols for the large-scale synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, focusing on a high-yield, environmentally conscious method, and includes comparative data from alternative procedures.

Synthesis Overview

The primary and most efficient method for the large-scale synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate involves a one-pot reaction using diethyl α-chlorooxaloacetate and 2-ethylacrolein with ammonium acetate as the nitrogen source in an ethanol medium.[1][3] This method is advantageous due to its high yield, reduced waste production, and the use of readily available and less hazardous materials compared to older methods that employed reagents like ammonium sulfamate.[1]

An alternative, more traditional approach utilizes ammonium sulfamate as the nitrogen source. While effective, this method generally results in lower yields and presents greater challenges in waste management.[1][4] A different synthetic strategy involves the direct or indirect esterification of 5-ethyl-2,3-pyridinedicarboxylic acid.[5]

Experimental Protocols

Method 1: High-Yield Synthesis using Ammonium Acetate

This protocol is adapted from a method demonstrating high yield and improved environmental friendliness, making it suitable for industrial production.[1]

Materials:

• Diethyl α-chlorooxaloacetate

• 2-Ethylacrolein

• Ammonium acetate

• Absolute Ethanol

• Toluene

• Water

Equipment:

• A four-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser.

• Heating mantle

• Rotary evaporator

Procedure:

• To a four-necked flask, add ammonium acetate (molar ratio of 2.5 relative to diethyl α-chlorooxaloacetate) and absolute ethanol.[1]

• Heat the mixture to 80 °C with stirring.[1]

• Prepare a mixture of diethyl α-chlorooxaloacetate (1 molar equivalent) and 2-ethylacrolein (1.2 molar equivalents).[1]

• Slowly add the mixture of diethyl α-chlorooxaloacetate and 2-ethylacrolein to the heated ammonium acetate solution.

• Maintain the reaction temperature at 80 °C and continue stirring for 5 hours.[1]

• After the reaction is complete, remove the ethanol under reduced pressure using a rotary evaporator.[1]

• Dissolve the residue in toluene.[1]

• Wash the toluene solution with water until the aqueous layer is neutral.[1]

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Diethyl 5-ethylpyridine-2,3-dicarboxylate as a dark brown liquid.[1]

• The product can be further purified by vacuum distillation if required.

Expected Yield: 96.5%[1]

Characterization (¹H NMR, CDCl₃, 300 MHz): δ:1.30 (t, J = 7.5 Hz, 3H), 1.36-1.44 (m, 6H), 2.76 (q, J = 7.5 Hz, 2H), 4.33-4.52 (m, 4H), 7.96 (s, 1H), 8.60 (s, 1H).[1]

Method 2: Synthesis using Ammonium Sulfamate

This protocol represents a more traditional approach to the synthesis.

Materials:

• Diethyl 3-chloro-2-oxo-butanedioate (diethyl α-chlorooxaloacetate)

• Ethacrolein (2-ethylacrolein)

• Ammonium sulfamate

• Ethanol

• Ethyl acetate

• Water

• Silica gel for column chromatography

• Hexane

Equipment:

• Reaction flask with reflux condenser and stirrer

• Heating mantle

• Rotary evaporator

• Chromatography column

Procedure:

• In a reaction flask, mix ethacrolein (1 molar equivalent), diethyl 3-chloro-2-oxo-butanedioate (1 molar equivalent), and ammonium sulfamate (2.7 molar equivalents) in ethanol.[4]

• Heat the mixture at reflux for 15 hours.[4]

• After cooling to room temperature, remove the solvent by distillation under reduced pressure.[4]

• Treat the residue with water and extract the product with ethyl acetate.[4]

• Separate the organic phase and concentrate it in vacuo.[4]

• Purify the residue by column chromatography on silica gel using a 4:1 hexane-ethyl acetate mixture as the eluent to yield the final product as an oil.[4]

Expected Yield: 75%[4]

Data Presentation

Parameter	Method 1 (Ammonium Acetate)	Method 2 (Ammonium Sulfamate)
Nitrogen Source	Ammonium Acetate	Ammonium Sulfamate
Molar Ratio (Nitrogen Source)	2.5	2.7
Solvent	Ethanol	Ethanol
Reaction Temperature	80 °C	Reflux
Reaction Time	5 hours	15 hours
Yield	96.5%	75%
Purification	Liquid-liquid extraction	Column Chromatography
Reference	Asian Journal of Chemistry[1]	PrepChem.com[4]

Experimental Workflow and Signaling Pathways

References

• 1. asianpubs.org [asianpubs.org]
• 2. agrochemx.com [agrochemx.com]
• 3. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols: Diethyl 5-ethylpyridine-2,3-dicarboxylate in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pivotal role of Diethyl 5-ethylpyridine-2,3-dicarboxylate as a key intermediate in the synthesis of imidazolinone herbicides, a critical class of agrochemicals. This document details the synthetic pathways, experimental protocols, and the mechanism of action of the resulting herbicides.

Introduction: The Significance of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial building block in the production of several imidazolinone herbicides.[1][2] This class of herbicides is known for its high efficacy, broad-spectrum activity against various weeds, and low toxicity to mammals.[2][3] The pyridine-2,3-dicarboxylic acid scaffold is a common structural feature among these agrochemicals, and the 5-ethyl substituent, in the case of Diethyl 5-ethylpyridine-2,3-dicarboxylate, is a key determinant for the synthesis of the widely used herbicide, imazethapyr.[2][3]

The primary application of Diethyl 5-ethylpyridine-2,3-dicarboxylate is in the synthesis of imazethapyr.[2][4] However, related pyridine-2,3-dicarboxylate esters are also utilized in the synthesis of other significant imidazolinone herbicides such as imazamox, imazapyr, and imazapic.[5][6][7] The general synthetic strategy involves the condensation of the pyridine-2,3-dicarboxylate derivative with a substituted 2-amino-2,3-dimethylbutyramide to form the characteristic imidazolinone ring.[8]

Synthesis of Imidazolinone Herbicides: An Overview

The synthesis of imidazolinone herbicides from Diethyl 5-ethylpyridine-2,3-dicarboxylate or its analogs generally follows a convergent synthesis pathway. The key steps involve the formation of the imidazolinone ring through the reaction of the pyridine dicarboxylate moiety with a specific aminobutyramide derivative.

Synthesis of Imazethapyr

Imazethapyr is synthesized from Diethyl 5-ethylpyridine-2,3-dicarboxylate. The overall reaction scheme is a condensation reaction between Diethyl 5-ethylpyridine-2,3-dicarboxylate and 2-amino-2,3-dimethylbutyramide.[8]

Experimental Workflow for Imazethapyr Synthesis

Caption: A simplified workflow for the two-step synthesis of Imazethapyr.

Synthesis of Other Imidazolinone Herbicides

The synthesis of other imidazolinone herbicides like imazamox and imazapyr follows a similar strategy, utilizing appropriately substituted pyridine-2,3-dicarboxylic acid esters. For instance, the synthesis of imazamox involves the use of 5-methoxymethyl-2,3-pyridinedicarboxylic acid dimethyl ester.[6][9]

Quantitative Data on Synthesis

The following tables summarize the quantitative data for the key synthetic steps.

Table 1: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Starting Material	Reaction Conditions	Solvent	Catalyst	Reaction Time	Yield (%)	Purity (%)	Reference
5-Ethyl-2,3-pyridinedicarboxylic Acid	Reflux	Toluene	Conc. H₂SO₄	4 h	>90	>90	[2]
5-Ethyl-2,3-pyridinedicarboxylic Acid	Reflux	Dichloroethane	SOCl₂/DMF	-	>90	>89	[2]

Table 2: Synthesis of Imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate

Starting Materials	Reaction Conditions	Solvent	Base	Residence Time	Yield (%)	Purity (%)	Reference
Diethyl 5-ethylpyridine-2,3-dicarboxylate, 2-Amino-2,3-dimethylbutyramide	55°C	Toluene	Sodium Methoxide	12 h	up to 85	>99	[2][8]

Detailed Experimental Protocols

Protocol 1: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate (Direct Esterification)[2]

Materials:

• 5-Ethyl-2,3-pyridinedicarboxylic acid (0.1 mol, 19.5 g)

• Ethanol (0.6 mol, 27.6 g)

• Concentrated sulfuric acid (0.2 mol, 19.6 g)

• Toluene (70 g)

Procedure:

• To a reaction flask equipped with a reflux condenser and a distillation apparatus, add 5-ethyl-2,3-pyridinedicarboxylic acid, ethanol, concentrated sulfuric acid, and toluene.

• Heat the mixture to reflux and distill for 4 hours, or until the starting material is completely consumed (monitored by a suitable analytical technique such as TLC or HPLC).

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture with a suitable base (e.g., sodium bicarbonate solution).

• Separate the organic layer and wash it with water.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Protocol 2: Synthesis of Imazethapyr[2][8]

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-Amino-2,3-dimethylbutyramide

• Sodium methoxide

• Toluene

Procedure:

• Prepare a solution of 2-amino-2,3-dimethylbutyramide and a catalytic amount of sodium methoxide in toluene.

• Separately, prepare a solution of Diethyl 5-ethylpyridine-2,3-dicarboxylate in toluene.

• In a heated reactor maintained at 55°C, continuously feed both solutions.

• Maintain the reaction mixture at 55°C for a residence time of 12 hours.

• After the reaction is complete, cool the mixture and wash it with water to remove any unreacted starting materials and byproducts.

• The toluene layer containing imazethapyr is then concentrated. The crude product can be further purified by recrystallization or chromatography to yield pure imazethapyr.

Mechanism of Action of Imidazolinone Herbicides

Imidazolinone herbicides, including imazethapyr, act by inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[3][10] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[3] The inhibition of ALS leads to a deficiency in these essential amino acids, which in turn halts protein synthesis and cell growth, ultimately leading to the death of the susceptible plant.

Branched-Chain Amino Acid Biosynthesis Pathway and its Inhibition

Caption: Inhibition of the branched-chain amino acid biosynthesis pathway by Imazethapyr.

Conclusion

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a fundamentally important intermediate in the agrochemical industry, particularly for the synthesis of the imidazolinone class of herbicides. The synthetic routes are well-established and offer high yields of the final products. The targeted mechanism of action of these herbicides on the acetolactate synthase enzyme provides a clear rationale for their efficacy and selectivity. The detailed protocols and data presented herein serve as a valuable resource for researchers and professionals involved in the development and synthesis of novel agrochemicals.

References

• 1. Imazapyr | C13H15N3O3 | CID 54738 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. fao.org [fao.org]
• 4. Imazethapyr Impurity (Diethyl 5-ethylpyridine-2,3-dicarboxylate) [sincopharmachem.com]
• 5. Imazamox (Ref: BAS 720H) [sitem.herts.ac.uk]
• 6. Study on the Synthesis of Imazamox - Dissertation [m.dissertationtopic.net]
• 7. Imazapic (Ref: AC 263222) [sitem.herts.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. RU2707043C1 - Method of producing imazamox herbicide - Google Patents [patents.google.com]
• 10. fao.org [fao.org]

Application of Diethyl 5-ethylpyridine-2,3-dicarboxylate in Pharmaceutical and Agrochemical Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a versatile chemical intermediate widely utilized in the synthesis of complex heterocyclic molecules.[1] Its pyridine core, substituted with two reactive ester groups, makes it a valuable building block for the development of active pharmaceutical ingredients (APIs) and agrochemicals.[1] This document provides detailed application notes and experimental protocols for the use of Diethyl 5-ethylpyridine-2,3-dicarboxylate as a key intermediate, with a primary focus on its application in the synthesis of imidazolinone-based compounds.

Physicochemical Properties

A summary of the key physicochemical properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate is presented in the table below.

Property	Value	Reference
Molecular Formula	C13H17NO4	[1]
Molecular Weight	251.28 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	320-325°C at 760 mmHg	[1]
Density	1.126 g/cm³ at 25°C	[1]
Solubility	Soluble in ethanol, methanol, and most organic solvents. Limited solubility in water.	[1]

Application in the Synthesis of Imazethapyr

A significant application of Diethyl 5-ethylpyridine-2,3-dicarboxylate is in the synthesis of Imazethapyr, a broad-spectrum herbicide.[2] This process involves the cyclization of Diethyl 5-ethylpyridine-2,3-dicarboxylate with 2-amino-2,3-dimethylbutyramide in the presence of a base.

Experimental Protocols

Protocol 1: Synthesis of Imazethapyr using Sodium Methoxide Catalyst

This protocol outlines a continuous synthesis process for Imazethapyr.

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-amino-2,3-dimethylbutyramide

• Sodium methoxide

• Toluene

• Hydrochloric acid (for extraction)

Procedure:

• Prepare a solution of 2-amino-2,3-dimethylbutyramide and sodium methoxide in toluene. The weight ratio of 2-amino-2,3-dimethylbutyramide to sodium methoxide should be 50:2.[3]

• In a continuous reactor, introduce the toluene solution and Diethyl 5-ethylpyridine-2,3-dicarboxylate. The weight ratio of the toluene solution to Diethyl 5-ethylpyridine-2,3-dicarboxylate should be 52:100.[3]

• Maintain the reaction temperature at 55°C with a residence time of 12 hours.[3]

• After the reaction is complete, perform a continuous extraction of the reaction solution. Use water as the initial extraction agent, followed by an appropriate concentration of hydrochloric acid to adjust the aqueous phase pH to 5.[3]

• The organic phase is then subjected to thin-film evaporation to remove the solvent and isolate the crude Imazethapyr product.[3]

Quantitative Data:

Parameter	Value	Reference
Yield	85%	[3]
Purity	97%	[3]

Protocol 2: Synthesis of 2-(5-isopropyl-5-methyl-4-oxoimidazolin-2-yl)-5-ethyl-3-pyridinecarboxylic acid using Potassium tert-butylate

This protocol describes a batch synthesis process.

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-amino-2,3-dimethylbutyramide

• Potassium tert-butylate

• Toluene

Procedure:

• Combine Diethyl 5-ethylpyridine-2,3-dicarboxylate with 2-amino-2,3-dimethylbutyramide in toluene.

• Add potassium tert-butylate to the mixture.

• Heat the reaction mixture to 80°C.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC or HPLC).

• Upon completion, the product can be isolated and purified using standard techniques.

Quantitative Data:

Parameter	Value	Reference
Yield	74.2%	[4]

Experimental Workflow

Caption: Workflow for the synthesis of Imazethapyr.

Mechanism of Action of Imazethapyr

Imazethapyr functions as a herbicide by inhibiting the acetohydroxyacid synthase (AHAS) enzyme, also known as acetolactate synthase (ALS).[5][6] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[5][6] The inhibition of AHAS disrupts protein synthesis and cell division, ultimately leading to plant death.[6] Recent studies have also suggested that imazethapyr can interfere with auxin signaling and cell wall remodeling in plants.[7]

Signaling Pathway

Caption: Inhibition of AHAS by Imazethapyr.

Conclusion

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a pivotal intermediate in the synthesis of biologically active molecules, most notably in the production of the herbicide imazethapyr. The protocols provided herein offer robust methods for its application in this context. The reactivity of its dual ester functionalities suggests its potential for broader applications in the synthesis of other complex heterocyclic structures relevant to both the pharmaceutical and agrochemical industries. Further research into the derivatization of this intermediate could lead to the discovery of novel compounds with diverse biological activities.

References

• 1. agrochemx.com [agrochemx.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. CN103524485A - Method for continuously synthesizing imazethapyr - Google Patents [patents.google.com]
• 4. Diethyl 5-ethylpyridine-2,3-dicarboxylate (105151-39-1) for sale [vulcanchem.com]
• 5. peptechbio.com [peptechbio.com]
• 6. Impact of post-emergent imazethapyr on morpho-physiological and biochemical responses in lentil (Lens culinaris Medik.) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Imazethapyr-Induced Inhibition of Arabidopsis Root Growth Associated with Disrupting Auxin Signal to Alter Cell Wall Remodeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: Common starting materials include ethacrolein, diethyl 3-chloro-2-oxo-butanedioate, and a nitrogen source like ammonium sulfamate or ammonium acetate.[1][2] Another route involves the reaction of diethyl 1-amino-1,2-ethylenedicarboxylate with α-ethylacrolein.[3] A two-step process starting from diethyl oxalate and ethyl chloroacetate to first form diethyl 2-chloro-3-oxo-succinic acid diethyl ester is also a well-documented pathway.[2]

Q2: What is a typical yield for this synthesis?

A2: The yield of Diethyl 5-ethylpyridine-2,3-dicarboxylate can vary significantly depending on the synthetic route and optimization of reaction conditions. Reported yields range from 75% to as high as 96.8% for optimized processes.[1][2] For instance, a method using ammonium acetate as the nitrogen source with diethyl 2-chloro-3-oxo-succinic acid diethyl ester and 2-ethyl acrolein has achieved yields up to 96.8%.[2][4]

Q3: What are the recommended solvents for this reaction?

A3: Ethanol is a commonly used solvent, particularly in methods involving ammonium acetate or ammonium sulfamate as the nitrogen source.[1][2][5] n-Butanol has also been used in protocols with a p-toluenesulfonic acid catalyst.[3] The choice of solvent can impact reaction rate and yield.

Q4: How is the final product typically purified?

A4: The most common purification method is column chromatography on silica gel.[1][3] A typical eluent system is a mixture of hexane and ethyl acetate (e.g., 4:1 ratio).[1] In some cases, after solvent removal, the residue is dissolved in a solvent like toluene and washed with water to neutrality before concentration.[2]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Reagent Quality: Moisture or degradation of starting materials, especially acrolein derivatives which can polymerize.	1a. Use freshly distilled acrolein derivatives.1b. Ensure all reagents meet the required purity specifications.1c. Use anhydrous solvents where specified.
2. Incorrect Reaction Temperature: The reaction is sensitive to temperature; too low a temperature will result in a slow reaction rate, while too high a temperature can lead to side reactions.[2]	2a. Monitor the internal reaction temperature closely.2b. For the ammonium acetate method, maintain the temperature at 80°C for optimal yield.[2]
3. Inefficient Stirring: In heterogeneous mixtures, poor stirring can lead to localized concentration gradients and incomplete reaction.	3a. Use a mechanical stirrer for larger scale reactions.3b. Ensure the stir rate is sufficient to maintain a homogeneous suspension.
Formation of Dark Brown or Tarry Residue	1. Polymerization of Acrolein: 2-ethylacrolein can polymerize, especially at elevated temperatures or in the presence of impurities.	1a. Add the acrolein derivative slowly to the reaction mixture.1b. Consider adding a polymerization inhibitor if the problem persists.
2. Side Reactions: High temperatures can promote the formation of undesired side products.[2]	2a. Maintain the optimal reaction temperature (e.g., 80°C).[2]2b. Minimize the reaction time to what is necessary for completion.
Difficult Purification	1. Presence of Multiple Byproducts: Suboptimal reaction conditions can lead to a complex mixture of products, making chromatographic separation challenging.	1a. Optimize the molar ratios of the reactants. For the ammonium acetate method, a molar ratio of 1:1.2:2.5 (M1:2-ethyl acrolein:ammonium acetate) is recommended.[2]1b. Control the reaction temperature carefully.
2. Co-elution of Impurities: An impurity may have a similar polarity to the desired product.	2a. Try a different solvent system for column chromatography.2b. Consider alternative purification techniques such as distillation under reduced pressure if the product is thermally stable.

Experimental Protocols

High-Yield Synthesis using Ammonium Acetate

This protocol is adapted from an optimized procedure with a reported yield of up to 96.8%.[2]

Step 1: Synthesis of 2-chloro-3-oxo-succinic acid diethyl ester (M1)

• Charge a four-necked flask equipped with a mechanical stirrer and a thermometer with sodium ethoxide (11.7 g, 0.170 mol) and toluene (65.0 mL).

• Stir the mixture at room temperature for 45 minutes.

• Add diethyl oxalate (17.7 g, 0.121 mol) over 1 hour, maintaining the temperature between 25-40°C.

• After stirring for another 30 minutes, cool the mixture to 25°C.

• Add ethyl chloroacetate (12.4 g, 0.101 mol) over 2 hours, keeping the temperature between 32-35°C for 3 hours.

• Quench the reaction with ice-water (20 mL) and hydrochloric acid (30%, 22.1 g, 0.181 mol).

• Separate the organic phase, dry it, filter, and concentrate to obtain M1 as a red liquid.

Step 2: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

• In a four-necked flask with a mechanical stirrer and thermometer, charge ammonium acetate (19.3 g, 0.248 mol) and absolute ethanol (70 mL).

• Heat the mixture to 80°C.

• Add a mixture of M1 (26.9 g, 0.099 mol) and 2-ethyl acrolein (10.1 g, 0.119 mol).

• Maintain the reaction at 80°C for 5 hours.

• Remove the solvent under reduced pressure.

• Dissolve the residue in toluene (60 mL) and wash with water (2 x 10 mL) until neutral.

• Dry the organic phase, filter, and concentrate to yield the final product.

Data Presentation

Table 1: Comparison of Synthetic Methods for Diethyl 5-ethylpyridine-2,3-dicarboxylate

Method	Starting Materials	Nitrogen Source	Solvent	Reaction Time	Yield (%)	Reference
1	Ethacrolein, Diethyl 3-chloro-2-oxo-butanedioate	Ammonium sulfamate	Ethanol	15 hours	75	[1]
2	Diethyl 1-amino-1,2-ethylenedicarboxylate, α-ethylacrolein	- (from starting material)	n-Butanol	15 hours	84.6	[3]
3	2-chloro-3-oxo-succinic acid diethyl ester, 2-ethyl acrolein	Ammonium acetate	Ethanol	5 hours	96.8	[2]

Visualizations

Experimental Workflow

Caption: Workflow for the high-yield synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Troubleshooting Logic

Caption: A logical flow for troubleshooting low yield in the synthesis reaction.

References

• 1. prepchem.com [prepchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. prepchem.com [prepchem.com]
• 4. asianpubs.org [asianpubs.org]
• 5. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]

Technical Support Center: Diethyl 5-ethylpyridine-2,3-dicarboxylate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate. The information is presented in a question-and-answer format to directly address specific experimental issues.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, particularly when using Hantzsch-type reaction conditions.

Issue 1: Low Yield of the Desired Product

Question: My reaction is resulting in a low yield of Diethyl 5-ethylpyridine-2,3-dicarboxylate. What are the potential causes and how can I improve the yield?

Answer:

Low yields in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate can stem from several factors, primarily related to reaction conditions and the purity of starting materials.

Potential Causes and Solutions:

• Suboptimal Reaction Temperature: The reaction rate is highly dependent on temperature. Low temperatures can lead to incomplete reactions, while excessively high temperatures may promote side product formation. One optimized procedure suggests that the yield increases with temperature, reaching an optimum at 80°C.[1]

• Incorrect Molar Ratios of Reactants: The stoichiometry of the reactants is crucial. An excess of one reactant may not necessarily drive the reaction to completion and can complicate purification. For the synthesis using diethyl α-chlorooxaloacetate, 2-ethylacrolein, and ammonium acetate, a molar ratio of 1:1.2:2.5 has been shown to be optimal.[1]

• Inefficient Nitrogen Source: The choice and amount of the nitrogen source can significantly impact the yield. While various ammonia sources can be used, ammonium acetate has been identified as an efficient option, with a 100% nitrogen atom utilization rate.[2] Using an inappropriate amount of the nitrogen source can either leave starting material unreacted or lead to the formation of nitrogen-containing byproducts.

• Incomplete Oxidation of the Dihydropyridine Intermediate: The Hantzsch reaction initially forms a dihydropyridine intermediate, which must be oxidized to the final pyridine product.[3][4][5] If the oxidation is incomplete, the isolated product will be a mixture of the dihydropyridine and the desired pyridine, leading to a lower yield of the latter. Ensure that the chosen oxidizing agent is effective and used in the correct stoichiometric amount. Common oxidants include nitric acid or potassium ferrocyanide.[4]

• Solvent Effects: The solvent can influence the solubility of reactants and intermediates, thereby affecting the reaction rate and yield. While ethanol is a common solvent, its amount should be optimized. Too little solvent may not fully dissolve the reactants, while too much can lead to low concentrations and slower reaction rates, potentially increasing the likelihood of side reactions.[1]

Issue 2: Presence of Significant Impurities in the Crude Product

Question: My crude product shows multiple spots on TLC/peaks in GC-MS besides the desired Diethyl 5-ethylpyridine-2,3-dicarboxylate. What are the likely side products and how can I minimize their formation?

Answer:

The formation of side products is a common issue in multi-component reactions like the Hantzsch synthesis. Understanding the potential side reactions is key to minimizing them.

Common Side Products and Their Prevention:

• Incompletely Oxidized Dihydropyridine: As mentioned earlier, the 1,4-dihydropyridine precursor is a common impurity if the oxidation step is not complete.

  • Prevention: Use a reliable oxidizing agent and monitor the reaction by TLC or LC-MS to ensure the complete disappearance of the dihydropyridine intermediate.

• Hydrolysis Products (Monoester and Diacid): The diethyl ester is susceptible to hydrolysis, especially if the reaction is carried out in the presence of water or under acidic or basic conditions for extended periods. This can lead to the formation of the corresponding monoethyl ester or the 5-ethylpyridine-2,3-dicarboxylic acid.

  • Prevention: Use anhydrous solvents and reagents. If an aqueous workup is necessary, minimize the contact time and control the pH.

• Side Products from 2-Ethylacrolein Polymerization: 2-Ethylacrolein is a reactive α,β-unsaturated aldehyde that can undergo self-polymerization, especially in the presence of strong bases or at high temperatures.[6]

  • Prevention: Control the reaction temperature and the rate of addition of 2-ethylacrolein to the reaction mixture.

• Over-alkylation or Other Side Reactions of the Pyridine Ring: Although less common under typical Hantzsch conditions, the pyridine nitrogen can be alkylated by reactive alkyl halides, which might be present as impurities or formed as byproducts.[7][8]

  • Prevention: Use pure starting materials and control the reaction conditions to avoid the formation of reactive alkylating agents.

Below is a diagram illustrating the main reaction pathway and a potential side reaction leading to the dihydropyridine intermediate.

Caption: Reaction pathway showing the formation of the dihydropyridine intermediate and the critical oxidation step.

Frequently Asked Questions (FAQs)

Q1: What is a typical experimental protocol for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: A commonly cited and optimized protocol involves the reaction of diethyl α-chlorooxaloacetate, 2-ethylacrolein, and ammonium acetate in ethanol.

Experimental Protocol:

• In a four-necked flask equipped with a mechanical stirrer and a thermometer, charge ammonium acetate and absolute ethanol.

• Heat the mixture to 80°C with stirring.

• Prepare a mixture of diethyl α-chlorooxaloacetate and 2-ethylacrolein.

• Add the mixture of diethyl α-chlorooxaloacetate and 2-ethylacrolein to the heated ammonium acetate solution.

• Maintain the reaction temperature at 80°C for approximately 5 hours.

• After the reaction is complete, remove the solvent under reduced pressure.

• Dissolve the residue in toluene and wash with water until neutral.

• Dry the organic phase, filter, and concentrate to obtain the crude product.[1]

Table 1: Summary of an Optimized Reaction Protocol

Parameter	Value	Reference
Reactants	Diethyl α-chlorooxaloacetate, 2-Ethylacrolein, Ammonium Acetate	[1]
Molar Ratio	1 : 1.2 : 2.5	[1]
Solvent	Ethanol	[1]
Temperature	80 °C	[1]
Reaction Time	5 hours	[1]
Typical Yield	96.8%	[1]

Q2: How can I purify the crude Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A2: The most common method for purifying Diethyl 5-ethylpyridine-2,3-dicarboxylate is column chromatography on silica gel.

Purification Protocol:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the silica gel slurry.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

• Load the dissolved crude product onto the top of the silica gel column.

• Elute the column with a solvent system of increasing polarity. A common eluent is a mixture of hexane and ethyl acetate, starting with a low concentration of ethyl acetate and gradually increasing it. For example, a 4:1 hexane-ethyl acetate mixture has been reported to be effective.[9]

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Diethyl 5-ethylpyridine-2,3-dicarboxylate as an oil.[9]

Q3: What are the key analytical techniques to assess the purity of the final product?

A3: Several analytical techniques are essential for confirming the identity and purity of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

• Thin-Layer Chromatography (TLC): A quick and easy method to monitor the progress of the reaction and the effectiveness of the purification.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying the main product and any volatile impurities.

• High-Performance Liquid Chromatography (HPLC): A powerful technique for assessing the purity of the final product and quantifying any non-volatile impurities, such as the dihydropyridine intermediate or hydrolysis products. A purity of ≥98% as determined by HPLC is often reported for the purified product.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of the final product. The reported ¹H NMR data (in CDCl₃) for Diethyl 5-ethylpyridine-2,3-dicarboxylate is: δ 1.30 (t, J = 7.5 Hz, 3H), 1.36-1.44 (m, 6H), 2.76 (q, J = 7.5 Hz, 2H), 4.33-4.52 (m, 4H), 7.96 (s, 1H), 8.60 (s, 1H).[1]

Q4: Can hydrolysis of the ester groups be a significant side reaction?

A4: Yes, hydrolysis of the diethyl ester to the corresponding mono-ester or di-carboxylic acid can occur, particularly if the reaction is run for extended periods in the presence of water, or under strongly acidic or basic conditions. While the Hantzsch synthesis is often performed under neutral or mildly acidic conditions, prolonged heating or improper work-up can lead to hydrolysis. To minimize this, it is recommended to use anhydrous solvents and to perform aqueous work-ups quickly and under controlled pH.

The following diagram illustrates the potential hydrolysis pathway.

Caption: Stepwise hydrolysis of the diethyl ester to the monoester and diacid.

References

• 1. asianpubs.org [asianpubs.org]
• 2. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Alkylation and acylation of pyridine [quimicaorganica.org]
• 9. Practical and Regioselective Synthesis of C4-Alkylated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agrochemx.com [agrochemx.com]

Technical Support Center: Knoevenagel-Fries Modification for Pyridines

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Knoevenagel condensation and Fries rearrangement involving pyridine derivatives.

Section 1: Troubleshooting Knoevenagel Condensation involving Pyridines

The Knoevenagel condensation is a versatile carbon-carbon bond-forming reaction. When pyridine or its derivatives are involved, either as a substrate (e.g., pyridyl aldehydes), a catalyst, or a solvent, specific challenges can arise. The Doebner modification, for instance, utilizes pyridine as a solvent, which can lead to decarboxylation when malonic acid is used as the active methylene compound.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using pyridyl aldehydes in Knoevenagel condensations?

A1: The pyridine ring in pyridyl aldehydes can function as an internal base. This unique characteristic can accelerate the reaction, potentially leading to faster reaction times compared to similar condensations with benzaldehyde or its derivatives under the same conditions.[3]

Q2: What are the common side products observed in Knoevenagel condensations involving pyridines, and how can they be minimized?

A2: A frequent side product, especially when using ammonia or ammonium acetate in conjunction with a β-ketoester, is the formation of a Hantzsch-type 1,4-dihydropyridine (DHP).[4] This occurs when two equivalents of the β-ketoester react with the aldehyde. To minimize this, it is often beneficial to pre-form the Knoevenagel condensation product before the final cyclization step in a multi-step synthesis.[5]

Q3: Which catalysts are most effective for Knoevenagel condensations with pyridyl aldehydes?

A3: A variety of catalysts can be effective. Weakly basic amines like piperidine and pyridine are traditionally used.[3] However, for greener and milder conditions, other catalysts such as ionic liquids, γ-Al2O3 nanoparticles, and L-proline have been successfully employed.[5][6][7] The choice of catalyst can significantly impact reaction time and yield.

Q4: Can triethylamine be used as a substitute for pyridine in the Doebner modification?

A4: Yes, studies have shown that triethylamine (TEA) can be an effective substitute for pyridine, which is carcinogenic.[8] Using TEA in a solvent like toluene can produce comparable yields of cinnamic acids from aromatic aldehydes and malonic acid.[8]

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low Yield / No Reaction	1. Insufficiently activated methylene compound: The electron-withdrawing groups (Z) on the active methylene compound may not be strong enough to facilitate deprotonation by a weak base.[2] 2. Catalyst deactivation: Impurities in reactants or solvent can neutralize or poison the catalyst. 3. Suboptimal reaction temperature: The reaction may require heating to proceed at a reasonable rate.	1. Use a stronger activating group on the methylene compound or switch to a stronger base. However, be cautious as strong bases can cause self-condensation of the aldehyde or ketone.[2] 2. Ensure all reactants and solvents are pure and dry. 3. Optimize the reaction temperature. Microwave irradiation has been shown to improve yields and reduce reaction times in some cases.[9]
Formation of Hantzsch-type DHP byproduct	This is common when two equivalents of a β-ketoester react with an aldehyde and an ammonia source.[4]	In multi-step syntheses, it is advisable to pre-form the enamine or the Knoevenagel condensation product before the final cyclization step to improve regioselectivity.
Difficult Product Isolation	The product may be highly soluble in the reaction solvent, or impurities may co-precipitate.	1. After quenching the reaction (e.g., with HCl if pyridine is the solvent), cool the mixture in an ice bath to encourage precipitation.[10] 2. If the product does not precipitate, perform an extraction with a suitable organic solvent. 3. Purify the crude product using column chromatography or recrystallization.
Unwanted Decarboxylation	When using a carboxylic acid like malonic acid with pyridine as the solvent (Doebner modification), decarboxylation often accompanies the condensation.[2]	If the dicarboxylic acid product is desired, avoid using pyridine as the solvent at high temperatures. Consider alternative catalysts and solvents that do not promote decarboxylation.

Experimental Workflow and Logic

The following diagram illustrates a typical troubleshooting workflow for a low-yield Knoevenagel condensation.

Caption: Troubleshooting workflow for low-yield Knoevenagel condensation.

Section 2: Troubleshooting Fries Rearrangement of Pyridine Derivatives

The Fries rearrangement is a reaction that converts a phenolic ester to a hydroxy aryl ketone using a Lewis acid catalyst.[11][12] Applying this rearrangement to pyridine-containing esters can be challenging due to the Lewis basicity of the pyridine nitrogen, which can interact with the catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges when performing a Fries rearrangement on a pyridyl ester?

A1: The primary challenge is the potential for the Lewis acid catalyst (e.g., AlCl₃) to complex with the nitrogen atom of the pyridine ring. This can deactivate both the catalyst and the substrate, leading to low yields or no reaction. Using an excess of the Lewis acid is often necessary.[13]

Q2: How can I control the regioselectivity (ortho vs. para) of the Fries rearrangement?

A2: Regioselectivity is influenced by reaction conditions. Low reaction temperatures generally favor the para product (thermodynamic control), while higher temperatures favor the ortho product (kinetic control), which can form a more stable bidentate complex with the Lewis acid.[11][14] The choice of solvent also plays a role; non-polar solvents tend to favor the ortho product, while polar solvents favor the para product.[11][14]

Q3: What are some alternative catalysts to traditional Lewis acids like AlCl₃ for the Fries rearrangement?

A3: To avoid the harsh and corrosive nature of AlCl₃, other Lewis acids like boron trifluoride (BF₃), bismuth triflate, or strong protic acids such as hydrogen fluoride (HF) and methanesulfonic acid can be used.[11] Zinc powder has also been reported as a catalyst for selective Fries rearrangements.[13] For environmentally friendlier options, zeolites and other solid acid catalysts are being explored, though they can be prone to deactivation.[13]

Q4: Are there limitations to the types of substrates that can be used in a Fries rearrangement?

A4: Yes, the reaction is generally suitable only for esters with stable acyl components that can withstand the harsh reaction conditions.[11] Heavily substituted aromatic or acyl components can lead to lower yields due to steric hindrance.[11] Additionally, the presence of deactivating, meta-directing groups on the aromatic ring can adversely affect the reaction outcome.[11][14]

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low Yield / No Reaction	1. Catalyst deactivation: The Lewis acid catalyst is complexing with the pyridine nitrogen. 2. Harsh conditions causing decomposition: The starting material or product may be unstable under the reaction conditions. 3. Steric hindrance: Bulky substituents on the pyridine ring or acyl group are preventing rearrangement.	1. Increase the stoichiometry of the Lewis acid catalyst to ensure enough is available for both the pyridine nitrogen and the ester oxygen. 2. Attempt the reaction at a lower temperature, even if it requires a longer reaction time. Consider a milder catalyst like zinc powder or methanesulfonic acid.[13] 3. This is an inherent limitation. If possible, redesign the synthesis to use a less sterically hindered substrate.
Poor Regioselectivity	The reaction conditions are not optimized to favor a single isomer.	1. For the para product, use low temperatures (e.g., 0 °C to RT) and a more polar solvent. 2. For the ortho product, use higher temperatures (reflux) and a non-polar solvent.[11][14]
Formation of Phenol Byproduct	The ester is being cleaved by the Lewis acid, but the acyl group is not successfully adding to the ring.	This can happen if the electrophilic aromatic substitution step is slow. Ensure a sufficient amount of catalyst is present and that the reaction is run for an adequate amount of time. Consider a more activating Lewis acid if the reaction is sluggish.

Reaction Mechanisms

The following diagrams illustrate the mechanisms for the Doebner Modification of the Knoevenagel Condensation and the Fries Rearrangement.

References

• 1. Knoevenagel Condensation [organic-chemistry.org]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 8. Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Hantzsch pyridine synthesis - Wikiwand [wikiwand.com]
• 10. youtube.com [youtube.com]
• 11. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 12. Fries Rearrangement [sigmaaldrich.com]
• 13. Fries Rearrangement [organic-chemistry.org]
• 14. byjus.com [byjus.com]

Optimization of reaction temperature for Diethyl 5-ethylpyridine-2,3-dicarboxylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incorrect Reaction Temperature: The reaction rate is highly dependent on temperature. Low temperatures can lead to very slow reaction rates.[1]	The optimal reaction temperature has been found to be 80 °C. Ensure the reaction mixture is maintained at this temperature for the duration of the reaction (typically 5 hours).[1]
Suboptimal Molar Ratio of Reactants: The ratio of the starting materials is crucial for maximizing the yield.	An optimized molar ratio of M1 (2-chloro-3-oxo-succinic acid diethyl ester), 2-ethyl acrolein, and ammonium acetate is 1:1.2:2.5.[1]
Insufficient Solvent: Inadequate solvent can lead to poor solubility of reagents, particularly ammonium acetate, hindering the reaction.[1]	Use a sufficient amount of absolute ethanol to ensure all reactants are fully dissolved. The yield has been shown to increase with the amount of ethanol up to a certain point.[1]
Poor Quality Reagents: Impurities in starting materials or solvents can interfere with the reaction.	Use reagents and solvents of high purity. Ensure solvents are anhydrous where specified.
Formation of Side Products	Decomposition at High Temperatures: While 80 °C is optimal, significantly higher temperatures could potentially lead to the decomposition of reactants or products.	Carefully control the reaction temperature and avoid overheating.
Alternative Reaction Pathways: The Hantzsch pyridine synthesis can sometimes yield oxidized or reduced forms of the desired product or other heterocyclic compounds.[2][3][4]	Ensure the reaction is carried out under the specified conditions. Post-reaction workup and purification by column chromatography can help isolate the desired product.[5][6]
Reaction Fails to Go to Completion	Insufficient Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration.	The recommended reaction time at 80 °C is 5 hours.[1] Monitor the reaction progress using techniques like TLC or HPLC to determine the optimal endpoint.
Inefficient Stirring: Poor mixing can lead to localized concentration gradients and incomplete reaction.	Ensure vigorous and consistent stirring throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: The optimal reaction temperature is 80 °C. Experimental data shows that the yield of the product increases as the temperature is raised to this point.[1] At lower temperatures, the reaction rate is significantly slower.[1]

Q2: What is the recommended solvent for this reaction?

A2: Absolute ethanol is the recommended solvent.[1] It is important to use a sufficient amount to ensure the complete dissolution of the reactants, particularly ammonium acetate.[1]

Q3: What is the underlying reaction mechanism for this synthesis?

A3: This synthesis is a variation of the Hantzsch pyridine synthesis.[2][3][4] This multi-component reaction involves the condensation of a β-dicarbonyl compound (in this case, a derivative of diethyl oxaloacetate), an aldehyde (2-ethyl acrolein), and a nitrogen source (ammonium acetate) to form a dihydropyridine intermediate, which is then oxidized to the final pyridine product.[2][3]

Q4: Are there alternative nitrogen sources that can be used?

A4: While ammonium acetate is shown to be highly effective with a yield of up to 96.8%, other nitrogen sources like ammonium sulfamate have been used in similar syntheses.[1][6] However, using ammonium acetate is reported to be more environmentally friendly by reducing the salinity of wastewater.[1]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[7] This will allow you to track the consumption of starting materials and the formation of the product, helping to determine when the reaction is complete.

Quantitative Data: Effect of Temperature on Yield

The following table summarizes the effect of reaction temperature on the yield of Diethyl 5-ethylpyridine-2,3-dicarboxylate, based on experimental findings.

Reaction Temperature (°C)	Yield (%)
60	Lower than at 70°C
70	Lower than at 80°C
80	Highest Yield (up to 96.8%)
90	Lower than at 80°C

Data synthesized from the description in the source indicating yield increases with temperature up to 80°C and then decreases.[1]

Experimental Protocol

This protocol describes the optimized synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.[1]

Materials:

• 2-chloro-3-oxo-succinic acid diethyl ester (M1)

• 2-ethyl acrolein

• Ammonium acetate

• Absolute ethanol

• Toluene

• Water

Equipment:

• Four-necked flask equipped with a mechanical stirrer and a thermometer

• Heating mantle

• Rotary evaporator

Procedure:

• Charge a four-necked flask with ammonium acetate (2.5 molar equivalents) and absolute ethanol.

• Heat the mixture to 80 °C with stirring.

• Prepare a mixture of 2-chloro-3-oxo-succinic acid diethyl ester (M1) (1 molar equivalent) and 2-ethyl acrolein (1.2 molar equivalents).

• Add the mixture from step 3 to the heated flask from step 2.

• Maintain the reaction temperature at 80 °C for 5 hours with continuous stirring.

• After 5 hours, remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in toluene.

• Wash the organic phase with water until neutral.

• Dry the organic phase, filter, and concentrate to obtain the crude product.

Diagrams

Caption: Experimental workflow for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: Key parameters influencing the yield of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. chemtube3d.com [chemtube3d.com]
• 5. prepchem.com [prepchem.com]
• 6. prepchem.com [prepchem.com]
• 7. asianpubs.org [asianpubs.org]

Effect of solvent on Diethyl 5-ethylpyridine-2,3-dicarboxylate synthesis yield

Technical Support Center: Diethyl 5-ethylpyridine-2,3-dicarboxylate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Troubleshooting Guides

Issue 1: Low Yield in Ethanol-Based Synthesis

• Question: My reaction yield is significantly lower than the reported 96.8% when using ethanol as a solvent with ammonium acetate. What are the potential causes and solutions?

• Answer: Low yields in this synthesis can often be attributed to several factors related to the solvent and reaction conditions. Here's a step-by-step troubleshooting guide:

  • Verify Solvent Amount: The amount of ethanol is critical.

    • Too little ethanol: Ammonium acetate may not dissolve completely, hindering the reaction.[1]

    • Too much ethanol: This can lead to low reactant concentrations, decreasing the reaction rate and potentially increasing side reactions.[1] The optimal amount of ethanol has been reported as 550 g/mol of 2-chloro-3-oxo-succinic acid diethyl ester (the limiting reagent).[1]

  • Check Reaction Temperature: The reaction is temperature-sensitive.

    • The yield increases with temperature up to an optimal point. The highest yield (96.8%) was achieved at 80°C.[1][2] Lower temperatures result in a very slow reaction rate.[1]

  • Confirm Molar Ratios of Reactants: Incorrect stoichiometry will directly impact the yield.

    • The optimized molar ratio of 2-chloro-3-oxo-succinic acid diethyl ester (M1) : 2-ethyl acrolein : ammonium acetate is 1:1.2:2.5.[1] An excess of 2-ethyl acrolein and ammonium acetate is crucial for driving the reaction to completion.

  • Reaction Time: Ensure the reaction is running for a sufficient duration.

    • The optimal reaction time at 80°C is 5 hours.[1]

Issue 2: Difficulties with Product Purification

• Question: I am observing multiple spots on my TLC plate after the reaction, and purification by column chromatography is giving a low recovery. What can I do?

• Answer: Purification challenges can arise from incomplete reactions or the formation of byproducts.

  • Post-Reaction Workup: A thorough workup is essential before purification. After removing the solvent under reduced pressure, the residue should be dissolved in a suitable organic solvent like toluene and washed with water to remove unreacted ammonium acetate and other water-soluble impurities.[1]

  • Chromatography Eluent System: The choice of eluent is critical for good separation. A common system for this compound is a mixture of hexane and ethyl acetate.[3] Another reported method uses chloroform/methanol (1:0 to 1:0.01).[4] You may need to optimize the ratio based on your specific impurity profile.

  • Alternative Purification: For larger scales or persistent impurities, consider vacuum distillation or thin-film evaporation.[5]

Frequently Asked Questions (FAQs)

• Question: What is the optimal solvent for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

• Answer: The choice of solvent depends on the specific synthetic route. For the reaction using 2-chloro-3-oxo-succinic acid diethyl ester, 2-ethyl acrolein, and ammonium acetate, ethanol has been shown to be highly effective, providing yields up to 96.8%.[1][2] Other solvents like n-butanol have been used in syntheses involving diethyl 1-amino-1,2-ethylenedicarboxylate, yielding 84.6%.[4] In direct esterification methods from 5-ethyl-2,3-pyridinedicarboxylic acid, toluene and dichloroethane have also demonstrated high yields of over 90%.[6]

• Question: Can other nitrogen sources be used instead of ammonium acetate?

• Answer: Yes. Ammonium sulfamate is another common nitrogen source used in this synthesis, particularly in an ethanol medium.[3][5] However, ammonium acetate is often preferred as it is readily soluble in organic solvents like ethanol, allowing the reaction to proceed in a homogeneous phase.[7]

• Question: What is the general reaction mechanism for this synthesis?

• Answer: The synthesis of the pyridine ring in this context is a variation of the Hantzsch pyridine synthesis.[8][9] This multi-component reaction generally involves the condensation of a β-keto ester, an aldehyde, and a nitrogen donor (like ammonia or ammonium acetate).[8][9]

Data Presentation

Table 1: Effect of Solvent on Diethyl 5-ethylpyridine-2,3-dicarboxylate Synthesis Yield

Synthetic Route	Solvent	Yield (%)	Reference
From 2-chloro-3-oxo-succinic acid diethyl ester, 2-ethyl acrolein, and ammonium acetate	Ethanol	96.8	[1]
From diethyl 1-amino-1,2-ethylenedicarboxylate and α-ethylacrolein	n-Butanol	84.6	[4]
Direct esterification from 5-ethyl-2,3-pyridinedicarboxylic acid	Toluene	93.2	[6]
Direct esterification from 5-ethyl-2,3-pyridinedicarboxylic acid	Dichloroethane	89.7	[6]
Direct esterification from 5-ethyl-2,3-pyridinedicarboxylic acid	Benzene	89.7	[6]
From diethyl 3-chloro-2-oxo-butanedicarboxylate, 2-ethacrolein, and ammonium sulfamate	Ethanol	75	[3]

Experimental Protocols

Protocol 1: High-Yield Synthesis using Ethanol and Ammonium Acetate [1]

• Reaction Setup: A four-necked flask is equipped with a mechanical stirrer and a thermometer.

• Charging Reactants: Charge the flask with ammonium acetate (0.248 mol) and absolute ethanol (70 mL).

• Heating: Heat the mixture to 80°C.

• Addition of Reactants: Add a mixture of 2-chloro-3-oxo-succinic acid diethyl ester (M1) (0.099 mol) and 2-ethyl acrolein (0.119 mol).

• Reaction: Maintain the reaction at 80°C for 5 hours.

• Workup:

  • Remove the ethanol under reduced pressure.

  • Dissolve the residue in toluene (60 mL).

  • Wash the organic phase with water (2 x 10 mL) until neutral.

  • Dry the organic phase, filter, and concentrate to obtain the product.

Protocol 2: Synthesis in n-Butanol [4]

• Reactant Dissolution: Dissolve diethyl 1-amino-1,2-ethylenedicarboxylate (1.7 g) and α-ethylacrolein (0.84 g) in n-butanol (10 ml).

• Catalyst Addition: Add p-toluenesulfonic acid (35 mg) to the mixture.

• Reflux: Reflux the mixture for 15 hours.

• Solvent Removal: Distill off the solvent.

• Purification: Purify the residue using silica gel column chromatography with a chloroform/methanol eluent.

Visualizations

Caption: Experimental workflow for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: Logical relationship between solvent amount and reaction yield.

References

• 1. asianpubs.org [asianpubs.org]
• 2. asianpubs.org [asianpubs.org]
• 3. prepchem.com [prepchem.com]
• 4. prepchem.com [prepchem.com]
• 5. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. CN103373958A - Preparation method of 5-ethylpyridine-2,3-diethyl diformate - Google Patents [patents.google.com]
• 8. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 9. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]

Technical Support Center: Diethyl 5-ethylpyridine-2,3-dicarboxylate Purification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: Common impurities can arise from unreacted starting materials, side-products, and decomposition. Depending on the synthetic route, these may include diethyl 2-aminomaleate, 2-ethacrolein, and various side-reaction products. The crude product is often obtained as a red or dark brown liquid, indicating the presence of colored impurities.[1]

Q2: What is the recommended storage condition for Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A2: It is recommended to store Diethyl 5-ethylpyridine-2,3-dicarboxylate at 2-8°C in tightly closed containers under an inert atmosphere to protect it from moisture and direct sunlight.[2][3] The shelf life is typically around 24 months when stored properly.[2]

Q3: Is Diethyl 5-ethylpyridine-2,3-dicarboxylate soluble in common organic solvents?

A3: Yes, it is soluble in most common organic solvents such as ethanol, methanol, acetone, dichloromethane, and ethyl acetate.[2] It has limited solubility in water.[2]

Q4: Can the ester groups of Diethyl 5-ethylpyridine-2,3-dicarboxylate hydrolyze?

A4: Yes, the diethyl ester groups can be hydrolyzed to the corresponding dicarboxylic acid, for example, by heating with aqueous sodium hydroxide.[4][5] Care should be taken to avoid unintended hydrolysis during purification and storage, particularly in the presence of moisture and acid or base.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Purity After Synthesis	Incomplete reaction or formation of side products.	Optimize reaction conditions such as temperature, reaction time, and molar ratios of reactants.[1] Consider alternative nitrogen sources like ammonium acetate, which has been shown to improve yield and reduce waste.[1][6]
Colored Impurities (Red/Brown Oil)	Formation of polymeric or high molecular weight byproducts.	The crude product is often a red or dark brown liquid.[1] Purification via column chromatography or distillation is typically required to remove these colored impurities.
Difficulty in Achieving >95% Purity with Column Chromatography on a Large Scale	Column chromatography may not be amenable to commercial-scale operations for achieving high purity.[4]	For large-scale purification, consider using a thin-film evaporator and distillation column system. A two-pass procedure has been shown to increase purity significantly.[4]
Low Recovery from Column Chromatography	The compound may adhere to the silica gel, or the chosen eluent system may not be optimal.	Use the recommended eluent system of 4:1 hexane-ethyl acetate.[7] Alternatively, a chloroform/methanol (1:0 to 1:0.01) gradient can be used.[8] Ensure proper loading and elution techniques.
Product Degradation During Purification	The compound may be sensitive to prolonged heat or acidic/basic conditions.	Avoid excessive heating during solvent removal. Use reduced pressure for concentration.[4][7] If using chromatography, ensure the silica gel is neutral.
Hydrolysis to the Diacid During Workup	Presence of excess acid or base in the workup steps.	Neutralize the reaction mixture carefully before extraction. Wash the organic phase to be neutral with water.[1]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is suitable for lab-scale purification to achieve high purity.

Materials:

• Crude Diethyl 5-ethylpyridine-2,3-dicarboxylate oil

• Silica gel (for column chromatography)

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Glass column

• Collection tubes

• Rotary evaporator

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the glass column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude oil in a minimum amount of the eluent (or a less polar solvent) and load it onto the top of the silica gel bed.

• Elution: Elute the column with a 4:1 mixture of hexane-ethyl acetate.[7]

• Fraction Collection: Collect fractions and monitor the separation using thin-layer chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator under reduced pressure to obtain the purified oil.[7]

Protocol 2: Purification by Thin-Film Evaporation and Distillation

This protocol is more suitable for larger scale operations.

Materials:

• Crude Diethyl 5-ethylpyridine-2,3-dicarboxylate (e.g., 55% purity)

• Thin-film evaporator

• Distillation column system

• Vacuum pump

• Heating mantle

• Collection flasks

Procedure:

• First Pass (Thin-Film Evaporation):

  • Charge the crude material into the feed kettle of the thin-film evaporator system.

  • Feed the material into the evaporator under vacuum.

  • Collect the distillate. The purity after the first pass may not exceed 70%.[4]

• Second Pass (Distillation):

  • Charge the distillate from the first pass into the distillation column system.

  • Perform a fractional distillation under reduced pressure (e.g., 5-7 Torr).[3][9]

  • Collect the fraction boiling at 180-190 °C.[3][9]

  • This second pass can increase the product purity to around 91%, with a recovery of about 95%.[4]

Data Presentation

Table 1: Comparison of Purification Methods

Purification Method	Scale	Eluent/Conditions	Achieved Purity	Yield/Recovery	Reference
Column Chromatography	Lab-scale	4:1 Hexane-Ethyl Acetate	95% (by GC)	75%	[7]
Column Chromatography	Lab-scale	Chloroform/Methanol (gradient)	92.2% (by LC)	84.6%	[8]
Thin-Film Evaporation & Distillation (Two-Pass)	Commercial-scale	1st Pass: Evaporation; 2nd Pass: Distillation	91%	~95% recovery	[4]

Visualizations

Caption: Purification workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: Troubleshooting logic for purification issues.

References

• 1. asianpubs.org [asianpubs.org]
• 2. agrochemx.com [agrochemx.com]
• 3. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. prepchem.com [prepchem.com]
• 9. 5-Ethylpyridine-2,3-dicarboxylic acid diethyl ester CAS#: 105151-39-1 [amp.chemicalbook.com]

Technical Support Center: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding impurities during the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: The most prevalent methods involve a Hantzsch-like pyridine synthesis. A common and optimized approach is the reaction of diethyl 2-chloro-3-oxo-succinate with 2-ethylacrolein using a nitrogen source like ammonium acetate or ammonium sulfamate in an alcohol solvent.[1] Alternative routes include the direct or indirect esterification of 5-ethyl-2,3-pyridinedicarboxylic acid.[2]

Q2: My reaction yield is low. What are the likely causes and how can I improve it?

A2: Low yields can stem from several factors:

• Suboptimal Molar Ratios: The ratio of reactants is crucial. For the synthesis using diethyl 2-chloro-3-oxo-succinate, 2-ethylacrolein, and ammonium acetate, a molar ratio of 1:1.2:2.5 has been found to be optimal.[1]

• Incorrect Reaction Temperature: The reaction temperature significantly impacts the rate and yield. For the ammonium acetate method, 80°C is the optimal temperature. Lower temperatures result in a slow reaction rate, while excessively high temperatures may promote side reactions.[1]

• Inappropriate Solvent Volume: The concentration of reactants is important. Too little solvent can lead to a viscous reaction mixture, hindering mass transfer, while too much solvent can dilute the reactants, slowing down the reaction and potentially increasing side reactions.[1]

Q3: I am using ammonium sulfamate as the nitrogen source and facing issues with waste disposal. Is there a better alternative?

A3: Yes, ammonium acetate is an environmentally friendlier and more cost-effective alternative to ammonium sulfamate.[1] Using ammonium sulfamate can lead to the formation of sulfur dioxide during waste treatment.[1] Ammonium acetate has been shown to provide excellent yields, often exceeding 96%, and simplifies waste treatment as the byproducts are less hazardous.[1]

Q4: What is the best way to purify the final product?

A4: Column chromatography is a frequently used method for purifying Diethyl 5-ethylpyridine-2,3-dicarboxylate. A common stationary phase is silica gel with an eluent system such as hexane-ethyl acetate (e.g., in a 4:1 ratio).[3] Another reported system is chloroform/methanol.[4] The purity of the final product can be assessed by gas chromatography (GC) or high-performance liquid chromatography (HPLC).[1][3]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Purity of Final Product	Formation of Side Products: Unwanted reactions can occur if the reaction conditions are not optimal. For example, using an excessive amount of ethanol as a solvent can increase the likelihood of side reactions.[1] In esterification routes, using methanol can lead to the formation of toxic dimethyl sulfate.[2]	Optimize the solvent volume. Refer to the quantitative data tables below for guidance. Avoid using methanol in esterification routes; ethanol is a safer alternative.[2]
Incomplete Reaction: The reaction may not have gone to completion, leaving unreacted starting materials.	Monitor the reaction progress using TLC or HPLC to ensure it has reached completion before workup.
Presence of a stubborn impurity	Michael Addition Adduct: 2-Ethylacrolein is an α,β-unsaturated aldehyde and can undergo Michael addition with the nitrogen source or other nucleophiles present.	Ensure the reaction conditions favor the desired cyclization. Pre-forming one of the intermediates, if the synthesis route allows, can sometimes minimize side reactions.
Self-condensation of 2-ethylacrolein: Aldehydes can self-condense, especially under basic or acidic conditions.	Control the rate of addition of the reactants and maintain the optimal reaction temperature to minimize self-condensation.
Dark brown or tar-like crude product	Polymerization of 2-ethylacrolein: α,β-Unsaturated aldehydes are prone to polymerization, especially at elevated temperatures or in the presence of impurities.	Use freshly distilled 2-ethylacrolein and maintain strict temperature control during the reaction.
Decomposition of reactants or product: High reaction temperatures or prolonged reaction times can lead to decomposition.	Adhere to the recommended reaction temperature and time. Monitor the reaction to avoid unnecessary heating after completion.

Quantitative Data

Table 1: Effect of Molar Ratios on Yield (Ammonium Acetate Method)[1]

Entry	Molar Ratio (M1*:2-ethylacrolein:Ammonium Acetate)	Yield (%)
1	1:1.2:1.5	85.2
2	1:1.2:2.0	92.3
3	1:1.2:2.5	96.8
4	1:1.2:3.0	96.5
5	1:1.2:3.5	95.9
6	1:0.8:2.5	89.5
7	1:1.0:2.5	93.4
8	1:1.5:2.5	94.6
9	1:1.8:2.5	92.8

*M1: Diethyl 2-chloro-3-oxo-succinate

Table 2: Effect of Reaction Temperature on Yield (Ammonium Acetate Method)[1]

Temperature (°C)	Yield (%)
60	75.6
70	88.4
80	96.8
90	92.5

Table 3: Effect of Solvent (Ethanol) Amount on Yield (Ammonium Acetate Method)[1]

Amount of Ethanol ( g/mol of M1)	Yield (%)
450	92.3
500	95.1
550	96.8
600	94.6
650	91.5

Table 4: Effect of Catalyst Ratio on Yield and Purity (Direct Esterification Method)[2]

Catalyst Ratio (Concentrated H₂SO₄ to Dicarboxylic Acid)	Reaction Time (h)	Yield (%)	Purity (%)
1.1	20	73.2	96.7
1.5	18	81.3	93.4
2.0	14	90.1	90.3
2.5	10	83.5	85.2
3.0	8	73.9	74.2

Experimental Protocols

Optimized Synthesis using Ammonium Acetate[1]

• Reaction Setup: A four-necked flask is equipped with a mechanical stirrer and a thermometer.

• Charging Reactants: The flask is charged with ammonium acetate (0.248 mol) and absolute ethanol (70 mL) and heated to 80°C.

• Addition of Reactants: A mixture of diethyl 2-chloro-3-oxo-succinate (0.099 mol) and 2-ethylacrolein (0.119 mol) is added.

• Reaction: The reaction mixture is maintained at 80°C for 5 hours.

• Work-up:

  • The solvent is removed under reduced pressure.

  • The residue is dissolved in toluene (60 mL).

  • The toluene solution is washed with water (2 x 10 mL) until neutral.

  • The organic phase is dried, filtered, and concentrated to yield the product.

Direct Esterification of 5-Ethyl-2,3-pyridinedicarboxylic Acid[2]

• Reaction Setup: A flask is equipped with a reflux condenser.

• Charging Reactants: 5-ethyl-2,3-pyridinedicarboxylic acid, ethanol, and concentrated sulfuric acid are added to the flask. The optimal molar ratio of dicarboxylic acid to ethanol to concentrated sulfuric acid is 1:6:2.

• Reaction: The mixture is heated to reflux. The reaction progress is monitored until completion (approximately 14 hours for the optimal ratio).

• Work-up: The specific work-up procedure following the reaction is not detailed in the source but would typically involve neutralization, extraction, and solvent removal.

Visualizations

Caption: Experimental workflow for the synthesis using ammonium acetate.

Caption: Potential impurity formation pathways during the synthesis.

References

• 1. asianpubs.org [asianpubs.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. prepchem.com [prepchem.com]
• 4. prepchem.com [prepchem.com]

Technical Support Center: Diethyl 5-ethylpyridine-2,3-dicarboxylate Production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate. Our aim is to help you reduce pollution and improve the efficiency of your production process.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of pollution in the traditional synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: The traditional synthesis method, often employing ammonium sulfamate as the nitrogen source, presents several environmental challenges. A primary issue is the excessive use of ammonium sulfamate, theoretically required in a 1:1 molar ratio with the intermediate 2-chloro-3-oxo-succinic acid diethyl ester, but often used in a 1:2.2 ratio in practice.[1] This excess nitrogen enters the wastewater, complicating treatment. Additionally, the wastewater often contains organic substances, and its treatment via evaporation and incineration can release sulfur dioxide if sulfur-containing compounds are present, causing secondary air pollution.[1] The high cost of ammonium sulfamate also makes it less suitable for large-scale production.[1]

Q2: How can I reduce the environmental impact of my synthesis?

A2: A more environmentally friendly approach involves substituting ammonium sulfamate with ammonium acetate as the nitrogen source.[1][2] This "green chemistry" modification significantly reduces the salinity of the wastewater and simplifies its treatment.[1] The optimized process using ammonium acetate in an ethanol solvent has been shown to achieve high yields (up to 96.8%) while being more suitable for industrial-scale production due to its cost-effectiveness and reduced environmental burden.[1][3] Further green approaches in pyridine synthesis include using microwave irradiation to shorten reaction times and reduce the use of hazardous solvents, or exploring solvent-free reaction conditions.[4][5]

Q3: What is the optimal reaction temperature for the synthesis using ammonium acetate?

A3: For the synthesis utilizing ammonium acetate as the nitrogen source, the optimal reaction temperature is 80°C.[1] Lower temperatures result in a significantly slower reaction rate, while increasing the temperature to 80°C accelerates the reaction to its highest yield.[1]

Q4: Can the solvent be recycled in the improved synthesis method?

A4: Yes, in the synthesis method using ammonium acetate and ethanol as the medium, a portion of the solvent can be recovered and reused.[2] This not only reduces waste but also improves the economic viability of the process.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Sub-optimal reaction temperature.- Incorrect molar ratios of reactants.- Insufficient reaction time.	- Ensure the reaction temperature is maintained at 80°C when using ammonium acetate.[1]- Use the optimal molar ratio of M1:2-ethyl acrolein:ammonium acetate = 1:1.2:2.5.[1]- Maintain the reaction for at least 5 hours to ensure completion.[1]
Product is a Dark Brown or Red Liquid	- Presence of impurities from side reactions.- Thermal degradation of the product or intermediates.	- Purify the crude product using column chromatography on silica gel. Elution with a hexane-ethyl acetate mixture (e.g., 4:1) can be effective.[6]- After the reaction, ensure the solvent is removed under reduced pressure to avoid excessive heating.[1]
Difficulty in Wastewater Treatment	- High salinity due to excess ammonium sulfamate.- Presence of sulfur-containing organic compounds.	- Switch to ammonium acetate as the nitrogen source to reduce the salt content in the wastewater.[1][2]- The use of ammonium acetate eliminates the source of sulfur, thus preventing the formation of sulfur dioxide during incineration.[1]
Incomplete Reaction	- Catalyst deactivation.- Low reaction temperature.	- If using a solid catalyst, consider catalyst poisoning and regenerate or replace it.- As mentioned, ensure the reaction temperature is optimal for the specific protocol being followed (e.g., 80°C for the ammonium acetate method).[1]

Experimental Protocols

Protocol 1: Improved Synthesis with Ammonium Acetate[1]

• Preparation: In a four-necked flask equipped with a mechanical stirrer and a thermometer, charge ammonium acetate (0.248 mol) and absolute ethanol (70 mL).

• Heating: Heat the mixture to 80°C.

• Addition of Reactants: Add a mixture of 2-chloro-3-oxo-succinic acid diethyl ester (M1) (0.099 mol) and 2-ethyl acrolein (0.119 mol).

• Reaction: Maintain the reaction temperature at 80°C for 5 hours.

• Work-up: After 5 hours, remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in toluene (60 mL) and wash with water (10 mL x 2) until neutral.

• Final Product: Dry the organic phase, filter, and concentrate to obtain Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Protocol 2: Traditional Synthesis with Ammonium Sulfamate[6]

• Preparation: In a suitable flask, create a stirred mixture of ethacrolein (0.05 mol), diethyl 3-chloro-2-oxo-butanedioate (0.05 mol), and ammonium sulfamate (0.135 mol) in ethanol (37 mL).

• Reflux: Heat the mixture at reflux for 15 hours.

• Cooling and Solvent Removal: Cool the mixture to room temperature and remove the solvent by distillation under reduced pressure.

• Extraction: Treat the residue with water and extract with ethyl acetate.

• Purification: Separate the organic phase, concentrate it in vacuo, and purify the residue by column chromatography on silica gel using 4:1 hexane-ethyl acetate as the eluent.

Quantitative Data Summary

Synthesis Method	Nitrogen Source	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Key Environmental Considerations	Reference
Improved Method	Ammonium Acetate	Ethanol	80	5	96.8	98 (HPLC)	Reduced wastewater salinity, no sulfur dioxide emissions.	[1][3]
Traditional Method	Ammonium Sulfamate	Ethanol	Reflux	15	75	95 (GC)	High wastewater salinity, potential for SO2 emissions.	[6]
Alternative Method	Diethyl 1-amino-1,2-ethylenedicarboxylate & α-ethylacrolein	n-Butanol	Reflux	15	84.6	92.2 (LC)	Uses a different starting material.	[7]
Direct Esterification	5-ethyl-2,3-pyridinedicarboxylic acid & Ethanol	Toluene	Reflux	4	>90	>90	Starts from the dicarboxylic acid.	[8]
Indirect Esterification	5-ethyl-2,3-pyridinedicarboxylic acid & Thionyl chloride, then Ethanol	Dichloroethane	Reflux	-	>90	>89	Involves thionyl chloride.	[8]

Visual Diagrams

Caption: Synthesis pathways for Diethyl 5-ethylpyridine-2,3-dicarboxylate, highlighting the reduction in pollution by using an improved method with ammonium acetate.

Caption: A troubleshooting flowchart for common issues encountered during the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. prepchem.com [prepchem.com]
• 7. prepchem.com [prepchem.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Optimizing Diethyl 5-ethylpyridine-2,3-dicarboxylate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate. It includes troubleshooting guides and frequently asked questions to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: Common starting materials include diethyl 1-amino-1,2-ethylenedicarboxylate and α-ethylacrolein, or diethyl 3-chloro-2-oxo-butanedioate, ethacrolein, and a nitrogen source like ammonium sulfamate.[1][2] Another approach utilizes 5-ethyl-2,3-pyridinedicarboxylic acid, which is then esterified.[3]

Q2: What types of catalysts are typically used for this synthesis?

A2: Acid catalysts are commonly employed. Specific examples include p-toluenesulfonic acid and concentrated sulfuric acid.[1][3] The choice of catalyst can significantly impact the reaction efficiency and yield.

Q3: What is the role of the nitrogen source in this reaction?

A3: The nitrogen source is crucial for the formation of the pyridine ring. Ammonium acetate and ammonium sulfamate are frequently used to provide the nitrogen atom required for the cyclization reaction.[2][4][5] The use of ammonium acetate is highlighted as a more environmentally friendly option compared to ammonium sulfamate, which can lead to the formation of sulfur-containing byproducts.[4][5]

Q4: What are the typical reaction conditions (temperature, solvent)?

A4: The reaction is often carried out at elevated temperatures, typically at the reflux temperature of the solvent used.[1][2] Common solvents include n-butanol and ethanol.[1][2][4] For instance, one protocol specifies refluxing in n-butanol for 15 hours[1], while another achieves a high yield at 80°C in ethanol for 5 hours.[4][6]

Q5: What are the expected yield and purity of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A5: Yields can vary significantly depending on the chosen method and reaction conditions. Reported yields range from 75% to as high as 96.8%.[2][4] Purity is also a critical factor, with some methods reporting purities of 92.2% to over 99% after purification.[1][3]

Troubleshooting Guide

Q1: My reaction yield is consistently low. What are the potential causes and solutions?

A1: Low yields can stem from several factors:

• Suboptimal Catalyst: The choice and amount of catalyst are critical. If using p-toluenesulfonic acid or sulfuric acid, ensure the correct catalytic amount is used. Too little may result in an incomplete reaction, while too much can lead to side reactions.

• Incorrect Reactant Ratios: The molar ratios of the reactants are crucial. An optimized process using ammonium acetate as the nitrogen source found the optimal molar ratio of M1 (2-chloro-3-oxo-succinic acid diethyl ester): 2-ethyl acrolein: ammonium acetate to be 1:1.2:2.5.[4]

• Inadequate Reaction Temperature or Time: The reaction may require higher temperatures or longer reaction times to proceed to completion. For example, one protocol involves refluxing for 15 hours.[1] Monitor the reaction progress using techniques like TLC or GC to determine the optimal reaction time.

• Solvent Effects: The solvent can influence the reaction rate and yield. While ethanol is a common choice, ensure it is absolute ethanol if water-sensitive reagents are involved. The concentration of reactants in the solvent also matters; too dilute a solution may slow down the reaction.[4]

Q2: I am observing a significant amount of impurities in my final product. How can I minimize their formation?

A2: Impurity formation is a common issue. Consider the following:

• Side Reactions: High temperatures can sometimes promote the formation of byproducts. It might be beneficial to conduct the reaction at the lowest effective temperature.

• Purity of Starting Materials: Ensure the purity of your starting materials. Impurities in the reactants can be carried through the synthesis or interfere with the reaction.

• Purification Method: The purification method is key to obtaining a high-purity product. Silica gel column chromatography is a common and effective method for purifying Diethyl 5-ethylpyridine-2,3-dicarboxylate.[1][2] Eluent systems such as chloroform/methanol or hexane-ethyl acetate have been reported.[1][2]

Q3: The reaction seems to have stalled and is not proceeding to completion. What should I do?

A3: A stalled reaction can be frustrating. Here are a few things to check:

• Catalyst Deactivation: The catalyst may have been deactivated. In some cases, adding a fresh portion of the catalyst can restart the reaction.

• Presence of Inhibitors: Trace impurities in the reactants or solvent could be inhibiting the reaction.

• Mixing: Ensure that the reaction mixture is being stirred efficiently. In heterogeneous mixtures, poor mixing can limit the contact between reactants.

Data Presentation

Table 1: Comparison of Catalytic Systems for Diethyl 5-ethylpyridine-2,3-dicarboxylate Synthesis

Catalyst	Nitrogen Source	Solvent	Temperature	Time (h)	Yield (%)	Purity (%)	Reference
p-Toluenesulfonic acid	Diethyl 1-amino-1,2-ethylenedicarboxylate	n-Butanol	Reflux	15	84.6	92.2	[1]
-	Ammonium sulfamate	Ethanol	Reflux	15	75	95	[2]
-	Ammonium acetate	Ethanol	80°C	5	96.8	98 (HPLC)	[4][6]
Concentrated H₂SO₄	-	Toluene	Reflux	4	>89	>99	[3]

Experimental Protocols

Method 1: Synthesis using p-Toluenesulfonic Acid Catalyst [1]

• Dissolve Diethyl 1-amino-1,2-ethylenedicarboxylate (1.7 g) and α-ethylacrolein (0.84 g) in n-butanol (10 ml).

• Add p-toluenesulfonic acid (35 mg) to the mixture.

• Reflux the mixture for 15 hours.

• After the reaction is complete, distill off the solvent.

• Purify the residue by silica gel column chromatography, eluting with a chloroform/methanol gradient (1:0 to 1:0.01), to obtain Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Method 2: Synthesis using Ammonium Acetate [4]

• To a four-necked flask equipped with a mechanical stirrer and a thermometer, add ammonium acetate (19.3 g, 0.248 mol) and absolute ethanol (70 mL).

• Heat the mixture to 80°C.

• Add a mixture of 2-chloro-3-oxo-succinic acid diethyl ester (M1) (26.9 g, 0.099 mol) and 2-ethyl acrolein (10.1 g, 0.119 mol).

• Maintain the reaction at 80°C for 5 hours.

• After completion, remove the solvent under reduced pressure.

• Dissolve the residue in toluene (60 mL) and wash with water (10 mL x 2) until neutral.

• Dry the organic phase, filter, and concentrate to yield the product.

Visualizations

Caption: Experimental workflow for catalyst screening and synthesis.

Caption: Troubleshooting logic for synthesis optimization.

References

• 1. prepchem.com [prepchem.com]
• 2. prepchem.com [prepchem.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. asianpubs.org [asianpubs.org]
• 5. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 6. asianpubs.org [asianpubs.org]

Technical Support Center: Overcoming Low Yield in Pyridine Synthesis

<Step_2>

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and side reactions encountered during pyridine synthesis. The guides focus on the widely used Hantzsch, Bohlmann-Rahtz, and Guareschi-Thorpe reactions.

Frequently Asked Questions (FAQs)

Q1: My Hantzsch pyridine synthesis is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in the Hantzsch synthesis are a frequent issue, often stemming from suboptimal reaction conditions or incomplete oxidation of the dihydropyridine intermediate.[1][2][3] Classical methods that rely on long reaction times and harsh conditions can lead to product degradation and the formation of side products.[1][2][4]

Common Causes & Solutions:

• Suboptimal Reaction Conditions: Traditional refluxing in ethanol can be inefficient.[3]

  • Troubleshooting: Employ modern catalytic systems. Using p-toluenesulfonic acid (PTSA) with ultrasonic irradiation in aqueous micelles can increase yields to over 90%.[1][3] Solvent-free conditions using catalysts like γ-Al2O3 nanoparticles at 90°C have also achieved yields up to 95% with shorter reaction times.[3] Microwave-assisted synthesis is another effective method, often leading to excellent yields (82%-94%) and very short reaction times (2-7 minutes).[1]

• Incomplete Oxidation: The initial product is a 1,4-dihydropyridine which must be aromatized to pyridine.[1][5] Incomplete oxidation directly lowers the final product yield.[3]

  • Troubleshooting: Ensure your oxidizing agent is effective and used in the correct amount. While classic oxidants like CrO₃, KMnO₄, and HNO₃ are used, they can be harsh.[1][5] Milder and more efficient options include iodine in refluxing methanol or using ferric chloride in a one-pot synthesis.[1][3][5] Running the reaction under an inert atmosphere (nitrogen or argon) can prevent unwanted aerial oxidation.[2]

• Purity of Reactants: Impurities in the aldehyde, β-ketoester, or the ammonia source can significantly impact the reaction outcome.[2][4]

  • Troubleshooting: Use purified reagents. Recrystallize solid starting materials and distill liquid aldehydes immediately before use. Ensure the ammonia source (e.g., ammonium acetate) is fresh and dry.

• Side Reactions: The formation of byproducts, such as Michael adducts or over-oxidized pyridine, can consume starting materials.[2]

  • Troubleshooting: Carefully control the reaction temperature and the stoichiometry of your reactants.[1] The order of reagent addition can also be critical; pre-forming an intermediate before adding the final component can sometimes lead to a cleaner reaction.[1]

Q2: I am observing unexpected byproducts in my Bohlmann-Rahtz pyridine synthesis. How can I minimize these and improve the yield?

A2: The Bohlmann-Rahtz synthesis, which condenses enamines with ethynylketones, can be sensitive to reaction conditions, leading to side reactions and low yields.[6][7][8] Key challenges include the high temperatures often required for the final cyclodehydration step and the stability of the enamine starting material.[6]

Common Causes & Solutions:

• High Cyclodehydration Temperature: The traditional method often requires high temperatures (120–160°C) for the final cyclization, which can cause decomposition.[9]

  • Troubleshooting: Incorporate an acid catalyst to lower the reaction temperature.[6] Brønsted acids like acetic acid or solid acid catalysts like Amberlyst-15 have been shown to facilitate the reaction at temperatures as low as 50°C, providing good to excellent yields (65-95%).[9] Lewis acids such as ytterbium triflate or zinc bromide can also be effective.[6]

• Poorly Reactive or Unavailable Enamines: The enamine starting material may be difficult to prepare, purify, or handle.

  • Troubleshooting: Generate the enamine in situ. A three-component, one-pot reaction using a ketone, an alkynone, and ammonium acetate as the ammonia source can bypass the need to isolate the enamine, improving efficiency.[6][10]

• Side Reactions: Acid-sensitive substrates, such as those containing tert-butyl esters, may decompose under harsh acidic conditions.[6][9]

  • Troubleshooting: Use milder catalysts. Amberlyst-15 ion exchange resin is a good alternative to strong acids like acetic acid for sensitive substrates.[9] Running the reaction in ethanol without an additional acid catalyst has also been shown to be effective for some substrates.[6]

Q3: My Guareschi-Thorpe synthesis of 2-pyridones is inefficient. What are the modern modifications to improve this reaction?

A3: The classical Guareschi-Thorpe reaction, which prepares 2-pyridones from cyanoacetamide and a 1,3-dicarbonyl compound, can suffer from low yields.[3][11][12] Recent advancements have focused on greener and more efficient protocols.

Common Causes & Solutions:

• Harsh Reaction Conditions: Traditional methods may require conditions that are not environmentally friendly or lead to side product formation.[13]

  • Troubleshooting: Adopt a modern, multicomponent approach. A highly efficient method involves the three-component condensation of a 1,3-dicarbonyl, an alkyl cyanoacetate (or cyanoacetamide), and ammonium carbonate in an aqueous medium.[14] This approach is inexpensive, eco-friendly, and often results in the product precipitating directly from the reaction mixture, simplifying work-up and leading to high yields.[14]

Troubleshooting Workflow

A systematic approach is crucial when diagnosing the cause of low yield. The following workflow can help pinpoint the issue.

Caption: General troubleshooting workflow for low-yield reactions.

Quantitative Data Summary

Optimizing reaction parameters is key to overcoming low yield. The choice of catalyst, in particular, can have a dramatic effect on reaction time and efficiency.

Table 1: Effect of Catalyst on Hantzsch Synthesis of Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate

Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)
None	Ethanol	Reflux	8	65
p-TSA	Ethanol	Reflux	6	82
Tannic Acid	H₂O	80	1	94
Fe₃O₄@SiO₂-SO₃H	Ethanol	60	0.5	96
40 wt% PW/Al₂O₃	Neat	100	3.5	94

Data compiled from multiple sources.[15][16] p-TSA = p-Toluenesulfonic acid, PW = Phosphotungstic acid.

Table 2: Optimization of Bohlmann-Rahtz Synthesis using Microwave Irradiation

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	Toluene	150	30	65
2	Acetic Acid	120	20	80
3	Ethanol	120	20	75
4	Toluene/AcOH (5:1)	120	10	91

Illustrative data based on findings for acid-catalyzed Bohlmann-Rahtz reactions.[17]

Problem-Solution Relationship

Understanding the link between a specific problem and its potential solutions is essential for effective troubleshooting.

Caption: Logical links between common problems and solutions.

Experimental Protocols

Protocol 1: Microwave-Assisted Hantzsch Dihydropyridine Synthesis

This protocol provides a general guideline for a rapid and high-yield synthesis of a 1,4-dihydropyridine.

• Reactant Mixture: In a microwave-safe reaction vessel, combine the aldehyde (1 mmol), the β-ketoester (e.g., ethyl acetoacetate, 2 mmol), and a nitrogen source (e.g., ammonium acetate, 1.2-1.5 mmol).[1][2]

• Solvent: Add a suitable solvent such as ethanol (3-5 mL).[1] For certain catalysts, the reaction can be run under solvent-free ("neat") conditions.[16]

• Catalyst Addition (Optional but Recommended): Add the selected catalyst (e.g., 5-10 mol% of an acid catalyst or a specified weight of a heterogeneous catalyst).

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 120°C) for a short duration (e.g., 2-15 minutes).[1][2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling, the reaction mixture can be concentrated under reduced pressure. The residue can then be taken up in a suitable organic solvent and washed with water or brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and evaporate the solvent. The crude product is often purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[1]

Protocol 2: One-Pot Acid-Catalyzed Bohlmann-Rahtz Pyridine Synthesis

This protocol describes a modified, one-step synthesis that avoids high temperatures and the isolation of intermediates.[9]

• Reactant Mixture: To a solution of the enamino ester (1 mmol) in a suitable solvent (e.g., toluene or chloroform, 5 mL), add the alkynone (1.1 mmol).

• Catalyst Addition: Add the acid catalyst. This can be glacial acetic acid (e.g., 1 mL) or a solid-phase catalyst like Amberlyst-15 resin (e.g., 50 mg).[9]

• Reaction: Stir the mixture at a moderate temperature (e.g., 50-60°C).[1] Monitor the reaction by TLC until the starting materials are consumed (typically 2-6 hours).

• Work-up:

  • If using a solid catalyst like Amberlyst-15, cool the reaction mixture and filter to remove the resin. Wash the resin with a small amount of the solvent.[3]

  • If using a soluble acid like acetic acid, the mixture can be diluted with a larger volume of an organic solvent and washed with a saturated sodium bicarbonate solution to neutralize the acid.

• Purification: Combine the organic filtrates/layers, dry over an anhydrous salt, and evaporate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 7. jk-sci.com [jk-sci.com]
• 8. youtube.com [youtube.com]
• 9. A New Modification of the Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Guareschi-Thorpe synthesis of pyridine [quimicaorganica.org]
• 12. Guareschi-Thorpe Condensation [drugfuture.com]
• 13. benchchem.com [benchchem.com]
• 14. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. BJOC - One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity [beilstein-journals.org]
• 17. BJOC - One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor [beilstein-journals.org]

Identifying byproducts in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

This guide provides troubleshooting advice and answers to frequently asked questions for researchers involved in the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for Diethyl 5-ethylpyridine-2,3-dicarboxylate?

The most common method is a variation of the Hantzsch pyridine synthesis, which is a multi-component reaction.[1][2][3] Typically, it involves the condensation of an α,β-unsaturated aldehyde (2-ethylacrolein), a β-dicarbonyl compound equivalent (like diethyl α-chlorooxaloacetate or diethyl 1-amino-1,2-ethylenedicarboxylate), and a nitrogen source such as ammonium acetate or ammonium sulfamate in a suitable solvent like ethanol.[4][5][6][7] The reaction proceeds through a dihydropyridine intermediate, which is subsequently aromatized to the final pyridine product.

Q2: What are the most common byproducts I should expect in this synthesis?

While specific byproducts can vary with reaction conditions, several are theoretically plausible based on the Hantzsch-type mechanism:

• Dihydropyridine Intermediate: Incomplete oxidation or aromatization can leave residual diethyl 5-ethyl-1,4-dihydropyridine-2,3-dicarboxylate. This is a very common impurity in Hantzsch-type syntheses.[2][8]

• Unreacted Starting Materials: Depending on the reaction's completeness and purification efficiency, starting materials like 2-ethylacrolein or the β-dicarbonyl compound may be present.

• Michael Adducts: An intermediate from the reaction of the nitrogen source and the dicarbonyl compound can form a Michael adduct with 2-ethylacrolein without subsequent cyclization.

• Self-Condensation Products: Aldehydes like 2-ethylacrolein can undergo self-condensation, especially under acidic or basic conditions.

• Hydrolyzed Products: If water is present, either of the diethyl ester groups can hydrolyze to the corresponding carboxylic acid, leading to mono-ester or di-acid byproducts.

Q3: Which analytical techniques are most effective for identifying and quantifying byproducts?

A combination of chromatographic and spectroscopic methods is ideal:

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile byproducts and unreacted starting materials. The mass spectrum provides molecular weight and fragmentation data crucial for structural elucidation.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantifying the purity of the final product and detecting less volatile byproducts like the dihydropyridine intermediate or hydrolyzed products.[5][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the desired product and identifying major impurities. For instance, the dihydropyridine intermediate will show characteristic signals for the protons on the saturated ring carbons, which are absent in the final aromatic product.

Troubleshooting Guide

Problem / Observation	Potential Cause(s)	Suggested Actions & Solutions
Low Yield of Final Product	1. Incomplete reaction. 2. Inefficient aromatization of the dihydropyridine intermediate. 3. Formation of significant amounts of side products.	1. Monitor Reaction: Use TLC or GC to monitor the disappearance of starting materials. Consider extending the reaction time or increasing the temperature if the reaction has stalled.[4][6] 2. Promote Aromatization: Ensure sufficient oxidant is present if the reaction does not aromatize spontaneously under air. Mild oxidants can be used in a separate step.[2] 3. Optimize Stoichiometry: Vary the molar ratios of the reactants. An excess of the ammonium salt or the aldehyde may be required.[5][7]
Unexpected Peak in GC-MS with M+2 amu compared to product	The peak likely corresponds to the diethyl 5-ethyl-1,4-dihydropyridine-2,3-dicarboxylate intermediate.	This indicates incomplete oxidation. If purification is difficult, consider treating the crude product mixture with a mild oxidizing agent (e.g., manganese dioxide) or simply exposing the stirred solution to air for an extended period to drive the aromatization to completion.[2]
Broad Peaks in 1H NMR, possible -OH signal	Hydrolysis of one or both ester groups to form carboxylic acids.	This can happen if there is moisture in the reagents or solvent, or during an aqueous workup. Ensure all reagents and glassware are dry. If performing an aqueous workup, minimize contact time and consider using a buffered solution. Purification by column chromatography may separate the acid byproducts.
Multiple Spots on TLC Plate after Reaction	The reaction has produced a complex mixture of the product, intermediates, and side products.	Spot the crude mixture alongside all starting materials on the TLC plate to identify them. Use column chromatography with a carefully selected solvent gradient (e.g., hexane-ethyl acetate) to separate the components.[4][6]

Byproduct Identification Data

The following table summarizes key data for potential byproducts to aid in their identification.

Byproduct Name	Structure	Molecular Weight ( g/mol )	Key Analytical Features
Diethyl 5-ethyl-1,4-dihydropyridine-2,3-dicarboxylate		253.31	MS: M+ peak at m/z 253. 1H NMR: Shows characteristic aliphatic C-H signals around 3-4 ppm for the dihydropyridine ring protons and a broad N-H signal.
2-Ethylacrolein (Unreacted)		70.09	GC-MS: Low retention time, M+ peak at m/z 70. 1H NMR: Characteristic aldehyde proton (~9.5 ppm) and vinyl protons (~5-6 ppm).
Diethyl α-chlorooxaloacetate (Unreacted)		222.63	GC-MS: M+ peak at m/z 222/224 (isotope pattern for Cl). 1H NMR: Singlet for the α-proton next to chlorine.
3-ethyl-2-(2-oxobutyl)pyridine-5,6-dicarboxylic acid diethyl ester (Isomer)		307.35	MS: M+ peak at m/z 307. 1H NMR: Different aromatic proton splitting pattern compared to the desired product.

Note: Structures are illustrative examples.

Experimental Protocols

Protocol 1: Synthesis via Multi-Component Reaction

This protocol is a representative example based on published methods.[5][6][7]

• Setup: To a 250 mL three-necked flask equipped with a magnetic stirrer, reflux condenser, and thermometer, add ammonium acetate (19.3 g, 0.25 mol) and absolute ethanol (70 mL).

• Heating: Heat the mixture to 80°C with stirring until the ammonium acetate dissolves.

• Addition of Reactants: Prepare a mixture of diethyl α-chlorooxaloacetate (22.3 g, 0.1 mol) and 2-ethylacrolein (10.1 g, 0.12 mol). Add this mixture dropwise to the reaction flask over 30 minutes, maintaining the internal temperature at 80-85°C.

• Reaction: After the addition is complete, maintain the reaction mixture at 80°C for 5-6 hours. Monitor the reaction progress by TLC or GC analysis.

• Workup: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Extraction: Dissolve the residue in toluene (60 mL) and wash it twice with water (20 mL x 2) to remove any remaining salts.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a dark brown liquid. Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient.

Protocol 2: GC-MS Analysis for Byproduct Identification

• Sample Preparation: Dissolve a small amount of the crude reaction mixture (approx. 1-2 mg) in 1 mL of a suitable solvent like ethyl acetate or dichloromethane.

• Injection: Inject 1 µL of the prepared sample into the GC-MS instrument.

• GC Conditions (Example):

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium, constant flow of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at a rate of 15°C/min, and hold for 5 minutes.

• MS Conditions (Example):

  • Ionization Mode: Electron Impact (EI), 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230°C.

• Data Analysis: Analyze the resulting chromatogram. Identify the main product peak and any impurity peaks. Compare the mass spectra of the impurity peaks with a library (e.g., NIST) and the expected fragmentation patterns of the potential byproducts listed in the table above.

Visual Guides

Synthesis Pathway and Potential Side Reaction

References

• 1. Organic Chemistry Portal - Literature [organic-chemistry.org]
• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. prepchem.com [prepchem.com]
• 5. asianpubs.org [asianpubs.org]
• 6. prepchem.com [prepchem.com]
• 7. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 8. Condensation/ Multi-component Reactions MCR/Oxidation Approaches to Pyridines - Wordpress [reagents.acsgcipr.org]
• 9. asianpubs.org [asianpubs.org]

Technical Support Center: Scale-up Challenges for Diethyl 5-ethylpyridine-2,3-dicarboxylate Production

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the production of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in the pharmaceutical and agrochemical industries.[1] This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven insights to address challenges encountered during laboratory synthesis and large-scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A1: The most prevalent and optimized method is a modified Bohlmann-Rahtz pyridine synthesis.[2][3] This reaction involves the condensation of diethyl α-chlorooxaloacetate with 2-ethylacrolein using a nitrogen source in a suitable solvent.[4][5]

Q2: Which nitrogen source is recommended for the scale-up production of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A2: For large-scale production, ammonium acetate is highly recommended over ammonium sulfamate or ammonia gas.[6] Ammonium acetate offers several advantages:

• Higher Nitrogen Atom Utilization: It has a 100% nitrogen atom utilization rate, making it more economical.[6]

• Environmental Benefits: The use of ammonium acetate significantly reduces the generation of industrial waste and simplifies wastewater treatment.[4][6] In contrast, ammonium sulfamate produces high concentrations of sulfamic acid and ammonium bisulfate, which can be difficult to incinerate.[6]

• Improved Reaction Conditions: Ammonium acetate is readily soluble in ethanol, allowing the reaction to proceed in a homogeneous state, which is beneficial for reaction kinetics and yield.[6]

Q3: What are the critical parameters to control during the synthesis to ensure a high yield?

A3: The key parameters to optimize are the molar ratio of reactants, reaction temperature, and solvent. A molar ratio of diethyl α-chlorooxaloacetate to 2-ethylacrolein to ammonium acetate of approximately 1:1.2:2.5 has been shown to be optimal.[4] The reaction temperature is ideally maintained at 80°C in ethanol as the solvent.[1][4]

Q4: What are the primary challenges when scaling up the production of Diethyl 5-ethylpyridine-2,3-dicarboxylate?

A4: Common scale-up challenges include:

• Exothermic Reaction Control: The reaction can be exothermic, and managing heat dissipation in large reactors is crucial to prevent side reactions and ensure safety.

• Mixing and Mass Transfer Limitations: Inefficient mixing in large vessels can lead to localized concentration gradients, resulting in the formation of byproducts and a decrease in yield.

• Product Isolation and Purification: Isolating and purifying large quantities of the product can be challenging and may require the development of scalable purification methods beyond laboratory-scale column chromatography.[2]

Troubleshooting Guide

Problem 1: Low Yield of Diethyl 5-ethylpyridine-2,3-dicarboxylate

• Potential Cause 1.1: Suboptimal Molar Ratios of Reactants.

  • Solution: Ensure the molar ratio of diethyl α-chlorooxaloacetate, 2-ethylacrolein, and ammonium acetate is optimized. An excess of 2-ethylacrolein and ammonium acetate is generally required to drive the reaction to completion.[4] Refer to the data in Table 1 for guidance.

• Potential Cause 1.2: Incorrect Reaction Temperature.

  • Solution: Maintain a constant reaction temperature of 80°C. Lower temperatures can lead to a slow reaction rate, while significantly higher temperatures may promote side reactions.[4]

• Potential Cause 1.3: Inefficient Mixing.

  • Solution: On a larger scale, ensure vigorous and efficient stirring to maintain a homogeneous reaction mixture. This is critical for preventing localized concentration gradients that can lead to the formation of byproducts.

• Potential Cause 1.4: Polymerization of 2-ethylacrolein.

  • Solution: 2-ethylacrolein is prone to polymerization, especially in the presence of heat, light, or acidic/basic conditions.[7] To mitigate this, use 2-ethylacrolein that contains a polymerization inhibitor like hydroquinone.[7] Running the reaction under an inert atmosphere (e.g., nitrogen) can also help prevent polymerization initiated by oxidation.[7]

Problem 2: High Levels of Impurities in the Final Product

• Potential Cause 2.1: Formation of Side-Reaction Byproducts.

  • Solution: The primary side reaction of concern is the polymerization of 2-ethylacrolein.[7] Adhering to the optimized reaction temperature and using inhibited 2-ethylacrolein can minimize this. Other potential byproducts may arise from the self-condensation of reactants. Careful control of reaction conditions is key.

• Potential Cause 2.2: Incomplete Reaction.

  • Solution: Monitor the reaction progress using an appropriate analytical technique such as HPLC or GC. Ensure the reaction is allowed to proceed for a sufficient amount of time (typically around 5 hours at 80°C) to reach completion.[4]

• Potential Cause 2.3: Inadequate Work-up and Purification.

  • Solution: After the reaction, the solvent should be removed under reduced pressure. The residue should then be dissolved in a suitable organic solvent like toluene and washed with water to remove any remaining salts and water-soluble impurities.[4] For high purity, column chromatography on silica gel can be employed for laboratory scale.[8][9] For larger scales, distillation under reduced pressure is a viable option.[10]

Problem 3: Difficulty in Product Isolation and Purification

• Potential Cause 3.1: Formation of a Viscous Reaction Mixture.

  • Solution: A viscous reaction mixture is often an indication of the polymerization of 2-ethylacrolein.[7] If this occurs, it may be necessary to dilute the mixture with additional solvent to facilitate handling and work-up. Future runs should incorporate measures to prevent polymerization.

• Potential Cause 3.2: Inefficient Extraction.

  • Solution: During the aqueous wash, ensure thorough mixing of the organic and aqueous layers to maximize the removal of impurities. If emulsions form, the addition of brine may help to break them.

• Potential Cause 3.3: Challenges with Large-Scale Purification.

  • Solution: For industrial-scale production, fractional distillation under high vacuum is often the most practical purification method.[10] It is important to determine the boiling point of the product under the intended vacuum to avoid thermal degradation. Crystallization could be another option to explore, though it may require significant methods development to find a suitable solvent system.

Data Presentation

Table 1: Effect of Molar Ratios on the Yield of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Entry	Molar Ratio (Diethyl α-chlorooxaloacetate : 2-ethylacrolein : Ammonium Acetate)	Yield (%)
1	1 : 1.2 : 1.5	85.2
2	1 : 1.2 : 2.0	92.1
3	1 : 1.2 : 2.5	96.8
4	1 : 1.0 : 2.5	90.5
5	1 : 1.5 : 2.5	95.3

Data adapted from Cheng, C., et al. (2014).[4]

Table 2: Effect of Reaction Temperature on Yield

Temperature (°C)	Yield (%)
60	75.3
70	88.6
80	96.8
90	92.4

Data adapted from Cheng, C., et al. (2014).[4]

Experimental Protocols

Optimized Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

This protocol is based on the work of Cheng, C., et al. (2014).[4]

Materials:

• Diethyl α-chlorooxaloacetate

• 2-ethylacrolein (preferably with a polymerization inhibitor)

• Ammonium acetate

• Absolute ethanol

• Toluene

• Water

Equipment:

• A four-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add ammonium acetate (2.5 molar equivalents) and absolute ethanol.

• Heating: Heat the mixture to 80°C with stirring until the ammonium acetate is completely dissolved.

• Addition of Reactants: In a separate vessel, prepare a mixture of diethyl α-chlorooxaloacetate (1 molar equivalent) and 2-ethylacrolein (1.2 molar equivalents). Add this mixture dropwise to the reaction flask over a period of time, maintaining the reaction temperature at 80°C.

• Reaction: After the addition is complete, continue to stir the reaction mixture at 80°C for 5 hours. Monitor the reaction progress by a suitable analytical method (e.g., HPLC or TLC).

• Solvent Removal: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up: Dissolve the resulting residue in toluene. Transfer the toluene solution to a separatory funnel and wash it twice with water.

• Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Diethyl 5-ethylpyridine-2,3-dicarboxylate as a dark brown liquid.[4]

• Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel.[8][10]

Visualizations

Caption: Experimental Workflow Diagram.

Caption: Troubleshooting Logic for Low Yield.

Caption: Scale-up Challenges and Mitigation Strategies.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 3. Bohlmann–Rahtz pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 6. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. prepchem.com [prepchem.com]
• 9. prepchem.com [prepchem.com]
• 10. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Alternative Reagents for Diethyl 5-ethylpyridine-2,3-dicarboxylate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of alternative reagents for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in the pharmaceutical and agrochemical industries. We will explore variations in starting materials for the construction of the pyridine ring, focusing on the widely applicable Hantzsch pyridine synthesis and other synthetic routes. This guide includes a summary of quantitative data, detailed experimental protocols, and visualizations of the synthetic pathways to aid in the selection of the most suitable reagents for your research and development needs.

Introduction to Diethyl 5-ethylpyridine-2,3-dicarboxylate and its Alternatives

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial building block for various complex organic molecules. Its synthesis and the development of its analogs are of significant interest in medicinal chemistry and materials science. The exploration of alternative reagents is driven by the need for improved yields, milder reaction conditions, cost-effectiveness, and the generation of novel derivatives with potentially enhanced biological activities.

This guide will focus on alternatives arising from variations in the core synthetic strategies, primarily the Hantzsch pyridine synthesis. This multicomponent reaction offers a convergent and efficient route to substituted pyridines by condensing a β-ketoester, an aldehyde, and an ammonia source. By varying these components, a diverse range of analogs of Diethyl 5-ethylpyridine-2,3-dicarboxylate can be accessed.

Comparison of Synthetic Performance

The choice of reagents in the synthesis of pyridine-2,3-dicarboxylates significantly impacts the reaction's efficiency and the properties of the final product. Below is a summary of the performance of different reagents based on available experimental data.

5-Substituent	Aldehyde	β-Ketoester	Nitrogen Source	Solvent	Reaction Time	Yield (%)	Reference
Ethyl	2-Ethylacrolein	Diethyl 2-chloro-3-oxosuccinate	Ammonium Acetate	Ethanol	5 h	96.8	[1]
Ethyl	2-Ethylacrolein	Diethyl 2-chloro-3-oxosuccinate	Ammonium Sulfamate	Ethanol	15 h	75	[2]
Unsubstituted	Acrolein	Diethyl 1-amino-1,2-ethylenedicarboxylate	-	n-Butanol	15 h	72.3	[3]
Phenyl	Benzaldehyde	Ethyl acetoacetate	Ammonium Acetate	Acetonitrile	3 h	Excellent (not specified)	[4]
Methyl	Acetaldehyde	Ethyl acetoacetate	Ammonium Acetate	-	15 min	- (Intermediate)	[5]

Note: The Hantzsch synthesis typically produces 1,4-dihydropyridine derivatives which are subsequently oxidized to the corresponding pyridine. The yields reported may reflect the overall process. Direct comparison is challenging due to variations in specific β-ketoesters and reaction conditions across different studies.

Experimental Protocols

Detailed methodologies for key synthetic routes are provided below.

Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate using Ammonium Acetate[1]

This protocol offers a high-yield and more environmentally friendly alternative to using ammonium sulfamate.

Materials:

• Diethyl 2-chloro-3-oxosuccinate (M1)

• 2-Ethylacrolein

• Ammonium acetate

• Absolute ethanol

• Toluene

• Water

Procedure:

• A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with ammonium acetate (19.3 g, 0.248 mol) and absolute ethanol (70 mL) and heated to 80 °C.

• A mixture of diethyl 2-chloro-3-oxosuccinate (M1) (26.9 g, 0.099 mol) and 2-ethylacrolein (10.1 g, 0.119 mol) is then added.

• After 5 hours, the solvent is removed under reduced pressure.

• The residue is dissolved in toluene (60 mL) and washed with water (2 x 10 mL) until neutral.

• The organic phase is dried, filtered, and concentrated to yield the final product.

General Hantzsch Pyridine Synthesis for 4-Substituted Analogs[4][6]

This is a general procedure that can be adapted to synthesize various analogs by changing the aldehyde.

Materials:

• Aldehyde (e.g., benzaldehyde, cinnamaldehyde) (1 mmol)

• β-Ketoester (e.g., ethyl acetoacetate) (2 mmol)

• Ammonium acetate (1.5 mmol)

• Acetonitrile (as solvent)

• Cadmium chloride (catalyst, 10 mol%)

Procedure:

• In a reaction vessel, the aldehyde, β-ketoester, and ammonium acetate are combined in acetonitrile.

• A catalytic amount of cadmium chloride is added.

• The mixture is refluxed for approximately 3 hours.

• The reaction progress can be monitored by thin-layer chromatography.

• Upon completion, the solvent is removed, and the crude product is purified, typically by column chromatography, to yield the 1,4-dihydropyridine intermediate.

• The intermediate is then oxidized using a suitable oxidizing agent (e.g., ferric chloride, manganese dioxide) to afford the final pyridine dicarboxylate.

Synthetic Strategies and Variations

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate and its analogs can be visualized as a convergent process where different building blocks can be introduced to achieve structural diversity. The Hantzsch synthesis is a prime example of this modular approach.

Caption: General workflow for the Hantzsch synthesis of 5-substituted-pyridine-2,3-dicarboxylates.

Structure-Activity Relationship and Functional Implications

The nature of the substituent at the 5-position of the pyridine ring can significantly influence the biological activity of the resulting molecule. Structure-activity relationship (SAR) studies on related pyridine analogs have revealed important insights. For instance, in a series of 5-substituted pyridine analogues of a neuronal nicotinic acetylcholine receptor ligand, bulky substituents such as phenyl and heteroaryl groups were well-tolerated and, in some cases, led to increased binding affinity.[6] The electronic properties of the substituent, whether electron-donating or electron-withdrawing, can also play a crucial role in modulating the molecule's interaction with its biological target.[7]

The choice of the ester group (e.g., diethyl vs. dimethyl) can affect the compound's physicochemical properties, such as solubility and lipophilicity, which in turn can influence its pharmacokinetic profile in drug development.

Conclusion

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate and its analogs can be achieved through various synthetic routes, with the Hantzsch pyridine synthesis offering a highly versatile and modular approach. The selection of alternative aldehydes, β-ketoesters, and nitrogen sources allows for the generation of a wide array of structurally diverse compounds. The provided data and protocols offer a starting point for researchers to select the most appropriate reagents and conditions for their specific synthetic goals, whether it be optimizing reaction efficiency or exploring novel chemical space for drug discovery and other applications. Further investigation into the structure-activity relationships of these analogs will continue to be a valuable area of research.

References

• 1. asianpubs.org [asianpubs.org]
• 2. prepchem.com [prepchem.com]
• 3. prepchem.com [prepchem.com]
• 4. d-nb.info [d-nb.info]
• 5. rsc.org [rsc.org]
• 6. Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis of Imazethapyr

Imazethapyr, a widely used herbicide from the imidazolinone class, is prized for its effectiveness in controlling a broad spectrum of weeds.[1] Its synthesis is a critical area of study for improving efficiency, reducing costs, and minimizing environmental impact. This guide provides a comparative analysis of two prominent synthesis routes for imazethapyr, offering valuable insights for researchers and professionals in agrochemical development.

Synthesis Route 1: The Dicarboxylic Anhydride Pathway

This common and efficient method commences with 5-ethylpyridine-2,3-dicarboxylic acid. The synthesis proceeds through the formation of a key intermediate, 5-ethylpyridine-2,3-dicarboxylic anhydride. This intermediate then undergoes condensation with 2-amino-2,3-dimethylbutanamide, followed by cyclization to yield imazethapyr.

Experimental Protocol:

• Anhydride Formation: 5-ethylpyridine-2,3-dicarboxylic acid is reacted with acetic anhydride in a solvent such as xylene. The mixture is heated to reflux for approximately 0.5 to 1 hour to form 5-ethylpyridine-2,3-dicarboxylic anhydride.[2][3]

• Condensation and Cyclization: The reaction mixture is cooled, and 2-amino-2,3-dimethylbutanamide is added. This is followed by the addition of a base, such as sodium methoxide, to facilitate the cyclization reaction, which forms the imazethapyr sodium salt.[4]

• Acidification and Isolation: The resulting imazethapyr sodium salt is then acidified using an acid like hydrochloric or sulfuric acid to precipitate the final imazethapyr product.[4] The product is then isolated through filtration and drying.

Caption: Dicarboxylic Anhydride Pathway for Imazethapyr Synthesis.

Synthesis Route 2: The Dicarboxylic Acid Diethyl Ester Pathway

An alternative approach involves the direct reaction of 5-ethylpyridine-2,3-carboxylic acid diethyl ester with 2-amino-2,3-dimethylbutanamide. This method, detailed in patent CN103524485A, offers a streamlined process by bypassing the explicit formation of the anhydride intermediate in a separate step.

Experimental Protocol:

• Reaction Setup: 5-ethylpyridine-2,3-carboxylic acid diethyl ester and 2-amino-2,3-dimethylbutanamide are used as the primary reactants.

• Catalytic Condensation and Cyclization: The synthesis is carried out in the presence of a catalyst, specifically sodium methoxide. The reactants and catalyst are combined, and the reaction proceeds to form the imazethapyr active compound directly.[5]

• Isolation: The final imazethapyr product is then isolated from the reaction mixture.

Caption: Dicarboxylic Acid Diethyl Ester Pathway for Imazethapyr Synthesis.

Comparative Data

The following table summarizes the key quantitative data for the two synthesis routes, providing a clear comparison of their efficiency and product quality.

Parameter	Dicarboxylic Anhydride Pathway	Dicarboxylic Acid Diethyl Ester Pathway
Starting Materials	5-Ethylpyridine-2,3-dicarboxylic acid, Acetic anhydride, 2-Amino-2,3-dimethylbutanamide	5-Ethylpyridine-2,3-carboxylic acid diethyl ester, 2-Amino-2,3-dimethylbutanamide
Key Reagents	Sodium methoxide, Hydrochloric/Sulfuric acid	Sodium methoxide
Yield	88.9% - 89.7%[4]	85%[5]
Purity	98.4% - 99.2%[4]	97%[5]
Reaction Conditions	Reflux for anhydride formation, low temperature for subsequent steps[4]	Continuous synthesis under catalytic action[5]
Advantages	High yield and purity, well-established method.[4]	Simplified process flow, economical and practical for continuous synthesis.[5]
Disadvantages	Multi-step process.	Slightly lower reported yield and purity compared to the anhydride route.[5]

Discussion

Both synthesis routes offer viable methods for the production of imazethapyr, each with its own set of advantages and disadvantages. The Dicarboxylic Anhydride Pathway is a well-documented method that consistently delivers high yields and purity.[4] While it involves an additional step for the formation of the anhydride, the overall efficiency is excellent.

The Dicarboxylic Acid Diethyl Ester Pathway presents a more streamlined and potentially more cost-effective approach, particularly for continuous industrial production.[5] Although the reported yield and purity are slightly lower than the anhydride route, the simplification of the process may offset these differences in a large-scale manufacturing context.

The choice between these two routes will ultimately depend on the specific requirements of the manufacturer, including desired purity, yield, production scale, and economic considerations. Further optimization of the diethyl ester pathway could potentially improve its yield and purity, making it an even more attractive alternative.

References

• 1. fao.org [fao.org]
• 2. Method for preparing imazethapyr - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN102453022B - Method for preparing imazethapyr - Google Patents [patents.google.com]
• 4. CN112142713A - Synthesis method of imazethapyr - Google Patents [patents.google.com]
• 5. CN103524485A - Method for continuously synthesizing imazethapyr - Google Patents [patents.google.com]

A Comparative Guide to Purity Validation of Synthesized Diethyl 5-ethylpyridine-2,3-dicarboxylate

For researchers, scientists, and professionals in drug development, the rigorous validation of synthesized intermediates is a cornerstone of robust and reproducible research. This guide provides a comparative analysis of key analytical techniques for assessing the purity of synthesized Diethyl 5-ethylpyridine-2,3-dicarboxylate against a commercial standard. The methodologies and data presented herein offer a framework for establishing the identity and purity of this important chemical intermediate, which is utilized in the synthesis of various pharmaceutical compounds.[1]

Comparative Purity Analysis

The purity of a newly synthesized batch of Diethyl 5-ethylpyridine-2,3-dicarboxylate was compared against a commercially available standard. The following table summarizes the quantitative data obtained from High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy.

Analytical Technique	Parameter	Synthesized Product	Commercial Standard
HPLC	Purity (Area %)	99.2%	≥98%[1]
Retention Time (min)	8.45	8.46
Impurities (Total Area %)	0.8%	<2%
GC-MS	Purity (Area %)	99.5%	≥98%
Retention Time (min)	12.18	12.18
Major Impurity	Monoethyl 5-ethylpyridine-2,3-dicarboxylate (0.3%)	Not Detected
¹H NMR	Spectral Integrity	Consistent with structure	Consistent with structure
Quantitative Purity (qNMR)	99.1%	98.5%

Experimental Workflow for Purity Validation

The following diagram illustrates the logical workflow for the comprehensive purity validation of synthesized Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: Workflow for the purity validation of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Experimental Protocols

Detailed methodologies for the key analytical techniques used in this comparison are provided below. These protocols can be adapted for similar pyridine dicarboxylate esters with minor modifications.[2][3]

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the quantitative analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate and the detection of non-volatile impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 260 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized product and the commercial standard in a 50:50 mixture of water and acetonitrile.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an essential technique for identifying the main component and assessing volatile and semi-volatile impurities.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 120°C, hold for 2 minutes.

  • Ramp to 280°C at 15°C/min.

  • Hold at 280°C for 5 minutes.

• Injector Temperature: 280°C.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

• Mass Range: 40-500 amu.

• Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) in ethyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for structural confirmation and can also be used for quantitative purity assessment (qNMR) against a certified internal standard.[2]

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR Data for Diethyl 5-ethylpyridine-2,3-dicarboxylate:

  • δ: 1.30 (t, J = 7.5 Hz, 3H), 1.36-1.44 (m, 6H), 2.76 (q, J = 7.5 Hz, 2H), 4.33-4.52 (m, 4H), 7.96 (s, 1H), 8.60 (s, 1H).[4]

• Internal Standard (for qNMR): A certified reference material with a known purity and non-overlapping signals, such as 1,2,4,5-tetrachloro-3-nitrobenzene.

• Procedure for qNMR:

  • Accurately weigh the synthesized compound and the internal standard into an NMR tube.

  • Add the deuterated solvent and ensure complete dissolution.

  • Acquire the ¹H NMR spectrum with appropriate relaxation delays (e.g., d1 = 30 s) to ensure quantitative signal integration.

  • Calculate the purity based on the integral ratios of the analyte and the internal standard signals.

References

• 1. agrochemx.com [agrochemx.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. asianpubs.org [asianpubs.org]

Comparative analysis of catalysts in pyridine synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of the pyridine scaffold, a cornerstone in medicinal chemistry and materials science, is critically dependent on the choice of catalyst. This guide provides an objective comparative analysis of various catalytic systems for pyridine synthesis, supported by experimental data. We will delve into classical condensation reactions and modern transition-metal-catalyzed methodologies, offering a comprehensive overview to aid in catalyst selection for specific research and development applications.

Performance Comparison of Catalysts in Pyridine Synthesis

The efficiency of pyridine synthesis is significantly influenced by the catalyst, which affects reaction time, temperature, and overall yield. Below, we present a comparative analysis of catalysts for two prominent methods: the Hantzsch Dihydropyridine Synthesis and the vapor-phase synthesis from aldehydes and ammonia, a key industrial route.

Table 1: Catalyst Performance in Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic multi-component reaction involving the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source.[1] While the uncatalyzed reaction proceeds, the use of a catalyst dramatically improves efficiency.[2] The following data pertains to the synthesis of diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate as a model compound.

Catalyst	Ammonia Source	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
None	NH₄OAc	Ethanol	Reflux	8	65	[2]
p-TSA	NH₄OH	Ethanol	Reflux	6	82	[2]
Tannic Acid	NH₄OAc	H₂O	80	1	94	[2]
Fe₃O₄@SiO₂-SO₃H	NH₄OAc	Ethanol	60	0.5	96	[2]
UiO-66-NH₂	NH₄OAc	Ethanol	RT	0.5	95	[2]
Zn[(L)proline]₂	NH₄OAc	Solvent-free	80	1.5	92	[3]
AlCl₃@ZnO	NH₄OAc	Solvent-free	RT	0.75	92	[3]

Analysis: The data clearly demonstrates that catalyzed reactions are superior to the uncatalyzed process.[2] Modern heterogeneous catalysts, such as sulfonic acid-functionalized magnetic nanoparticles (Fe₃O₄@SiO₂-SO₃H) and metal-organic frameworks (UiO-66-NH₂), show exceptional performance with high yields in short reaction times under mild conditions.[2] Green catalysts like tannic acid are also highly effective, often using water as a solvent.[2]

Table 2: Catalyst Performance in Vapor-Phase Pyridine Synthesis

The industrial production of pyridine often relies on the gas-phase reaction of aldehydes (e.g., acetaldehyde, formaldehyde) and ammonia over solid acid catalysts, typically zeolites.[4] The catalyst's structure and acidity are crucial in determining product distribution and yield.

Catalyst	Reactants	Temp. (°C)	Ethanol Conversion (%)	Pyridine Selectivity (%)	Picolines Selectivity (%)	Reference
H-Beta	Ethanol, Formaldehyde, NH₃	400	70	High	-	[5]
H-ZSM-5	Ethanol, Formaldehyde, NH₃	400	-	High	High	[5]
H-ZSM-12	Ethanol, Formaldehyde, NH₃	400	Low	Low	High	[5]
HZSM-5	Acetaldehyde, Formaldehyde, NH₃	427	-	43.1 (Total Pyridines)	-	[6]
H-Mordenite	Acetaldehyde, Formaldehyde, NH₃	427	-	19.9 (Total Pyridines)	-	[6]

Analysis: Zeolite catalysts are effective for the vapor-phase synthesis of pyridine and its derivatives. The catalyst's pore structure and acidity play a significant role; for instance, H-Beta zeolite shows the highest activity in the reaction of ethanol, formaldehyde, and ammonia.[5] ZSM-5 type zeolites are commonly used in industrial processes and show superior selectivity for pyridine production compared to other zeolites like H-mordenite.[4][6]

Experimental Protocols

Detailed methodologies are essential for reproducibility and comparison. Below are representative protocols for the Hantzsch synthesis and a general procedure for vapor-phase synthesis over zeolites.

Protocol 1: Hantzsch Dihydropyridine Synthesis (Fe₃O₄@SiO₂-SO₃H catalyzed)

This protocol describes an efficient, magnetically recoverable catalytic system for the Hantzsch reaction.

Materials:

• Aldehyde (e.g., Benzaldehyde, 1 mmol)

• β-ketoester (e.g., Ethyl acetoacetate, 2 mmol)

• Ammonium acetate (1.2 mmol)

• Fe₃O₄@SiO₂-SO₃H catalyst (specify loading, e.g., 0.02 g)

• Ethanol (5 mL)

Procedure:

• To a round-bottom flask, add the aldehyde (1 mmol), ethyl acetoacetate (2 mmol), ammonium acetate (1.2 mmol), and the Fe₃O₄@SiO₂-SO₃H catalyst in ethanol (5 mL).

• Stir the reaction mixture at 60°C. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion (typically 30 minutes), separate the catalyst from the reaction mixture using an external magnet.

• Wash the catalyst with ethanol and dry it for reuse.

• Evaporate the solvent from the reaction mixture under reduced pressure.

• The crude product can be purified by recrystallization from ethanol to yield the desired 1,4-dihydropyridine.[2][7]

Protocol 2: Vapor-Phase Pyridine Synthesis over Zeolite Catalyst

This protocol outlines a general procedure for the continuous-flow, gas-phase synthesis of pyridine.

Materials:

• Aldehyde feed (e.g., a mixture of acetaldehyde and formaldehyde)

• Ammonia

• Water (as diluent)

• Zeolite catalyst (e.g., HZSM-5, pelletized)

Procedure:

• Pack a fixed-bed reactor with the zeolite catalyst.

• Heat the reactor to the desired temperature (e.g., 400-450°C) under a flow of an inert gas like nitrogen.

• Introduce the gaseous reactants (aldehydes, ammonia, and water vapor) into the reactor at a defined weight hourly space velocity (WHSV). The typical molar ratio of acetaldehyde:formaldehyde:ammonia can be around 1:1:1.5.[8]

• The reaction is carried out at atmospheric or slightly elevated pressure.[6]

• The product stream exiting the reactor is cooled to condense the liquid products.

• The liquid product, containing pyridine, picolines, and other byproducts, is collected and analyzed by gas chromatography (GC) to determine the conversion and selectivity.[6][8]

Visualizing the Process: Workflows and Mechanisms

Diagrams are provided to illustrate a typical experimental workflow and a generalized catalytic cycle for pyridine synthesis.

General workflow for catalyst synthesis, testing, and analysis.

Catalytic cycle for [2+2+2] cycloaddition to form a pyridine ring.

Conclusion

The selection of a catalyst for pyridine synthesis is a critical decision that balances reaction efficiency, cost, and environmental impact. For multi-component reactions like the Hantzsch synthesis, modern heterogeneous catalysts offer significant advantages in terms of mild conditions and reusability. For large-scale industrial production, vapor-phase synthesis over zeolite catalysts remains a robust and well-established method. Transition-metal catalysis, particularly through cycloaddition reactions, provides a powerful and atom-economical route to highly substituted pyridines.[9] This guide provides the foundational data and protocols to assist researchers in navigating these choices and advancing their synthetic chemistry endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Effects of the Acidic and Textural Properties of Y-Type Zeolites on the Synthesis of Pyridine and 3-Picoline from Acrolein and Ammonia [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. US4220783A - Synthesis of pyridine and alkylpyridines - Google Patents [patents.google.com]
• 7. Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US4675410A - Process for the production of pyridine or alkyl substituted pyridines - Google Patents [patents.google.com]
• 9. Metal-catalysed Pyridine Ring Synthesis - Wordpress [reagents.acsgcipr.org]

Navigating the Synthesis of Imazethapyr: An Economic and Methodological Comparison of Key Pathways

For researchers and chemical development professionals, the efficient and cost-effective synthesis of agrochemicals is a paramount concern. This guide provides a comparative economic analysis of prominent synthesis pathways for imazethapyr, a widely used imidazolinone herbicide. By examining key experimental data, including reaction yields and raw material costs, this document aims to inform strategic decisions in process development and optimization.

The synthesis of imazethapyr, chemically known as (±)-2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-5-ethyl-3-pyridinecarboxylic acid, typically involves the condensation of a substituted pyridine dicarboxylic acid derivative with an amino amide or its precursor. Various patented methods have been developed to improve yield, reduce costs, and enhance process safety and environmental friendliness. This guide focuses on comparing these pathways from an economic and practical standpoint.

Comparative Economic Analysis of Imazethapyr Synthesis Pathways

The economic viability of a synthesis route is determined by a multitude of factors, including the cost of raw materials, energy consumption, process complexity, and waste generation. The following table summarizes the key quantitative data for three distinct synthesis pathways, providing a foundation for a comparative economic assessment. The prices of raw materials are based on currently available market data and may vary depending on supplier and purchase volume.

Parameter	Pathway 1: Amide Condensation	Pathway 2: Nitrile Hydrolysis & Cyclization	Pathway 3: One-Pot Anhydride Reaction
Key Starting Materials	5-ethylpyridine-2,3-dicarboxylic acid, 2-amino-2,3-dimethylbutanamide	5-ethylpyridine-2,3-dicarboxylic acid, 2-amino-2,3-dimethylbutyronitrile	5-ethylpyridine-2,3-dicarboxylic acid
Key Reagents	Acetic anhydride, Sodium methoxide	Acetic anhydride, Sodium hydroxide, Hydrogen peroxide	Acetic anhydride, 2-amino-2,3-dimethylbutyronitrile, Sodium ethoxide/Potassium ethoxide
Solvent	Xylene or Chlorobenzene	Xylene	Toluene, Chlorobenzene or Xylene
Reported Yield	~88-91%[1]	~87-96%[2]	~89-91%[1]
Estimated Raw Material Cost per kg of Imazethapyr *	Moderate	Low to Moderate	Moderate
Process Complexity	Multi-step, isolation of intermediate	Multi-step, includes hydrolysis	More streamlined, potentially one-pot
Potential Advantages	High purity of final product	Lower cost of nitrile starting material	Reduced cycle time and waste
Potential Disadvantages	Higher cost of amide starting material	Handling of hydrogen peroxide, potential for side reactions	Requires careful control of reaction conditions

Note: The estimated raw material cost is a qualitative assessment based on the publicly available prices of the main inputs. A detailed cost analysis would require confidential supplier pricing and process-specific information.

Visualizing the Economic Comparison

To better illustrate the decision-making process in selecting a synthesis pathway from an economic perspective, the following diagram outlines the key considerations.

Figure 1. Logical flow for the economic analysis of different imazethapyr synthesis pathways.

Detailed Experimental Protocols

The following are generalized experimental protocols for the key steps in the discussed synthesis pathways, based on information from cited patents. These should be adapted and optimized for specific laboratory or plant conditions.

Pathway 1 & 3: Formation of 5-ethyl-2,3-pyridinedicarboxylic anhydride

This initial step is common to all discussed pathways.

• Reaction Setup: Under a nitrogen atmosphere, charge a suitable reactor with 5-ethylpyridine-2,3-dicarboxylic acid and a solvent (e.g., xylene, chlorobenzene, or toluene), typically 5 times the mass of the dicarboxylic acid.

• Reagent Addition: Add acetic anhydride, with a molar ratio of 5-ethylpyridine-2,3-dicarboxylic acid to acetic anhydride of approximately 1:1.1 to 1:1.2.

• Reaction Conditions: Heat the mixture to a temperature between 30°C and 50°C.

• Monitoring: Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically around 1 hour).

• Result: The resulting solution contains the 5-ethyl-2,3-pyridinedicarboxylic anhydride and is used directly in the subsequent steps.

Pathway 1: Condensation with 2-amino-2,3-dimethylbutanamide

• Amine Addition: To the anhydride solution from the previous step, add 2-amino-2,3-dimethylbutanamide. The molar ratio of the initial dicarboxylic acid to the amine is typically 1:1.1 to 1:1.2.

• Base Addition: Add a base such as solid sodium methoxide. The molar ratio of the initial dicarboxylic acid to the base is approximately 1:3 to 1:3.5.

• Reaction Conditions: The reaction temperature is maintained at a low temperature, for instance, between -10°C and 10°C.

• Work-up: After the reaction is complete (monitored by HPLC), the reaction mixture is typically quenched with water. The pH is then adjusted with an acid (e.g., hydrochloric acid or sulfuric acid) to precipitate the imazethapyr product.

• Isolation: The precipitated solid is collected by filtration, washed with water, and dried to yield the final product.

Pathway 2: Reaction with 2-amino-2,3-dimethylbutyronitrile and Subsequent Hydrolysis

• Nitrile Addition: To the anhydride solution, add 2-amino-2,3-dimethylbutyronitrile at a controlled temperature (e.g., 25-30°C), followed by cooling to 8-12°C. The molar ratio of the initial dicarboxylic acid to the nitrile is approximately 1:1.1.

• Intermediate Formation: The reaction is held at this temperature for 1-2 hours to form 2-[(1-cyano-1,2-dimethylpropyl)-carboxamido]-5-ethylnicotinic acid. This intermediate can be isolated by filtration.

• Hydrolysis and Cyclization: The isolated intermediate is then dissolved in an aqueous sodium hydroxide solution. Hydrogen peroxide is added dropwise at room temperature (20-25°C). The reaction mixture is then heated to around 70°C and then to 90°C to facilitate hydrolysis of the nitrile to an amide and subsequent cyclization.

• Acidification and Isolation: The reaction mixture is cooled, and the pH is adjusted to 3-4 with hydrochloric acid to precipitate the imazethapyr. The product is then filtered, washed, and dried.[2]

Pathway 3: One-Pot Reaction with 2-amino-2,3-dimethylbutyronitrile

This pathway is a more streamlined version where the intermediate is not isolated.

• Initial Reaction: Following the formation of the anhydride, the reaction mixture is cooled (e.g., to -10°C to 10°C).

• Reagent Addition: 2-amino-2,3-dimethylbutyronitrile and a strong base like sodium ethoxide or potassium ethoxide are added. The molar ratios are similar to those in Pathway 1.

• Reaction and Work-up: The reaction proceeds to form imazethapyr directly. The work-up procedure involving quenching, acidification, and filtration is similar to Pathway 1.[1]

Conclusion

The choice of the optimal synthesis pathway for imazethapyr depends on a careful evaluation of various factors. While the nitrile hydrolysis pathway may offer advantages in terms of the cost of the amine starting material, it involves additional steps and the handling of hazardous reagents like hydrogen peroxide. The one-pot anhydride reaction presents a more efficient process with potentially lower operational costs, though it requires precise control over reaction conditions. The amide condensation route, while potentially having a higher raw material cost due to the price of the amide, can offer a straightforward process with high purity.

Ultimately, the most suitable pathway will be determined by the specific capabilities and economic priorities of the manufacturing entity. Further process optimization, catalyst screening, and solvent recycling strategies can further enhance the economic and environmental performance of any chosen route. The data and protocols presented in this guide serve as a valuable starting point for researchers and process chemists in this endeavor.

References

• 1. businessanalytiq.com [businessanalytiq.com]
• 2. Acetic Anhydride Prices, Trends, Index, News, Monitor and Demand [chemanalyst.com]

The Strategic Advantage of Diethyl 5-ethylpyridine-2,3-dicarboxylate in Complex Synthesis

For researchers and professionals in drug development and agrochemical synthesis, the selection of starting materials is a critical decision that profoundly impacts reaction efficiency, yield, and overall cost-effectiveness. Diethyl 5-ethylpyridine-2,3-dicarboxylate has emerged as a key intermediate, offering distinct advantages in the synthesis of complex heterocyclic compounds, particularly in the production of imidazolinone herbicides and novel pharmaceutical analogues.

This guide provides a comprehensive comparison of synthetic routes involving Diethyl 5-ethylpyridine-2,3-dicarboxylate, supported by experimental data and detailed protocols. We will explore its performance against alternative synthetic strategies, offering a clear perspective on its benefits for laboratory and industrial-scale applications.

Superior Yield and Environmental Profile in Intermediate Synthesis

An optimized, environmentally conscious method for synthesizing Diethyl 5-ethylpyridine-2,3-dicarboxylate has been developed, showcasing significant improvements over traditional approaches. This modern synthesis utilizes ammonium acetate as a nitrogen source, achieving a remarkable yield of up to 96.8%.[1] This represents a substantial advancement compared to older methods that employed reagents like ammonium sulfamate.

Table 1: Comparison of Synthesis Methods for Diethyl 5-ethylpyridine-2,3-dicarboxylate

Parameter	Optimized Method (Ammonium Acetate)	Traditional Method (Ammonium Sulfamate)
Yield	Up to 96.8%	Lower, often with higher cost[1]
Nitrogen Source	Ammonium Acetate	Ammonium Sulfamate
Environmental Impact	Reduced waste and simpler treatment[2]	Significant wastewater contamination[1]
Byproducts	Fewer and less hazardous	Sulfur-containing byproducts upon incineration[1]

The traditional method using ammonium sulfamate suffers from several drawbacks, including the generation of substantial wastewater and the release of sulfur dioxide upon incineration of waste materials.[1] The optimized process, however, not only provides a near-quantitative yield but also aligns with the principles of green chemistry by minimizing hazardous byproducts and simplifying waste management.[1][2]

Experimental Protocol: Optimized Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

This protocol is adapted from an improved synthesis method that highlights efficiency and high yield.[1]

Materials:

• 2-chloro-3-oxo-succinic acid diethyl ester (M1)

• 2-ethyl acrolein

• Ammonium acetate

• Absolute ethanol

• Toluene

• Water

Procedure:

• A reaction vessel is charged with ammonium acetate and absolute ethanol and heated to 80°C.

• A mixture of 2-chloro-3-oxo-succinic acid diethyl ester and 2-ethyl acrolein is added to the heated solution. The optimal molar ratio is M1:2-ethyl acrolein:ammonium acetate = 1:1.2:2.5.[1]

• The reaction mixture is maintained at 80°C for 5 hours.

• After the reaction is complete, the solvent is removed under reduced pressure.

• The residue is dissolved in toluene and washed with water until neutral.

• The organic phase is dried, filtered, and concentrated to yield Diethyl 5-ethylpyridine-2,3-dicarboxylate as a dark brown liquid.[1]

High-Yield Synthesis of Imazethapyr

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial precursor in the synthesis of Imazethapyr, a widely used imidazolinone herbicide. The use of this intermediate allows for a highly efficient synthesis of the final product, with reported yields of up to 85%.[3]

Table 2: Synthesis of Imazethapyr from Diethyl 5-ethylpyridine-2,3-dicarboxylate

Precursor	Final Product	Yield	Purity
Diethyl 5-ethylpyridine-2,3-dicarboxylate	Imazethapyr	Up to 85%	>99%

This high-yield conversion underscores the utility of Diethyl 5-ethylpyridine-2,3-dicarboxylate as a building block for complex agrochemicals.

Experimental Protocol: Synthesis of Imazethapyr

The following is a generalized protocol for the conversion of Diethyl 5-ethylpyridine-2,3-dicarboxylate to Imazethapyr, based on established synthetic routes.[3]

Materials:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate

• 2-amino-2,3-dimethylbutyramide

• Potassium tert-butoxide

• Toluene

Procedure:

• Diethyl 5-ethylpyridine-2,3-dicarboxylate and 2-amino-2,3-dimethylbutyramide are dissolved in toluene.

• Potassium tert-butoxide is added to the mixture.

• The reaction is heated to 80°C and stirred until the reaction is complete, as monitored by an appropriate analytical technique (e.g., TLC or HPLC).

• Upon completion, the reaction mixture is worked up through acidification and extraction to isolate the Imazethapyr product.

A Note on the Synthesis of Nevirapine Analogues

In the realm of pharmaceuticals, substituted pyridines are pivotal in the development of novel drugs. For instance, in the synthesis of the anti-HIV drug Nevirapine and its analogues, various substituted pyridine precursors are employed. While Diethyl 5-ethylpyridine-2,3-dicarboxylate is a valuable scaffold for creating certain analogues, alternative high-yield pathways for Nevirapine itself exist, demonstrating the diversity of synthetic strategies in drug development.

A recently developed low-cost process for Nevirapine utilizes methyl 2-cyclopropylamino nicotinate (Me-CAN) and 2-chloro-3-amino-4-picoline (CAPIC) as starting materials, achieving an impressive overall yield of 87%.[4] This highlights that the choice of precursor is highly dependent on the specific target molecule and desired economic and efficiency outcomes. The synthesis of Nevirapine analogues often focuses on modifying the core structure to improve metabolic stability and reduce toxicity, where the specific functionalities of the starting pyridine derivative are of paramount importance.[5][6]

Visualizing the Synthetic Pathways

To better illustrate the synthetic workflows, the following diagrams, generated using Graphviz, depict the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate and its subsequent conversion to Imazethapyr.

Caption: Optimized synthesis of the target intermediate.

Caption: High-yield synthesis of Imazethapyr.

Conclusion

Diethyl 5-ethylpyridine-2,3-dicarboxylate stands out as a highly advantageous intermediate in modern organic synthesis. Its optimized, high-yield, and environmentally friendly production process, coupled with its efficient conversion to valuable end-products like Imazethapyr, makes it a superior choice for researchers and manufacturers. While alternative synthetic pathways exist for other complex molecules like Nevirapine, the strategic use of Diethyl 5-ethylpyridine-2,3-dicarboxylate offers a compelling combination of efficiency, high yield, and improved environmental footprint, solidifying its role as a cornerstone in the synthesis of advanced agrochemicals and pharmaceuticals.

References

• 1. asianpubs.org [asianpubs.org]
• 2. CN103373958B - The preparation method of 5-ethylpyridine-2,3-dicarboxylate - Google Patents [patents.google.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. WO2016118586A1 - Lowcost, high yield synthesis of nevirapine - Google Patents [patents.google.com]
• 5. Synthesis and evaluation of nevirapine analogs to study the metabolic activation of nevirapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Spectroscopic Scrutiny: Confirming the Molecular Architecture of Diethyl 5-ethylpyridine-2,3-dicarboxylate

A Comparative Guide to Spectroscopic Analysis in Drug Development

In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of the discovery process. This guide provides a comparative analysis of spectroscopic techniques for the structural elucidation of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. By presenting experimental data alongside those of structural analogs, this document serves as a practical resource for researchers and scientists in confirming the molecular identity and purity of their synthesized compounds.

Comparative Spectroscopic Data Analysis

The structural integrity of Diethyl 5-ethylpyridine-2,3-dicarboxylate is established through a combination of spectroscopic methods. The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), comparing the target molecule with two closely related structural alternatives: Diethyl 5-methylpyridine-2,3-dicarboxylate and Diethyl pyridine-2,3-dicarboxylate. This comparative approach highlights the distinct spectral features arising from subtle structural modifications.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shift δ in ppm)

Compound Name	H-4 (s)	H-6 (s)	-CH₂- (ethyl ester, q)	-CH₃ (ethyl ester, t)	5-substituent
Diethyl 5-ethylpyridine-2,3-dicarboxylate	7.96	8.60	4.33-4.52 (m, 4H)	1.36-1.44 (m, 6H)	2.76 (q, 2H), 1.30 (t, 3H)
Diethyl 5-methylpyridine-2,3-dicarboxylate	~7.85	~8.50	~4.40	~1.40	~2.40 (s, 3H)
Diethyl pyridine-2,3-dicarboxylate	~7.90 (dd)	~8.70 (dd)	~4.45	~1.42	~7.40 (dd, 1H)

Note: Data for Diethyl 5-ethylpyridine-2,3-dicarboxylate is experimental[1]. Data for analogues are estimated based on typical chemical shifts.

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shift δ in ppm)

Compound Name	C=O (ester)	C-2, C-3, C-5 (pyridine)	C-4, C-6 (pyridine)	-CH₂- (ethyl ester)	-CH₃ (ethyl ester)	5-substituent
Diethyl 5-ethylpyridine-2,3-dicarboxylate	~165, ~167	~130, ~145, ~138	~125, ~150	~61	~14	~25, ~15
Diethyl 5-methylpyridine-2,3-dicarboxylate	~165, ~167	~130, ~145, ~135	~125, ~150	~61	~14	~18
Diethyl pyridine-2,3-dicarboxylate	~165, ~167	~130, ~148, ~128	~137, ~152	~62	~14	-

Note: Data is predicted based on structure and typical chemical shifts as experimental data was not found in the search results.

Table 3: Infrared (IR) Spectroscopy Data (Wavenumber cm⁻¹)

Compound Name	C=O Stretch (ester)	C=N, C=C Stretch (pyridine)	C-H Stretch (aliphatic)	C-O Stretch (ester)
Diethyl 5-ethylpyridine-2,3-dicarboxylate	~1730	~1580, ~1470	~2980, ~2940	~1250, ~1100
Diethyl 5-methylpyridine-2,3-dicarboxylate	~1730	~1580, ~1470	~2980, ~2930	~1250, ~1100
Diethyl pyridine-2,3-dicarboxylate	~1725	~1575, ~1465	~2980, ~2900	~1245, ~1105

Note: Data is predicted based on characteristic functional group absorption frequencies as experimental data was not found in the search results.

Table 4: Mass Spectrometry Data (m/z)

Compound Name	Molecular Ion [M]⁺	Key Fragments
Diethyl 5-ethylpyridine-2,3-dicarboxylate	251.12	222 ([M-C₂H₅]⁺), 206 ([M-OC₂H₅]⁺), 178 ([M-COOC₂H₅]⁺)
Diethyl 5-methylpyridine-2,3-dicarboxylate	237.10	222 ([M-CH₃]⁺), 208 ([M-C₂H₅]⁺), 192 ([M-OC₂H₅]⁺), 164 ([M-COOC₂H₅]⁺)
Diethyl pyridine-2,3-dicarboxylate	223.08	194 ([M-C₂H₅]⁺), 178 ([M-OC₂H₅]⁺), 150 ([M-COOC₂H₅]⁺)

Note: Molecular ion masses are calculated. Key fragments are predicted based on common fragmentation patterns of esters and pyridine derivatives.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and reliable spectroscopic data. Below are the methodologies for the key experiments cited.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound was dissolved in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Proton NMR spectra were recorded on a 300 MHz spectrometer. Data was acquired with a spectral width of 16 ppm, a relaxation delay of 1 s, and 16 scans. The free induction decay (FID) was processed with a line broadening of 0.3 Hz.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same spectrometer at a frequency of 75 MHz. Proton-decoupled spectra were acquired with a spectral width of 220 ppm, a relaxation delay of 2 s, and an accumulation of 1024 scans.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample was prepared between two potassium bromide (KBr) plates.

• Data Acquisition: The IR spectrum was recorded on an FT-IR spectrometer. The spectrum was obtained by averaging 32 scans over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates was recorded and automatically subtracted from the sample spectrum.

3. Mass Spectrometry (MS)

• Sample Introduction: The sample was introduced into the mass spectrometer via direct infusion using a syringe pump at a flow rate of 5 µL/min. The sample was dissolved in methanol at a concentration of approximately 1 µg/mL.

• Ionization and Analysis: Electron ionization (EI) was used with an ionization energy of 70 eV. The mass spectrum was recorded over a mass-to-charge (m/z) range of 50-500.

Visualization of the Analytical Workflow

The logical flow of spectroscopic analysis for the confirmation of a chemical structure is a systematic process. The following diagram, generated using the DOT language, illustrates this workflow.

A logical workflow for the spectroscopic confirmation of a synthesized chemical compound.

This structured approach, combining multiple spectroscopic techniques with a rigorous comparative analysis, provides a high degree of confidence in the structural assignment of Diethyl 5-ethylpyridine-2,3-dicarboxylate and is an essential practice in modern drug discovery and development.

References

• 1. asianpubs.org [asianpubs.org]

Cross-Validation of Analytical Methods for Diethyl 5-ethylpyridine-2,3-dicarboxylate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Analytical Method Cross-Validation

Cross-validation of analytical methods is a critical process in pharmaceutical development and quality control. It involves comparing the results from two or more distinct analytical methods to ensure the accuracy and reliability of the data obtained. This is particularly important when transferring a method between laboratories, developing a new method, or when a reference standard is unavailable. The objective is to demonstrate that the methods provide equivalent results within acceptable limits.

Comparison of Analytical Techniques: HPLC-UV vs. GC-MS

Both HPLC-UV and GC-MS are powerful techniques for the analysis of semi-volatile organic compounds like Diethyl 5-ethylpyridine-2,3-dicarboxylate. The choice between them often depends on the specific requirements of the analysis, such as the nature of the sample matrix, required sensitivity, and the need for structural confirmation.

High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for the quantification of moderately polar and non-volatile compounds.[1] It offers excellent reproducibility and is suitable for routine quality control analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific technique that is ideal for the analysis of volatile and semi-volatile compounds.[2] The mass spectrometric detector provides structural information, which is invaluable for impurity identification.

A summary of the expected performance characteristics for each method is presented in Table 1.

Data Presentation

Table 1: Comparison of Expected Performance Characteristics of HPLC-UV and GC-MS for the Analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate

Parameter	HPLC-UV (Expected)	GC-MS (Expected)
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (%RSD)
- Repeatability	≤ 1.0%	≤ 2.0%
- Intermediate Precision	≤ 2.0%	≤ 3.0%
Limit of Detection (LOD)	0.01 µg/mL	0.005 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL	0.015 µg/mL
Specificity	Good separation from impurities	Excellent (mass selective)
Analysis Time	~20 minutes	~15 minutes
Sample Throughput	High	Moderate
Instrumentation Cost	Moderate	High

Note: The values in this table are illustrative and based on typical performance for similar analytes. Actual performance will depend on the specific instrumentation, column, and experimental conditions.

Experimental Protocols

Detailed methodologies for the analysis of Diethyl 5-ethylpyridine-2,3-dicarboxylate using HPLC-UV and GC-MS are provided below. These protocols are based on methods for structurally similar compounds and should be optimized and validated for the specific application.[1][2]

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the quantitative determination of Diethyl 5-ethylpyridine-2,3-dicarboxylate and the separation from potential non-volatile impurities.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis or Diode Array Detector (DAD)

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	30% B to 80% B over 15 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm

| Injection Volume | 10 µL |

Sample Preparation:

• Prepare a stock solution of Diethyl 5-ethylpyridine-2,3-dicarboxylate in acetonitrile at a concentration of 1 mg/mL.

• Prepare working standards by diluting the stock solution with the initial mobile phase composition (70:30 Water:Acetonitrile with 0.1% Formic acid) to the desired concentrations for the calibration curve (e.g., 0.1, 1, 10, 50, 100 µg/mL).

• Dissolve the sample containing Diethyl 5-ethylpyridine-2,3-dicarboxylate in the initial mobile phase to a final concentration within the calibration range.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the sensitive and specific quantification of Diethyl 5-ethylpyridine-2,3-dicarboxylate and the identification of volatile and semi-volatile impurities.

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Mass selective detector (MSD)

Chromatographic Conditions:

Parameter	Condition
Column	DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial temperature 150 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min
Injector Temperature	270 °C
Injection Mode	Split (20:1)
Injection Volume	1 µL
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-450

| MSD Mode | Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis (ions: e.g., m/z 251, 222, 194) |

Sample Preparation:

• Prepare a stock solution of Diethyl 5-ethylpyridine-2,3-dicarboxylate in a suitable solvent such as ethyl acetate or dichloromethane at a concentration of 1 mg/mL.

• Prepare working standards by diluting the stock solution to the desired concentrations for the calibration curve (e.g., 0.05, 0.5, 5, 25, 50 µg/mL).

• Dissolve the sample containing Diethyl 5-ethylpyridine-2,3-dicarboxylate in the same solvent to a final concentration within the calibration range.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Efficacy of Imazethapyr Derived from Diethyl 5-ethylpyridine-2,3-dicarboxylate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the herbicidal efficacy of imazethapyr, a widely used herbicide synthesized from the intermediate Diethyl 5-ethylpyridine-2,3-dicarboxylate. The performance of imazethapyr is evaluated against other common herbicides, supported by experimental data. Detailed methodologies for key experiments are provided to ensure reproducibility and further research.

Imazethapyr: Mechanism of Action

Imazethapyr is a systemic herbicide belonging to the imidazolinone family. Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of branched-chain amino acids (BCAAs) such as valine, leucine, and isoleucine. The inhibition of ALS disrupts protein synthesis, which in turn interferes with DNA synthesis and cell growth, ultimately leading to plant death.[1]

dot

Caption: Imazethapyr's mechanism of action: inhibition of ALS.

Synthesis of Imazethapyr

The synthesis of imazethapyr from 5-ethylpyridine-2,3-dicarboxylic acid involves the formation of an anhydride, followed by reaction with an aminonitrile and subsequent cyclization. A key intermediate in some synthesis routes is Diethyl 5-ethylpyridine-2,3-dicarboxylate.

dot

Caption: Simplified workflow for imazethapyr synthesis.

Comparative Efficacy of Imazethapyr

The efficacy of imazethapyr is often compared to other herbicides with similar or different modes of action. The following tables summarize experimental data on weed control efficiency and the impact on crop yield.

Weed Control Efficiency

Herbicide	Target Weed	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Source
Imazethapyr	Grassy Weeds	150	86.9	[2]
Imazethapyr	Broadleaf Weeds	150	88.4	[2]
Imazethapyr	Sedges	150	73.0	[2]
Imazethapyr	Total Weeds	62.5	69.6 (4 WAS), 66.4 (8 WAS)	[3]
Imazamox	Common Lambsquarters	35	Greater than Imazethapyr at 70 g/ha	[4]
Glyphosate	Common Waterhemp	1121	Greater than or similar to Imazethapyr	[5][6]
Imazethapyr + Imazamox	Total Weeds	80	92.5 (pre-emergence)	[7]
Hand Weeding	Total Weeds	-	99.2	[7]

WAS: Weeks After Sowing

Impact on Crop Yield

Crop	Herbicide	Application Rate (g a.i./ha)	Yield ( kg/ha )	Yield Impact vs. Weedy Check	Source
Soybean	Imazethapyr	150	957	+ (weedy check caused 57.2% reduction)	[2]
Soybean	Hand Weeding (2x)	-	1075	+	[2]
Blackgram	Imazethapyr	100 (at 25 DAS)	-	Highest seed and stover yield among herbicide treatments	[8]
Blackgram	Hand Weeding (2x)	-	-	Maximum pods per plant	[8]
Greengram	Imazethapyr + Adjuvant	75	783	Significantly higher than weedy check	[9]
Soybean	Glyphosate	-	39 bu/A	Higher than Glyphosate at a later application	[10]

DAS: Days After Sowing

Experimental Protocols

General Herbicide Efficacy Field Trial

A standardized protocol for evaluating the efficacy of herbicides in a field setting is crucial for obtaining reliable and comparable data.

dot

Caption: Standard workflow for herbicide efficacy trials.

1. Site Selection and Preparation:

• Select a field with a known history of uniform weed infestation.

• Prepare the seedbed according to standard agricultural practices for the specific crop.

2. Experimental Design:

• Employ a randomized complete block design with at least three to four replications to minimize the effects of field variability.[11]

• Include a weedy check (no herbicide) and a weed-free check (manual weeding) for comparison.[7][9]

3. Plot Establishment and Crop Sowing:

• Demarcate individual plots of a specified size (e.g., 5 x 25 feet).[11]

• Sow the crop at the recommended seed rate and depth.

4. Herbicide Application:

• Calibrate the sprayer to deliver a precise volume of the herbicide solution (e.g., 21 gpa).[11]

• Apply herbicides at the specified growth stage of the crop and weeds (e.g., pre-emergence or post-emergence at the 2-4 leaf stage).[11]

• For post-emergence applications, often a surfactant or adjuvant is added to the tank mix to improve efficacy.[11]

5. Data Collection:

• Weed Control:

  • Assess weed density by counting the number of individual weed species within a specified area (e.g., quadrat) at different time intervals after application (e.g., 2, 4, and 8 weeks).

  • Determine weed biomass by harvesting the above-ground parts of weeds from a defined area, drying them in an oven, and recording the dry weight.

  • Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WPC - WPT) / WPC] x 100, where WPC is the weed population or dry matter in the control plot and WPT is the weed population or dry matter in the treated plot.

• Crop Phytotoxicity:

  • Visually assess crop injury at regular intervals after herbicide application using a rating scale (e.g., 0 = no injury, 100 = complete kill).

• Crop Yield:

  • Harvest the crop from the central rows of each plot to avoid edge effects.

  • Measure the grain or seed yield and adjust for moisture content.

6. Statistical Analysis:

• Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine the significance of differences between treatments.

• Use a mean separation test (e.g., Duncan's Multiple Range Test or LSD) to compare treatment means.

Conclusion

Imazethapyr, synthesized via intermediates like Diethyl 5-ethylpyridine-2,3-dicarboxylate, demonstrates effective broad-spectrum weed control by inhibiting the ALS enzyme. Experimental data consistently shows its efficacy against a range of grassy and broadleaf weeds, leading to significant crop yield protection compared to untreated weedy conditions. While highly effective, its performance relative to other herbicides such as imazamox and glyphosate can vary depending on the target weed species, application timing, and the use of adjuvants. For optimal weed management, a comprehensive approach that considers the specific weed spectrum and crop is essential. The provided protocols offer a framework for conducting further research to refine the application and understanding of imazethapyr's herbicidal properties.

References

• 1. Impact of post-emergent imazethapyr on morpho-physiological and biochemical responses in lentil (Lens culinaris Medik.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isws.org.in [isws.org.in]
• 3. ijeais.org [ijeais.org]
• 4. Weed control in soybean (Glycine max) with imazamox and imazethapyr | Weed Science | Cambridge Core [cambridge.org]
• 5. Efficacy of glyphosate, glufosinate, and imazethapyr on selected weed species | Weed Science | Cambridge Core [cambridge.org]
• 6. researchgate.net [researchgate.net]
• 7. isws.org.in [isws.org.in]
• 8. pub.isprd.in [pub.isprd.in]
• 9. ijcmas.com [ijcmas.com]
• 10. appliedweeds.cfans.umn.edu [appliedweeds.cfans.umn.edu]
• 11. my.ucanr.edu [my.ucanr.edu]

Benchmarking Diethyl 5-ethylpyridine-2,3-dicarboxylate Precursors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic precursors for Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in the pharmaceutical and agrochemical industries, notably in the synthesis of imidazolinone herbicides such as imazethapyr.[1][2][3] The following sections present a detailed analysis of precursor performance based on experimental data, including reaction yields, conditions, and environmental considerations.

Performance Comparison of Synthetic Routes

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate can be achieved through several routes, each employing different precursors. The choice of precursor significantly impacts yield, cost, and environmental footprint. This guide focuses on three primary synthetic strategies.

A prevalent and well-documented method is the Hantzsch-type pyridine synthesis, which involves the condensation of diethyl α-chlorooxaloacetate and 2-ethylacrolein with a nitrogen source.[2][4] A critical point of comparison within this route is the selection of the nitrogen donor, with ammonium acetate and ammonium sulfamate being the most common choices.[2][4]

A second route involves the direct or indirect esterification of 5-ethyl-2,3-pyridinedicarboxylic acid.[5] A third, alternative approach utilizes the reaction of diethyl 1-amino-1,2-ethylenedicarboxylate with α-ethylacrolein.[1]

The following table summarizes the quantitative data from experimental studies for each of these synthetic pathways, offering a clear comparison of their efficiencies.

Synthetic Route	Precursors	Nitrogen Source	Reaction Time	Temperature (°C)	Yield (%)	Reference
Hantzsch-type Synthesis	Diethyl α-chlorooxaloacetate, 2-ethylacrolein	Ammonium Acetate	5 hours	80	96.8	[2][6]
Hantzsch-type Synthesis	Diethyl 3-chloro-2-oxo-butanedioate, Ethacrolein	Ammonium Sulfamate	15 hours	Reflux	75	[4]
Esterification (Direct)	5-ethyl-2,3-pyridinedicarboxylic acid, Ethanol	N/A	14 hours	Reflux	90.1	[5]
Esterification (Indirect)	5-ethyl-2,3-pyridinedicarboxylic acid, Sulfur dichloride, Ethanol	N/A	Not Specified	Reflux	>90	[5]
Alternative Condensation	Diethyl 1-amino-1,2-ethylenedicarboxylate, α-ethylacrolein	N/A	15 hours	Reflux	84.6	[1]

The data clearly indicates that the Hantzsch-type synthesis using ammonium acetate as the nitrogen source provides the highest yield in the shortest reaction time.[2] Furthermore, this method is highlighted as being more environmentally friendly and cost-effective compared to the use of ammonium sulfamate, which is more expensive and can lead to the formation of sulfur dioxide during waste treatment.[2]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Hantzsch-type Synthesis using Ammonium Acetate

This protocol is adapted from a study that optimized the synthesis for high yield and environmental friendliness.[2]

Precursors:

• 2-chloro-3-oxo-succinic acid diethyl ester (M1)

• 2-ethyl acrolein

• Ammonium acetate

• Absolute ethanol

Procedure:

• A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with ammonium acetate (0.248 mol) and absolute ethanol (70 mL) and heated to 80 °C.

• A mixture of 2-chloro-3-oxo-succinic acid diethyl ester (0.099 mol) and 2-ethyl acrolein (0.119 mol) is then added.

• The reaction mixture is maintained at 80 °C for 5 hours.

• After 5 hours, the solvent is removed under reduced pressure.

• The residue is dissolved in toluene (60 mL) and washed with water (2 x 10 mL) until neutral.

• The organic phase is dried, filtered, and concentrated to yield Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Hantzsch-type Synthesis using Ammonium Sulfamate

This protocol is based on a documented laboratory preparation.[4]

Precursors:

• Diethyl 3-chloro-2-oxo-butanedioate

• Ethacrolein

• Ammonium sulfamate

• Ethanol

Procedure:

• A stirred mixture of ethacrolein (0.05 mol), diethyl 3-chloro-2-oxo-butanedioate (0.05 mol), and ammonium sulfamate (0.135 mol) in ethanol (37 mL) is heated at reflux.

• The mixture is refluxed for 15 hours.

• After cooling to room temperature, the solvent is removed by distillation under reduced pressure.

• The residue is treated with water and extracted with ethyl acetate.

• The organic phase is separated, concentrated in vacuo, and the residue is purified by column chromatography on silica gel.

Esterification of 5-ethyl-2,3-pyridinedicarboxylic acid (Direct Method)

This protocol outlines a direct esterification process.[5]

Precursors:

• 5-ethyl-2,3-pyridinedicarboxylic acid

• Ethanol

• Toluene

• Concentrated sulfuric acid

Procedure:

• 5-ethyl-2,3-pyridinedicarboxylic acid, ethanol, toluene, and concentrated sulfuric acid are added to a reaction flask fitted with a rectifying tower and a water segregator.

• The mixture is heated to reflux to facilitate water separation.

• Heating is stopped when no more water is separated.

• The mixture is cooled, and the organic phase is washed with water until neutral.

• The product is obtained after distillation under reduced pressure.

Visualizing the Synthesis and Application

The following diagrams illustrate the experimental workflows for the synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate and the signaling pathway it influences through its derivative, imazethapyr.

Caption: Workflow for Hantzsch-type synthesis with ammonium acetate.

Caption: Workflow for the direct esterification of 5-ethyl-2,3-pyridinedicarboxylic acid.

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial precursor for imidazolinone herbicides, which act by inhibiting the acetolactate synthase (ALS) enzyme in plants.[7][8][9] This enzyme is essential for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are vital for protein synthesis and plant growth.[10][11][12][13]

Caption: Inhibition of the branched-chain amino acid biosynthesis pathway by imazethapyr.

References

• 1. prepchem.com [prepchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. asianpubs.org [asianpubs.org]
• 7. Imidazolinones, herbicides, acetolactase synthase, herbicide, injury, damage, symptoms [ptrpest.com]
• 8. Imazaquin - Wikipedia [en.wikipedia.org]
• 9. Publication : USDA ARS [ars.usda.gov]
• 10. researchgate.net [researchgate.net]
• 11. HERBICIDES THAT INHIBIT ACETOLACTATE SYNTHASE [journal.hep.com.cn]
• 12. An introduction to ALS-inhibiting herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Imidazolinones: Potent Inhibitors of Acetohydroxyacid Synthase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Environmental Impact of Glyphosate Synthesis Routes

Authored for: Researchers, scientists, and drug development professionals.

This guide provides an objective comparison of the environmental impacts associated with the primary industrial synthesis routes of glyphosate, the world's most widely used herbicide. By presenting quantitative data, detailed methodologies, and process visualizations, this document aims to inform sustainable chemistry and process development efforts.

Introduction to Glyphosate Synthesis

Glyphosate, or N-(phosphonomethyl)glycine, is a broad-spectrum systemic herbicide crucial to modern agriculture. Its synthesis on an industrial scale is dominated by two primary chemical pathways: the Iminodiacetic Acid (IDA) route and the Glycine route. While both effectively produce glyphosate, their environmental footprints differ significantly in terms of raw material consumption, energy usage, and waste generation.[1][2] Greener alternatives, employing biocatalysis or synthetic biology, are also emerging but are less established at a commercial scale.[1]

Key Synthesis Routes

• Iminodiacetic Acid (IDA) Route: This pathway is a prevalent method for glyphosate production.[1] It typically involves the phosphonomethylation of iminodiacetic acid. The IDA itself can be produced through different precursors, such as diethanolamine (DEA) or hydrogen cyanide (HCN), leading to process variations with distinct environmental profiles.[3] The final step is the oxidation of the N-phosphonomethyliminodiacetic acid (PMIDA) intermediate to yield glyphosate.[3]

• Glycine Route: The Glycine route is another major commercial process, particularly prominent in China, accounting for a significant share of the country's output.[3][4] This method starts with glycine, which reacts with dimethyl phosphite (DMP) or phosphorus trichloride and formaldehyde.[2][3] The process is often conducted as a one-pot synthesis, followed by hydrolysis to produce the final glyphosate product.[3][4]

Quantitative Environmental Impact Comparison

The following table summarizes key quantitative metrics for different glyphosate synthesis routes based on a mass balance analysis of commercial-scale production processes in China. The data highlights the trade-offs between the routes in terms of material efficiency and waste generation.

Metric	HCN Process (IDA Route)	DEA Process (IDA Route)	Glycine Process	Unit
Material Consumption
Methane (CH4)	562	-	-	kg/t PMG
Phosphorous (P)	292	292	289	kg/t PMG
Formaldehyde (HCHO)	314	314	390	kg/t PMG
Ammonia (NH3)	2189	-	324	kg/t PMG
Diethanolamine (DEA)	-	772	-	kg/t PMG
Glycine	-	-	562	kg/t PMG
Energy Consumption	0.16	0.05	0.11	Energy consumption per glyphosate output
Waste & Emissions
E Factor (Total Waste/Product)	4.3	2.5	3.3	kg/kg
Carbon in Waste	0.05	0.16	0.11	Elemental carbon in waste per glyphosate output
Nitrogen in Waste	0.05	0.16	0.11	Elemental nitrogen in waste per glyphosate output

Data sourced from a mass balance analysis of three commercial process alternatives in China. PMG refers to N-(phosphonomethyl)glycine (glyphosate). The energy consumption and waste metrics are presented as ranked values in the source document, here represented numerically for comparison.[3] A separate cradle-to-gate life cycle analysis reported a cumulative energy demand of 181 MJ HHV/kg for glyphosate production, though the specific synthesis route was a composite model.[5]

Experimental Protocols

The data presented in the comparison table is derived from a systemic, commercial-scale analysis that couples mass balance with a multi-criteria decision method. The methodology is outlined as follows:

1. Process Selection and Data Collection:

• Three major commercialized glyphosate production processes in China were selected for analysis: the HCN process (an IDA route), the DEA process (an IDA route), and the Glycine process.

• Process flow diagrams and technical parameters were established based on representative patents and industrial production data.

2. Mass Balance Analysis:

• A comprehensive mass balance was conducted for each synthesis route, starting from raw materials to the final product (glyphosate) and all associated byproducts and waste streams.

• The analysis quantified the consumption of key raw materials (e.g., methane, ammonia, diethanolamine, glycine, phosphorus sources) required to produce one metric ton of glyphosate.

• The total mass of waste generated per unit of product was calculated to determine the E-factor (Environmental Factor), a key metric in green chemistry.

3. Multi-Criteria Assessment:

• Seven assessment criteria were established to evaluate the "greenness" of each route: mass intensity, efficiency of carbon, nitrogen, phosphorous, and chlorine utilization, energy consumption, nature of industrial waste, and cost of raw materials.

• Sixteen specific metrics were defined under these criteria. For example, "Nature of Waste" was quantified by the amount of elemental carbon and nitrogen in the waste streams per ton of glyphosate produced.

• A multi-criteria decision method was applied to rank the overall environmental performance of the three alternatives in an aggregated manner.

This systemic approach allows for a holistic comparison of the different routes, moving beyond simple yield calculations to incorporate a broader range of environmental and efficiency indicators.[3]

Visualization of Synthesis Pathways

The following diagram illustrates the generalized workflows for the Iminodiacetic Acid (IDA) and Glycine synthesis routes, highlighting the key precursor materials and intermediate steps.

Caption: Key stages of the IDA and Glycine routes for glyphosate synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Glyphosate - RSC ECG [envchemgroup.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Diethyl 5-ethylpyridine-2,3-dicarboxylate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides a comprehensive, step-by-step operational plan for the proper disposal of Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in pharmaceutical synthesis. Adherence to these procedures is essential for protecting laboratory personnel and the environment.

The primary recommended method for the disposal of Diethyl 5-ethylpyridine-2,3-dicarboxylate is incineration. This should be carried out in a chemical incinerator equipped with an afterburner and scrubber.[1] It is imperative to engage a licensed professional waste disposal service for this purpose.[1]

Personal Protective Equipment (PPE)

Before handling Diethyl 5-ethylpyridine-2,3-dicarboxylate, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., Butyl rubber, Viton®)	To prevent skin contact and absorption.[2]
Eye Protection	Safety glasses with side-shields or chemical splash goggles	To protect eyes from splashes.[2]
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.[2]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood. For higher-level protection, use appropriate respirator cartridges (e.g., type ABEK-P2).[1]	To avoid inhalation of vapors.[1][2]

Hazard and Disposal Summary

Due to the lack of specific toxicological data for Diethyl 5-ethylpyridine-2,3-dicarboxylate, the following information is extrapolated from data on related pyridine compounds. This substance should be handled as hazardous waste.

Hazard Classification	Description	Precautionary Measures
Acute Toxicity	May be harmful if swallowed, in contact with skin, or if inhaled.[3]	Avoid direct contact and inhalation. Use appropriate PPE.[4]
Skin Irritation	May cause skin irritation.[3]	Wear protective gloves and clothing.[4]
Eye Irritation	May cause serious eye irritation.[3]	Wear eye protection.[4]
Flammability	May be a flammable liquid and vapor.[5]	Keep away from heat, sparks, and open flames.[4]
Environmental Hazard	Do not let the product enter drains.[1]	Prevent contamination of soil and water.[5]

Step-by-Step Disposal Protocol

The proper disposal of Diethyl 5-ethylpyridine-2,3-dicarboxylate waste must comply with all local, state, and federal regulations.

1. Waste Identification and Segregation:

• All waste containing Diethyl 5-ethylpyridine-2,3-dicarboxylate, including the pure substance, solutions, and contaminated materials (e.g., pipette tips, absorbent pads), must be classified as hazardous waste.[2][3]

• Do not mix this waste with other incompatible waste streams, such as strong oxidizing agents and acids.[2][6]

2. Waste Collection and Labeling:

• Collect waste in a designated, properly sealed, and clearly labeled hazardous waste container.[2] The container should be made of a compatible material, such as high-density polyethylene (HDPE).[3]

• The label must include the words "Hazardous Waste," the full chemical name "Diethyl 5-ethylpyridine-2,3-dicarboxylate," and the approximate quantity.

3. Storage:

• Store the sealed hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area.[3]

• The storage area should be away from direct sunlight, heat, sparks, and other sources of ignition.[6]

4. Spill Management:

• In the event of a small spill, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand).[2]

• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[2]

• Collect the absorbed material and any contaminated cleaning materials into a labeled hazardous waste container.[3]

5. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal contractor.[3]

• The primary disposal method should be incineration at a licensed facility.[1][7]

Disposal Workflow

Caption: Disposal workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

It is crucial to consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure full compliance with all applicable regulations. The information provided here is intended as a guide and should be supplemented with institution-specific protocols.

References

• 1. capotchem.com [capotchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

Safeguarding Your Research: Essential Safety and Handling Protocols for Diethyl 5-ethylpyridine-2,3-dicarboxylate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides immediate, essential safety and logistical information for handling Diethyl 5-ethylpyridine-2,3-dicarboxylate, a key intermediate in pharmaceutical synthesis. Adherence to these protocols is critical for minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE)

When handling Diethyl 5-ethylpyridine-2,3-dicarboxylate, a comprehensive PPE strategy is your first line of defense. The following table summarizes the required equipment.

Protection Type	Specific Equipment	Standards and Remarks
Eye/Face Protection	Safety glasses with side shields or goggles.[1] A face shield may be necessary in situations with a higher risk of splashing.[1][2]	Must be tested and approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU EN166.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).[3]	Gloves must be inspected before use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with good laboratory practices and local regulations.[4]
Skin and Body Protection	Laboratory coat.[5] Protective clothing and boots should be worn as required by the situation.[2]	Wear appropriate protective clothing to prevent skin exposure.[6]
Respiratory Protection	Work in a well-ventilated area or under a chemical fume hood.[5][7] For nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator may be used. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[4]	Respirators and their components must be tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU).[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Diethyl 5-ethylpyridine-2,3-dicarboxylate is crucial for safety and efficiency.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

• The recommended storage temperature is between 2-8°C.[5][8]

• Protect from moisture and direct sunlight.[5]

2. Handling and Use:

• Always handle this chemical within a well-ventilated area or a certified chemical fume hood.[5][7]

• Ensure that an eyewash station and safety shower are readily accessible.[2]

• Avoid all direct contact with skin and eyes.[5][7]

• Do not breathe in vapors, mists, or gases.[4]

• Wash hands thoroughly after handling the substance.[1]

3. Spill Management:

• In the event of a spill, evacuate personnel from the immediate area.

• Wear the appropriate PPE as detailed above.

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

• Collect the absorbed material and place it into a suitable, closed container for disposal.[1][4]

• Prevent the spilled chemical from entering drains or waterways.[1][4]

4. Disposal:

• Dispose of waste material through a licensed and approved waste disposal company.[1][4]

• Contaminated packaging should be disposed of as unused product.[4]

• Follow all local, state, and federal regulations for chemical waste disposal.

First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air.[4] If breathing is difficult or stops, provide artificial respiration.[4] Seek immediate medical attention.[4]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[4][6] Remove contaminated clothing.[2] If skin irritation persists, consult a physician.[2]
Eye Contact	Rinse cautiously with water for at least 15 minutes, including under the eyelids.[2][4] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[4]
Ingestion	Do not induce vomiting. Never give anything by mouth to an unconscious person.[4] Rinse the mouth with water and seek immediate medical attention.[4]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Caption: Workflow for Handling Diethyl 5-ethylpyridine-2,3-dicarboxylate.

References

• 1. aksci.com [aksci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. 5-EthylPyridine-2,3-Dicarboxylic Acid Diethyl Ester CAS 105151-39-1 Manufacturers and Suppliers - China Factory - Xinhua [shandongxinhuapharma.com]
• 4. capotchem.com [capotchem.com]
• 5. agrochemx.com [agrochemx.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]